Jatrophone

• CAS: 29444-03-9

Core Science & Biosynthesis

Jatrophone: A Technical Guide to its Natural Sources, Extraction, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jatrophone, a macrocyclic diterpene, has garnered significant interest in the scientific community for its potent cytotoxic and anticancer properties. This technical guide provides an in-depth overview of the natural sources of Jatrophone, focusing on its primary plant origin, Jatropha gossypiifolia. The document details experimental protocols for the extraction, isolation, and quantification of Jatrophone. Furthermore, it elucidates the biosynthetic pathway of this compound in plants and its pharmacological mechanism of action, particularly its role in inhibiting the PI3K/Akt/NF-κB signaling pathway in cancer cells. Quantitative data on the distribution of related compounds in Jatropha species are presented in tabular format for comparative analysis. This guide is intended to be a comprehensive resource for researchers and professionals involved in natural product chemistry, drug discovery, and oncology.

Natural Source and Plant Origin of Jatrophone

Jatrophone is a naturally occurring diterpenoid compound predominantly found in plants belonging to the genus Jatropha within the Euphorbiaceae family.[1] The name Jatropha is derived from the Greek words "iatros" (physician) and "trophe" (food), alluding to the medicinal uses of these plants.[2]

The primary and most widely reported natural source of Jatrophone is Jatropha gossypiifolia , commonly known as bellyache bush.[3][4] Various parts of this plant have been found to contain Jatrophone, with the highest concentrations typically isolated from the roots and stem bark .[1][5][6] Other related compounds, such as jatropholones, have also been isolated from this species.[3]

While J. gossypiifolia is the principal source, Jatrophone and its derivatives have also been identified in other Jatropha species, including:

• Jatropha curcas (Physic Nut): While more known for its oil-rich seeds and the presence of phorbol esters, some studies have reported the presence of Jatrophone in this species as well.

• Jatropha elliptica : This species is also a known source of Jatrophone.[7]

• Jatropha podagrica : Bioactive compounds have been isolated from the stem bark of this species.[8]

Quantitative Data on Phytochemicals in Jatropha Species

The concentration of Jatrophone and other phytochemicals can vary depending on the plant species, the specific part of the plant, and the extraction method employed. The following tables summarize quantitative data on the yields of various extracts and the content of total phenolics and flavonoids from Jatropha species, providing a comparative overview for researchers.

Table 1: Yields of Extracts from Jatropha gossypiifolia Leaves

Extraction/Fractionation	Yield (%)
Crude Ethanolic Extract	19.3
Hexane Fraction	1.8
Chloroform Fraction	2.5
Ethyl Acetate Fraction	1.1
Butanol Fraction	3.2
Aqueous Fraction	10.7

Data adapted from a study on the in vitro anticoagulant and antioxidant activities of Jatropha gossypiifolia leaves.

Table 2: Total Phenolic and Flavonoid Content in Jatropha gossypiifolia Extracts

Plant Part	Extraction Method	Total Phenolic Content (mg GAE/g)	Total Flavonoid Content (mg RE/g)
Leaf	Maceration	42.62 ± 1.11	11.04 ± 0.59
Leaf	Homogenizer Assisted	49.05 ± 0.82	6.97 ± 0.32
Stem Bark	Maceration	48.40 ± 0.56	12.71 ± 0.10
Stem Bark	Homogenizer Assisted	62.83 ± 2.05	17.63 ± 0.34

GAE: Gallic Acid Equivalents; RE: Rutin Equivalents. Data from a comparative study on the chemical composition and biological properties of Jatropha species.[9]

Table 3: Quantification of Jatrophone in a "Cachaça" Preparation of Jatropha elliptica

Parameter	Value
Linearity Range	16.24 - 81.20 µg/mL
Recovery	98.99 - 99.89%
Method	HPLC-UV

This table presents validation data for a specific analytical method for Jatrophone quantification.[7]

Experimental Protocols

Extraction and Isolation of Jatrophone from Jatropha gossypiifolia Roots

This protocol describes a general procedure for the extraction and isolation of Jatrophone based on common phytochemical methodologies.

Materials and Reagents:

• Dried and powdered roots of Jatropha gossypiifolia

• n-hexane

• Ethyl acetate

• Methanol

• Silica gel for column chromatography (60-120 mesh)

• TLC plates (silica gel 60 F254)

• Rotary evaporator

• Chromatography columns

Procedure:

• Extraction:

  • Macerate the powdered root material with n-hexane at room temperature for 48-72 hours to remove non-polar compounds.

  • Filter the extract and repeat the maceration process with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude n-hexane extract.

  • The marc (plant residue) is then air-dried and subsequently extracted with a more polar solvent such as methanol or a mixture of dichloromethane and methanol (1:1, v/v) using the same maceration process.[1]

  • Concentrate the polar extract to yield the crude polar extract containing Jatrophone.

• Fractionation using Column Chromatography:

  • Prepare a silica gel column packed using the slurry method with n-hexane.

  • Adsorb the crude polar extract onto a small amount of silica gel and load it onto the top of the prepared column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate.[8]

  • Collect fractions of a fixed volume (e.g., 20-30 mL).

• Monitoring and Purification:

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., n-hexane:ethyl acetate mixtures).

  • Visualize the spots under UV light or by using an appropriate staining reagent.

  • Combine the fractions that show a prominent spot corresponding to Jatrophone.

  • Further purify the combined fractions using repeated column chromatography or preparative HPLC to obtain pure Jatrophone.[10]

• Characterization:

  • Characterize the purified Jatrophone using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR; ¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its structure.

Experimental Workflow for Jatrophone Isolation

Caption: A generalized workflow for the extraction and isolation of Jatrophone.

Biosynthetic and Pharmacological Signaling Pathways

Biosynthesis of Jatrophone

Jatrophone belongs to the jatrophane class of diterpenes. Its biosynthesis in plants follows the general terpenoid pathway, starting from the precursor geranylgeranyl diphosphate (GGPP).[11] The key steps involve the cyclization of GGPP, catalyzed by specific enzymes.

The initial and committed step in the biosynthesis of many diterpenes in the Euphorbiaceae family is the conversion of GGPP to casbene, a reaction catalyzed by casbene synthase .[12][13] Casbene is considered a crucial precursor for the formation of the jatrophane skeleton.[14] Subsequent modifications, including oxidations and rearrangements, are likely mediated by cytochrome P450 monooxygenases (CYPs) to yield the final Jatrophone structure.[11][15]

Proposed Biosynthetic Pathway of Jatrophone

Caption: A simplified proposed biosynthetic pathway for Jatrophone.

Pharmacological Signaling Pathway: Anticancer Mechanism

Jatrophone has demonstrated significant cytotoxic activity against various cancer cell lines. Its primary mechanism of action involves the inhibition of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/Nuclear Factor kappa B (NF-κB) signaling pathway .[8] This pathway is crucial for cell survival, proliferation, and resistance to apoptosis.

By down-regulating the expression levels of PI3K, Akt, and NF-κB, Jatrophone can:

• Induce cell cycle arrest.

• Promote apoptotic and autophagic cell death.

• Inhibit cancer cell migration and proliferation.

This makes Jatrophone a promising candidate for further investigation as an anticancer agent, particularly in the context of drug-resistant cancers.

Jatrophone's Inhibition of the PI3K/Akt/NF-κB Signaling Pathway

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB pathway, leading to apoptosis.

Conclusion

Jatrophone, primarily sourced from Jatropha gossypiifolia, is a diterpene with significant potential in oncology research. This guide has provided a comprehensive overview of its natural origins, methods for its extraction and isolation, and its molecular mechanism of action against cancer cells. The presented protocols and pathway diagrams serve as a valuable resource for scientists and researchers aiming to further explore the therapeutic applications of this promising natural compound. Future research should focus on optimizing extraction yields, elucidating the complete biosynthetic pathway, and conducting preclinical and clinical studies to validate its efficacy and safety as a potential anticancer drug.

References

• 1. Jatropha gossypiifolia L. (Euphorbiaceae): A Review of Traditional Uses, Phytochemistry, Pharmacology, and Toxicology of This Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. 2024.sci-hub.box [2024.sci-hub.box]
• 5. tropical.theferns.info [tropical.theferns.info]
• 6. researchgate.net [researchgate.net]
• 7. Isolation and Purification of Bioactive Compounds from the Stem Bark of Jatropha podagrica - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Composition and Biological Properties of Two Jatropha Species: Different Parts and Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jsmcentral.org [jsmcentral.org]
• 10. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Monitoring casbene synthase in Jatropha curcas tissues using targeted proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Engineering low phorbol ester Jatropha curcas seed by intercepting casbene biosynthesis [agris.fao.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Jatrophone's Mechanism of Action in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the molecular mechanisms through which Jatrophone, a macrocyclic diterpene, exerts its anticancer effects. Jatrophone, isolated from plants of the Jatropha genus, has demonstrated significant cytotoxic and anti-proliferative activities across a range of cancer cell lines.[1][2] This guide synthesizes current research to detail its impact on critical signaling pathways, cell cycle regulation, and the induction of programmed cell death, presenting the data and methodologies essential for advanced cancer research and drug development.

Cytotoxic Activity of Jatrophone

Jatrophone exhibits potent cytotoxic activity against a variety of human cancer cell lines in a dose-dependent manner.[3] The half-maximal inhibitory concentration (IC50) values, a key measure of potency, have been established across multiple studies, demonstrating its efficacy at low micromolar concentrations. These findings underscore Jatrophone's potential as a promising anticancer compound.

Table 1: Jatrophone IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[3][4][5]
MDA-MB-231	Triple-Negative Breast Cancer (MSL)	~2.0	[1]
MDA-MB-157	Triple-Negative Breast Cancer (MSL)	~3.5	[1]
Hep G2 1886	Hepatocellular Carcinoma	3.2	[6][7]
AGS	Stomach Cancer	2.5	[6][7]
HeLa	Cervical Cancer	5.13	[6][7]
WiDr	Colon Cancer	8.97	[6][7]
U87MG	Glioblastoma	4.8 (for 49.5% apoptosis)	[8]
A172	Glioblastoma	4.8 (for 57.7% apoptosis)	[8]

Core Mechanisms of Action

Jatrophone's anticancer activity is multifactorial, involving the induction of cell cycle arrest and programmed cell death through multiple mechanisms.

Jatrophone has been shown to disrupt the normal progression of the cell cycle in cancer cells, a common mechanism for anticancer agents.[3] In doxorubicin-resistant breast cancer cells (MCF-7/ADR), treatment with Jatrophone led to a significant arrest in the S and G2/M phases of the cell cycle.[3][4][9] This arrest prevents DNA synthesis and mitosis, ultimately inhibiting cell proliferation. Specifically, after a 48-hour treatment, the cell population in the G0/G1 phase decreased while populations in the S and G2/M phases increased, indicating a blockage at these checkpoints.[3]

Table 2: Effect of Jatrophone on Cell Cycle Distribution in MCF-7/ADR Cells

Cell Cycle Phase	Control (%)	Jatrophone-Treated (%)	Reference
G0/G1	46.21 ± 2.7	34.83 ± 1.9	[3]
S	24.83 ± 2.01	30.17 ± 1.95	[3]
G2/M	28.96 ± 2.4	34.99 ± 1.8	[3]

Jatrophone is a potent inducer of programmed cell death. In glioblastoma cells (U87MG and A172), treatment with 4.8 µM Jatrophone for 72 hours dramatically increased the apoptotic population to 49.5% and 57.7%, respectively, compared to minimal apoptosis in control cells.[8] This apoptotic induction is mediated by suppressing key inhibitor of apoptosis proteins (IAPs) like survivin and XIAP.[8] The suppression of survivin leads to an increased Bax/Bcl-2 ratio, promoting the mitochondrial pathway of apoptosis.[8] Furthermore, in resistant breast cancer cells, Jatrophone induces both early and late-stage apoptosis as well as autophagic cell death, highlighting its ability to overcome resistance mechanisms.[3][4][5]

Molecular Signaling Pathways

Jatrophone's effects on cell survival, proliferation, and migration are rooted in its ability to modulate critical oncogenic signaling pathways.

The PI3K/Akt/NF-κB pathway is a central signaling cascade that promotes cell survival, growth, and proliferation and is often aberrantly activated in cancer.[3] Jatrophone has been shown to significantly down-regulate the expression levels of key proteins in this pathway, including PI3K, phosphorylated Akt (p-AKT), and NF-κB, in resistant breast cancer cells.[3][4][5][10] By inhibiting this pathway, Jatrophone effectively cuts off a crucial survival signal for cancer cells, leading to decreased proliferation and increased cell death.[[“]] This mechanism is also linked to its ability to inhibit cancer cell migration and the epithelial-mesenchymal transition (EMT).[4][5]

Jatrophone's inhibition of the PI3K/Akt/NF-κB pathway.

The Wnt/β-catenin signaling pathway plays a critical role in tumor progression, particularly in highly chemoresistant triple-negative breast cancers (TNBC).[12] Jatrophone interferes with this pathway by reducing the levels of non-phosphorylated (active) β-catenin, without affecting total β-catenin levels.[1][12] This leads to the decreased expression of canonical Wnt target genes such as AXIN2, HMGA2, MYC, and CCND1, which are essential for proliferation.[1][12] By targeting this pathway, Jatrophone can inhibit the proliferation and migration of TNBC cells.[12][13]

Jatrophone's interference with Wnt/β-catenin signaling.

Cancer cells often exhibit higher basal levels of reactive oxygen species (ROS) compared to normal cells.[14] This redox imbalance plays a dual role: at moderate levels, ROS can promote proliferation and survival, while at high levels, they induce oxidative stress and cell death.[14][15] While direct studies extensively detailing Jatrophone's effect on ROS are limited, a related compound, Jatrogossone A, has been identified as an inducer of mitochondrial ROS, leading to G2/M cell cycle arrest and apoptosis.[16] This suggests that the induction of excessive oxidative stress could be another potential mechanism for Jatrophone's cytotoxicity, representing a promising area for further investigation.

Experimental Protocols & Workflows

The following are summarized methodologies for key experiments used to elucidate the mechanism of action of Jatrophone.

This technique is used to measure the expression levels of specific proteins involved in signaling pathways (e.g., PI3K, Akt, NF-κB).

• Cell Lysis: Cells are treated with Jatrophone and then lysed using a buffer (e.g., RIPA buffer) containing protease inhibitors to extract total protein.[17]

• Protein Quantification: The total protein concentration in the lysate is determined using a BCA Protein Assay Kit.[3][17]

• SDS-PAGE: Equal amounts of protein (e.g., 35 µg) are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[3]

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[3]

• Blocking: The membrane is incubated in a blocking solution (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.[3][17]

• Antibody Incubation: The membrane is incubated overnight at 4°C with a primary antibody specific to the target protein, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.[17]

• Detection: The protein bands are visualized using a chemiluminescent reagent (e.g., Luminol) and captured on X-ray film or with a digital imager.[17]

References

• 1. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of glioma cell viability by jatrophone via NF-κB down-regulation and apoptosis inhibitor up-regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. consensus.app [consensus.app]
• 12. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Reactive oxygen species in cancer: Current findings and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. origene.com [origene.com]

Biological activities of Jatrophone diterpenoid

An In-depth Technical Guide on the Biological Activities of Jatrophone Diterpenoids

Introduction

Jatrophone is a macrocyclic diterpenoid first isolated from Jatropha species, a genus within the Euphorbiaceae family.[1][2] These plants have a history of use in traditional medicine across Africa, Asia, and Latin America.[1] Jatrophone (C₂₀H₂₄O₃) and its derivatives have garnered significant interest in the scientific community for their diverse and potent biological activities, particularly their anticancer properties.[3][4] Diterpenes, in general, are recognized for their ability to modulate various cellular pathways, and some, like paclitaxel, have been developed into successful pharmaceuticals.[1][5] This document provides a comprehensive technical overview of the biological activities of jatrophone, focusing on its anticancer, anti-inflammatory, and antiprotozoal effects, complete with quantitative data, detailed experimental protocols, and visualizations of the underlying molecular mechanisms.

Anticancer Activity

Jatrophone has demonstrated significant cytotoxic and antiproliferative effects across a range of human cancer cell lines.[3] Its efficacy has been noted even in multidrug-resistant (MDR) cancer cells, highlighting its potential as a lead compound for developing novel cancer therapies.[2][6]

Cytotoxicity and Antiproliferative Effects

Studies have shown that jatrophone exhibits potent, dose-dependent cytotoxic activity against various cancer cell lines. It has been reported to have a better cytotoxic potential against certain cell lines than standard anticancer drugs like doxorubicin and tamoxifen.[3] One study highlighted its effectiveness against doxorubicin-resistant breast cancer cells (MCF-7ADR), with a low micromolar IC₅₀ value.[2][6]

Table 1: In Vitro Anticancer Activity of Jatrophone

Cell Line	Cancer Type	Jatrophone IC₅₀	Notes
MCF-7ADR	Doxorubicin-Resistant Breast Cancer	1.8 µM	Jatrophone was shown to overcome drug resistance.[2][6]
Hep G2	Hepatocellular Carcinoma	-	Reported to have better anticancer effect than sorafenib and ATO.[4]
HeLa	Cervical Cancer	-	Jatrophone showed better cytotoxic potential than curcusone B and jatropholone A.[3]
WiDr	Colon Cancer	-	Jatrophone showed better cytotoxic potential than curcusone B and jatropholone A.[3]

| VERO | Monkey Kidney Fibroblast | 0.43 µg/mL | High cytotoxicity noted against this non-cancerous cell line.[7] |

Molecular Mechanisms and Signaling Pathways

Jatrophone's anticancer effects are attributed to its ability to modulate key cellular signaling pathways involved in cell survival, proliferation, apoptosis, and autophagy.

1. PI3K/AKT/NF-κB Pathway Inhibition: In doxorubicin-resistant breast cancer cells (MCF-7ADR), jatrophone was found to significantly down-regulate the expression of PI3K, AKT, and NF-κB.[2][6] The PI3K/AKT pathway is a critical pro-survival pathway that is often hyperactivated in cancer, leading to inhibited apoptosis and enhanced proliferation.[5] By inhibiting this pathway, jatrophone induces both apoptotic and autophagic cell death.[2][6]

Jatrophone inhibits the PI3K/AKT/NF-κB pathway.

2. Induction of Apoptosis and Autophagy: Flow cytometry analysis has confirmed that jatrophone induces both early and late-stage apoptosis in cancer cells.[2][6] Concurrently, it triggers autophagic cell death, a Type II programmed cell death, without causing significant necrosis.[2] This dual mechanism of inducing both apoptosis and autophagy contributes to its potent cytotoxic effects.

3. Cell Cycle Arrest and Migration Inhibition: Jatrophone treatment leads to a significant arrest of the cell cycle in the S and G2/M phases in MCF-7ADR cells.[2][6] Furthermore, it has been shown to diminish the migratory capabilities of these resistant breast cancer cells, suggesting a potential role in preventing metastasis.[2]

Experimental Protocols: Anticancer Activity Assessment

A logical workflow is employed to characterize the anticancer effects of jatrophone, starting from general cytotoxicity to specific molecular mechanisms.

Workflow for evaluating the anticancer properties of jatrophone.

1. Sulforhodamine B (SRB) Assay for Cytotoxicity: This assay is used to determine cell viability and calculate the IC₅₀ value of jatrophone.[2]

• Cell Seeding: Seed cancer cells (e.g., MCF-7ADR) in 96-well plates and allow them to adhere.

• Treatment: Expose the cells to a range of jatrophone concentrations (e.g., 0.1 to 100 µM) for a specified period (e.g., 72 hours).[2]

• Fixation: Fix the cells with trichloroacetic acid (TCA).

• Staining: Stain the fixed cells with Sulforhodamine B dye, which binds to cellular proteins.

• Measurement: Solubilize the bound dye and measure the optical density (absorbance) using a microplate reader. The absorbance is proportional to the number of viable cells.

2. Annexin V-FITC/PI Apoptosis Assay: This flow cytometry-based method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[2]

• Cell Treatment: Treat cells with a predetermined concentration of jatrophone (e.g., the IC₅₀ value) for a set time (e.g., 48 hours).[2]

• Harvesting: Collect the cells using trypsin and wash them with phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in a binding buffer containing Annexin V-FITC and Propidium Iodide (PI). Incubate in the dark at room temperature.

• Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC binds to phosphatidylserine on the outer membrane of apoptotic cells, while PI enters and stains the DNA of late apoptotic or necrotic cells with compromised membranes.

3. Cell Scratch (Migration) Assay: This assay assesses the effect of jatrophone on cell migration.[2]

• Confluent Monolayer: Grow cells in a 6-well plate to near confluency (approx. 95%).

• Starvation: Starve the cells in a serum-free medium for several hours to inhibit proliferation.

• Scratch Creation: Create a uniform "scratch" or gap in the cell monolayer using a sterile pipette tip.

• Treatment: Wash away debris with PBS and add fresh media with or without jatrophone.

• Imaging: Capture images of the scratch at different time points (e.g., 0, 24, 48 hours) to monitor cell migration into the gap.

Anti-inflammatory and Analgesic Activity

Jatrophone and its containing fractions have demonstrated significant anti-inflammatory, antinociceptive (analgesic), and antiedematogenic (anti-swelling) properties in preclinical models.

Table 2: Anti-inflammatory and Analgesic Activity of Jatrophone-containing Fraction

Activity	Model	Treatment (Dichloromethane Fraction of J. isabellei)	Result
Antinociceptive	Acetic Acid-Induced Writhing (Mice)	5 mg/kg	54.03% reduction in writhes.[7]
		10 mg/kg	66.35% reduction in writhes.[7]
Antinociceptive	Acute Arthritis (Rats)	200 mg/kg (oral)	Significantly reduced paw elevation time (pain indicator).[8][9]
		10 mg/kg (intravenous)	Significantly reduced paw elevation time.[8][9]
Antiedematogenic	Acute Arthritis (Rats)	200 mg/kg (oral)	25.3% reduction in articular diameter (edema).[8][9]
		10 mg/kg (intravenous)	32.5% reduction in articular diameter.[8][9]

| Anti-inflammatory | LPS-induced RAW 264.7 Macrophages | Jatrophacine (IC₅₀ = 0.53 µM) | Strong inhibition of nitric oxide (NO) production.[10] |

Experimental Protocols: Anti-inflammatory Activity Assessment

1. Acetic Acid-Induced Writhing Test (Analgesic): This is a standard model for screening visceral pain.

• Animal Dosing: Administer the test compound (jatrophone or fraction) to mice orally or via injection.

• Induction: After a set period, inject a dilute solution of acetic acid intraperitoneally to induce a characteristic writhing (stretching) response.

• Observation: Count the number of writhes for a defined period (e.g., 20 minutes).

• Analysis: A reduction in the number of writhes compared to a control group indicates an analgesic effect.[7]

2. Acute Arthritis Model (Anti-inflammatory and Analgesic): This model assesses both pain and swelling associated with arthritis.[8][9]

• Induction: Induce arthritis in the ankle joint of rats by injecting an inflammatory agent (e.g., zymosan).

• Treatment: Administer the test compound orally or intravenously.

• Pain Assessment: Measure the paw elevation time (PET) during walking. A longer elevation time indicates more severe pain. A reduction in PET signifies an antinociceptive effect.[8][9]

• Edema Assessment: Measure the articular diameter (AD) of the joint with a caliper at various time points. A reduction in the increase of the AD compared to the control group indicates an antiedematogenic effect.[8][9]

Antiprotozoal Activity

Jatrophone has been evaluated for its activity against several protozoan parasites, demonstrating significant potential, particularly against the causative agents of malaria and leishmaniasis.[7]

Table 3: In Vitro Antiprotozoal Activity of Jatrophone

Organism	Strain	Disease	Jatrophone IC₅₀ (µg/mL)
Plasmodium falciparum	D6	Malaria (Chloroquine-sensitive)	0.55[7]
Plasmodium falciparum	W2	Malaria (Chloroquine-resistant)	0.52[7]

| Leishmania donovani | - | Leishmaniasis | < 0.4[7] |

Conclusion and Future Perspectives

Jatrophone, a macrocyclic diterpenoid from the Jatropha genus, exhibits a wide spectrum of potent biological activities. Its demonstrated efficacy against multidrug-resistant cancer cells, mediated through the inhibition of critical survival pathways like PI3K/AKT/NF-κB, positions it as a highly promising scaffold for the development of next-generation oncology drugs.[2][5][6] Furthermore, its significant anti-inflammatory, analgesic, and antiprotozoal activities warrant further investigation for therapeutic applications in inflammatory diseases and parasitic infections.[7][8][10] Future research should focus on synthetic derivatization to enhance efficacy and reduce toxicity, comprehensive in vivo studies to validate its therapeutic potential, and the use of nanotechnology-based delivery systems to improve its bioavailability.[1] The multifaceted biological profile of jatrophone underscores the immense value of natural products in modern drug discovery.

References

• 1. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 5. mdpi.com [mdpi.com]
• 6. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antinociceptive and anti-inflammatory activities of the Jatropha isabellei dichloromethane fraction and isolation and quantitative determination of jatrophone by UFLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antinociceptive and anti-inflammatory activities of the Jatropha isabellei dichloromethane fraction and isolation and quantitative determination of jatrophone by UFLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Jatrophacine, a 4,5- seco-rhamnofolane diterpenoid with potent anti-inflammatory activity from Jatropha curcas - PubMed [pubmed.ncbi.nlm.nih.gov]

Jatrophone as a Wnt Signaling Pathway Inhibitor: A Technical Guide

Introduction

Jatrophone is a macrocyclic diterpene isolated from plants of the Jatropha genus, such as Jatropha isabelli and Jatropha gossypiifolia.[1][2] It has demonstrated a range of biological activities, including antitumor, cytotoxic, and anti-inflammatory properties.[2][3] Of particular interest to researchers and drug development professionals is its role as a potent inhibitor of the canonical Wnt/β-catenin signaling pathway. Dysregulation of this pathway is a critical factor in the initiation and progression of numerous cancers, including triple-negative breast cancer (TNBC), making Jatrophone a promising candidate for targeted cancer therapy.[2][4][5] This guide provides an in-depth overview of Jatrophone's mechanism of action, quantitative data on its efficacy, and detailed experimental protocols for its study.

Mechanism of Action

Jatrophone interferes with the Wnt/β-catenin signaling cascade, a crucial pathway for cell proliferation and development.[1] Experimental evidence indicates that Jatrophone exerts its inhibitory effect at a point between the Wnt receptor complex (Frizzled/LRP6) and the stabilization of β-catenin.[2][3]

In the canonical Wnt pathway's "off-state," a destruction complex comprising Axin, Adenomatous Polyposis Coli (APC), and Glycogen Synthase Kinase 3β (GSK-3β) phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. When a Wnt ligand binds to its receptor, this destruction complex is inactivated. This allows β-catenin to accumulate in the cytoplasm, translocate to the nucleus, and activate the transcription of target genes such as AXIN2, HMGA2, MYC, PCNA, and CCND1, which drive cell proliferation.[1][3]

Studies using Wnt reporter assays (TOPFLASH) have shown that Jatrophone can inhibit signaling induced by the WNT3A ligand and by a constitutively active form of the LRP6 receptor.[3][6] However, it fails to inhibit signaling induced by a constitutively active, non-degradable form of β-catenin.[3][6] This pinpoints its site of action upstream of β-catenin but downstream of the receptor complex. Mechanistically, Jatrophone treatment leads to a reduction in the levels of non-phosphorylated (active) β-catenin, without affecting the total β-catenin protein levels, ultimately suppressing the expression of Wnt target genes.[5][6]

Wnt signaling pathway and the inhibitory action of Jatrophone.

Data Presentation: Cytotoxic Activity of Jatrophone

Jatrophone exhibits potent cytotoxic activity against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of the compound's potency, are summarized below.

Cell Line	Cancer Type	IC50 Value (µM)	Reference(s)
MDA-MB-468	Triple-Negative Breast Cancer	1.0	[2]
MCF-7ADR	Doxorubicin-Resistant Breast Cancer	1.8	[7][8]
MDA-MB-231	Triple-Negative Breast Cancer	2.0	[2]
HCC38	Triple-Negative Breast Cancer	2.0	[2]
AGS	Stomach Cancer	2.5	[9][10]
Hep G2	Liver Cancer	3.2	[9][10]
MDA-MB-157	Triple-Negative Breast Cancer	3.5	[2]
HeLa	Cervical Cancer	5.13	[10][11]
WiDr	Colon Cancer	8.97	[10][11]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize Jatrophone as a Wnt signaling inhibitor.

Experimental workflow for evaluating Jatrophone's activity.

Wnt Reporter (TOPFLASH) Assay

This assay quantifies the activity of the canonical Wnt pathway by measuring the expression of a luciferase reporter gene under the control of TCF/LEF transcription factors.

• Cell Seeding: Seed human embryonic kidney (HEK293T) cells in a 24-well plate at a density of approximately 5 x 10^4 cells/well in complete growth medium (e.g., DMEM with 10% FBS).[12]

• Transfection: After 24 hours, co-transfect the cells with a TCF/LEF-Firefly luciferase reporter plasmid (e.g., Super 8xTOPFLASH) and a control plasmid expressing Renilla luciferase for normalization (e.g., pRL-SV40) at a 10:1 ratio.[12] Use a suitable transfection reagent according to the manufacturer's protocol.

• Wnt Pathway Activation & Jatrophone Treatment: 24 hours post-transfection, replace the medium. To activate the Wnt pathway, transfect cells with a plasmid expressing WNT3A or a constitutively active form of LRP6 (ca-LRP6).[3] Concurrently, treat the cells with varying concentrations of Jatrophone (e.g., 10 nM to 25 µM) or vehicle control (DMSO).[3][6]

• Cell Lysis and Luciferase Measurement: After 24-48 hours of treatment, lyse the cells using a passive lysis buffer.[12] Transfer the cell lysate to a 96-well luminometer plate.

• Data Analysis: Measure both Firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.[3] Normalize the Firefly luciferase signal to the Renilla luciferase signal for each well. Compare the normalized luciferase activity in Jatrophone-treated cells to the vehicle-treated controls to determine the extent of inhibition.[13]

Western Blot Analysis for β-Catenin and Target Proteins

This technique is used to detect and quantify specific proteins, such as active β-catenin and its downstream targets, in cell lysates.[14]

• Cell Culture and Treatment: Plate a suitable cell line (e.g., MDA-MB-231) and treat with Jatrophone at the desired concentration (e.g., 10 µM) for 48 hours.[6]

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to extract total protein.[15]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein (e.g., 30 µg) per lane onto an SDS-polyacrylamide gel and separate them by electrophoresis.[15] Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBS with 0.1% Tween-20).[14][16]

  • Incubate the membrane overnight at 4°C with a primary antibody diluted in blocking buffer. Key primary antibodies include those against non-phosphorylated (active) β-catenin, total β-catenin, AXIN2, HMGA2, and an appropriate loading control like β-actin.[3][6]

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

  • Wash the membrane again three times with TBST.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[15] Quantify the band intensities using densitometry software (e.g., ImageJ) and normalize to the loading control to determine the relative protein expression levels.

Cell Viability / Cytotoxicity Assay (Sulforhodamine B - SRB)

This assay is used to determine the effect of Jatrophone on cell proliferation and to calculate its IC50 value.[7]

• Cell Seeding: Plate cancer cells (e.g., MCF-7ADR) in a 96-well plate at a density of approximately 5,000 cells per well and allow them to adhere overnight.[7]

• Compound Treatment: Treat the cells with a serial dilution of Jatrophone (e.g., 0.01 to 100 µM) for a specified duration, typically 72 hours.[7] Include a vehicle control (DMSO).

• Cell Fixation: After incubation, gently discard the medium and fix the cells by adding 10% cold trichloroacetic acid (TCA) to each well. Incubate for 1 hour at 4°C.[7]

• Staining: Wash the plates several times with water and allow them to air dry. Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 10-30 minutes at room temperature.[7]

• Measurement: Wash away the unbound dye with 1% acetic acid and allow the plates to air dry. Solubilize the bound stain by adding 10 mM Tris base solution to each well.

• Data Analysis: Measure the absorbance (optical density) at approximately 510 nm using a microplate reader. The absorbance is proportional to the number of living cells. Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[8]

Jatrophone has emerged as a significant natural product inhibitor of the oncogenic Wnt/β-catenin signaling pathway. Its ability to suppress the pathway upstream of β-catenin makes it an attractive therapeutic candidate, particularly for cancers like TNBC that are dependent on this signaling axis and often develop resistance to standard chemotherapies.[3][5] The quantitative data demonstrate its potent cytotoxic effects across multiple cancer cell lines in the low micromolar range.[2][7] The detailed experimental protocols provided herein offer a robust framework for researchers and drug developers to further investigate Jatrophone's mechanism of action, evaluate its efficacy in various preclinical models, and explore its potential for clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 11. scholar.unhas.ac.id [scholar.unhas.ac.id]
• 12. Wnt Reporter Activity Assay [bio-protocol.org]
• 13. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubcompare.ai [pubcompare.ai]
• 16. β-Catenin Antibody (#9562) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Jatrophone's Interaction with the PI3K/Akt/NF-κB Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the interaction between jatrophone, a macrocyclic diterpene, and the critical PI3K/Akt/NF-κB signaling pathway. Jatrophone has demonstrated significant potential as an anticancer agent, particularly in drug-resistant cancer models, by targeting this key cellular cascade. This document outlines the molecular mechanism, presents quantitative data on its efficacy, details relevant experimental methodologies, and provides visual representations of the signaling pathway and experimental workflows.

Core Interaction: Jatrophone as an Inhibitor of the PI3K/Akt/NF-κB Pathway

The Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is a crucial intracellular signaling cascade that regulates a multitude of cellular processes, including cell growth, proliferation, survival, and migration.[1][2] Dysregulation of this pathway is a common feature in many cancers, contributing to tumor progression and therapeutic resistance.[1][]

Jatrophone exerts its cytotoxic and anti-proliferative effects by inhibiting this pathway.[4][5][6][7] Studies have shown that treatment with jatrophone leads to a significant downregulation in the expression levels of key proteins in this cascade, including PI3K, phosphorylated Akt (p-Akt), and NF-κB.[4][5][7] This inhibition disrupts the downstream signaling events that promote cancer cell survival and proliferation.

Quantitative Data Summary

The efficacy of jatrophone in targeting cancer cells, specifically doxorubicin-resistant breast cancer cells (MCF-7/ADR), has been quantified in several studies. The following table summarizes the key quantitative findings.

Parameter	Cell Line	Value	Reference
IC50	MCF-7/ADR	1.8 µM	[4][5][6][7]
Cell Cycle Arrest	MCF-7/ADR	Significant arrest in S and G2/M phases	[4][5][6][7]
Apoptosis Induction	MCF-7/ADR	Induction of both early and late apoptosis	[4][5][6][7]
Autophagy Induction	MCF-7/ADR	Promotion of autophagic cell death	[4][5][6][7]
Inhibition of Migration	MCF-7/ADR	Diminished cell migration	[4][5]

Signaling Pathway and Jatrophone Interaction

The following diagram illustrates the PI3K/Akt/NF-κB signaling pathway and the inhibitory effect of jatrophone.

Caption: PI3K/Akt/NF-κB pathway and jatrophone's inhibitory action.

Experimental Protocols

This section details the key experimental methodologies employed to investigate the effects of jatrophone on the PI3K/Akt/NF-κB pathway.

Cell Culture and Jatrophone Treatment

• Cell Line: Doxorubicin-resistant human breast cancer cell line (MCF-7/ADR).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Jatrophone Treatment: Jatrophone is dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution. Cells are treated with varying concentrations of jatrophone for specified time periods (e.g., 24, 48, or 72 hours) to assess its effects.

Cytotoxicity Assay (Sulforhodamine B - SRB Assay)

• Cell Seeding: MCF-7/ADR cells are seeded into 96-well plates at a density of 5 x 10^4 cells/well and allowed to attach overnight.

• Treatment: Cells are treated with a range of jatrophone concentrations for 72 hours.

• Fixation: The cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: The plates are washed with water, and the cells are stained with 0.4% SRB solution for 30 minutes at room temperature.

• Destaining and Solubilization: The plates are washed with 1% acetic acid to remove unbound dye. The bound dye is then solubilized with 10 mM Tris base.

• Absorbance Measurement: The optical density is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is calculated from the dose-response curve.

Western Blotting for Protein Expression Analysis

• Cell Lysis: After treatment with jatrophone, cells are harvested and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for PI3K, p-Akt, Akt, NF-κB, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: The intensity of the protein bands is quantified using image analysis software.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for investigating the effects of jatrophone.

Caption: Experimental workflow for jatrophone's effects on cancer cells.

Conclusion

Jatrophone demonstrates significant promise as a therapeutic agent by effectively targeting the PI3K/Akt/NF-κB signaling pathway. Its ability to induce cytotoxicity, cell cycle arrest, apoptosis, and inhibit migration in drug-resistant cancer cells highlights its potential for further preclinical and clinical investigation. The methodologies and data presented in this guide provide a comprehensive resource for researchers and drug development professionals working to understand and harness the therapeutic potential of jatrophone.

References

• 1. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TalkMED AI Paper-TAP [tap.talkmed.com]
• 6. researchgate.net [researchgate.net]
• 7. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Anticancer Properties of Jatropha Plant Extracts: A Technical Guide for Drug Development

Introduction

The genus Jatropha, belonging to the Euphorbiaceae family, comprises a diverse group of plants that have been utilized in traditional medicine across Africa and Asia for various ailments.[1][2] In recent years, scientific inquiry has shifted towards validating these ethnobotanical uses, particularly focusing on the potent anticancer properties of phytochemicals derived from various Jatropha species.[2][3] These plants are a rich reservoir of bioactive secondary metabolites, including diterpenoids, flavonoids, alkaloids, and triterpenoids, which have demonstrated significant cytotoxic and pro-apoptotic activities against a range of cancer cell lines.[2][4][5] This technical guide provides a comprehensive overview of the current research, focusing on quantitative cytotoxic data, mechanisms of action, and detailed experimental protocols relevant to researchers, scientists, and professionals in the field of drug discovery and development.

Bioactive Compounds and Phytochemistry

The anticancer potential of Jatropha extracts is attributed to a variety of complex phytochemicals. The primary metabolites of interest are terpenoids, particularly diterpenes, which are abundant in the Euphorbiaceae family.[6][7]

• Diterpenoids: This is the most significant class of anticancer compounds found in Jatropha.

  • Jatrophone: A macrocyclic diterpene isolated from Jatropha gossypiifolia, jatrophone has shown potent cytotoxic activity against breast cancer, glioblastoma, and liver cancer cells.[4][6][8]

  • Curcusones: Curcusone A, B, C, and D, isolated from the roots of Jatropha curcas, have demonstrated strong cytotoxic effects against mouse lymphoma and human cervix carcinoma cells.[1][9]

  • Jatropholones: These diterpenoids, found in J. gossypiifolia, inhibit cancer cell proliferation and induce apoptosis.[4]

  • Macrocyclic Diterpenoids: Studies on Jatropha multifida have led to the isolation of new macrocyclic diterpenoids, such as jatromultones, which exhibit significant cytotoxicity against multiple cancer cell lines, including drug-resistant ones.[10]

• Other Compounds: Beyond diterpenoids, other phytochemicals like flavonoids, saponins, tannins, and alkaloids contribute to the overall bioactivity of the extracts.[2][5] For instance, curcin, a protein isolated from J. curcas, has shown notable cytotoxic activity against hepatocellular carcinoma.[11]

Quantitative Analysis of Cytotoxic Activity

The cytotoxic potential of Jatropha extracts and their isolated compounds has been quantified against a multitude of cancer cell lines. The half-maximal inhibitory concentration (IC50) is the most common metric used. The data below is summarized from various in vitro studies.

Table 1: Cytotoxic Activity of Crude Extracts from Jatropha Species

Jatropha Species	Plant Part	Extract Type	Cancer Cell Line	IC50 Value (µg/mL)	Citation(s)
Jatropha curcas	Latex	Methanolic	HepG2 (Liver)	19.11	[11]
Jatropha curcas	Root	Hexane	L5178y (Mouse Lymphoma)	1.0	[1][9]
Jatropha curcas	Root	Ethyl Acetate	L5178y (Mouse Lymphoma)	1.1	[1][9]
Jatropha curcas	Root	Ethyl Acetate	HeLa (Cervical)	3.1	[1][9]
Jatropha gossypiifolia	Root	Not Specified	T47D (Breast)	43.57	[12]
Jatropha gossypiifolia	Root	Not Specified	HeLa (Cervical)	4.32	[12]
Jatropha gossypiifolia	Not Specified	Petroleum Ether	MDA-MB-231 (Breast)	~10-12	[13][14]
Jatropha podagrica	Stem	Ethanolic (SME)	A375 (Skin Melanoma)	5.62 ± 0.58	[15][16]
Jatropha podagrica	Root	Hexane (RMH)	RAW264.7 (Macrophage)	4.94 ± 0.25	[15][16]
Jatropha podagrica	Root	Ethanolic (RME)	RAW264.7 (Macrophage)	24.90 ± 1.06	[15][16]

Table 2: Cytotoxic Activity of Pure Compounds Isolated from Jatropha Species

Compound	Jatropha Source	Cancer Cell Line	IC50 Value	Citation(s)
Curcin	J. curcas	HepG2 (Liver)	36.7 µg/mL	[11]
Curcusone C	J. curcas	L5178y (Mouse Lymphoma)	0.08 µg/mL	[1]
Jatrophone	J. gossypiifolia	HepG2 (Liver)	3.2 µM	[6]
Jatrophone	J. gossypiifolia	HeLa (Cervical)	5.13 µM
Jatrophone	J. gossypiifolia	WiDr (Colon)	8.97 µM	[8]
Jatrophone	J. gossypiifolia	AGS (Gastric)	2.5 µM	[8]
Jatromultone D (Compound 4)	J. multifida	Various (5 lines)	2.69 to 6.44 µM	[10]
Tetracyclic Triterpenoid (Compound 8)	J. gossypiifolia	RKO (Colon)	12.5 µM	[17]

Mechanisms of Anticancer Action

The anticancer effects of Jatropha phytochemicals are not limited to mere cytotoxicity; they involve the modulation of complex cellular signaling pathways that regulate cell cycle progression and programmed cell death (apoptosis).

Induction of Apoptosis

A primary mechanism is the induction of apoptosis. Several compounds from Jatropha have been shown to trigger this process.

• Mitochondrial (Intrinsic) Pathway: Jatropha-derived compounds can induce apoptosis via the mitochondrial pathway.[18] This involves the release of cytochrome c from the mitochondria, which then activates a cascade of caspase enzymes (like caspase-9 and the executioner caspase-3), ultimately leading to cell death.[9][19]

• Cell Cycle Arrest: Compounds isolated from J. multifida and J. gossypiifolia have been observed to arrest the cell cycle at specific phases.[10][17] For example, a jatromultone from J. multifida was found to arrest the cell cycle at the G2/M phase, while a triterpenoid from J. gossypiifolia caused G1 or S phase arrest in colon cancer cells.[10][17]

Caption: Mitochondrial pathway of apoptosis induced by Jatropha compounds.

Modulation of Key Signaling Pathways

Specific molecular targets for Jatropha compounds are being identified. Jatrophone, for instance, has been shown to target the PI3K/Akt/NF-κB pathway, which is a critical signaling cascade for cell survival, proliferation, and inflammation.[4] By inhibiting this pathway, jatrophone can suppress cancer cell growth and survival mechanisms.

Caption: Jatrophone targets the PI3K/Akt/NF-κB cell survival pathway.

Experimental Protocols and Workflows

Standardized protocols are essential for the reproducible evaluation of anticancer properties from plant extracts.

General Experimental Workflow

The process of identifying anticancer compounds from Jatropha follows a multi-step workflow, from plant collection to mechanistic studies.

Caption: A typical workflow for identifying anticancer agents from Jatropha.

Protocol: Preparation of Plant Extracts

This protocol outlines a general method for preparing extracts for biological screening.[20][21]

• Collection and Preparation: Collect the desired plant part (e.g., roots, leaves). Wash thoroughly to remove debris. Air-dry in the shade for 7-10 days or use a hot air oven at a controlled temperature (40-50°C) until brittle.

• Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder.

• Extraction:

  • Weigh a specific amount of the powdered material (e.g., 300 g).

  • Macerate the powder in a suitable solvent (e.g., 80% methanol) in a large container (e.g., 1L) for 48 hours at room temperature with occasional shaking.[21] Alternative methods like Soxhlet extraction can also be used.

• Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature of 40°C to obtain a semi-solid or crude extract.[21]

• Storage: Store the final extract at -20°C until further use.

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[22][23][24]

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/mL in 100 µL of complete growth medium.[22][25] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Treatment: Prepare serial dilutions of the Jatropha extract in culture medium. Remove the old medium from the wells and add 100 µL of the diluted extracts at various concentrations (e.g., 0 to 400 µg/mL).[25] Include a vehicle control (medium with the same amount of solvent, e.g., DMSO, used to dissolve the extract).

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C with 5% CO2.[22]

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] in phosphate-buffered saline (PBS).[22][24] Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C.[22][26]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO) or a solution of 10% SDS in 0.01 N HCl, to each well to dissolve the purple formazan crystals.[22][26]

• Absorbance Reading: Measure the optical density (absorbance) of each well using a microplate reader at a wavelength of 570 nm.[22] A reference wavelength of around 630 nm can be used to reduce background noise.[24]

• Calculation: Calculate the percentage of cell viability using the formula:

  • Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • The IC50 value can then be determined by plotting cell viability against the extract concentration.

In Vivo Studies

While in vitro data is abundant, in vivo validation is a critical step in drug development. A study on chemically induced hepatocellular carcinoma (HCC) in a rat model demonstrated the potent antitumor activity of curcin from J. curcas.[11] The administration of curcin led to significant improvements in liver function markers and showed beneficial effects in histopathological assessments, confirming its potential to combat HCC in vivo.[11]

Conclusion and Future Perspectives

The scientific literature strongly supports the traditional use of Jatropha plants as a source of anticancer agents. A diverse array of diterpenoids and other phytochemicals from species like J. curcas, J. gossypiifolia, and J. multifida have demonstrated potent cytotoxic and pro-apoptotic effects across a wide range of cancer cell lines. The elucidation of their mechanisms, including the induction of apoptosis via the mitochondrial pathway and the inhibition of key survival pathways like PI3K/Akt, provides a solid foundation for further investigation.

Future research should focus on:

• Bioactivity-Guided Isolation: Systematically isolating and identifying novel compounds from less-studied Jatropha species.

• Mechanistic Elucidation: Expanding the investigation into the specific molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy and Safety: Conducting more extensive preclinical in vivo studies to evaluate the efficacy, toxicity, and pharmacokinetic profiles of the most promising isolated compounds.

• Synergistic Studies: Exploring the potential synergistic effects of Jatropha compounds with existing chemotherapeutic drugs to enhance efficacy and overcome drug resistance.

The Jatropha genus represents a valuable natural resource for the discovery of next-generation anticancer therapeutics. A continued, rigorous scientific approach will be crucial to translate this potential into clinical applications.

References

• 1. Cytotoxic Activity of Crude Extracts as well as of Pure Components from Jatropha Species, Plants Used Extensively in African Traditional Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ejbo.journals.ekb.eg [ejbo.journals.ekb.eg]
• 3. ijrti.org [ijrti.org]
• 4. Jatropha gossypiifolia – HERB SOCIETY OF AMERICA: PIONEER UNIT [herbsocietypioneer.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 7. Bioactive Compounds and Biological Activities of Jatropha curcas L. Kernel Meal Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxic macrocyclic diterpenoids from Jatropha multifida - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
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• 14. Exploring the Anticancer Properties of Phytochemicals from Jatropha gossypiifolia [ideas.repec.org]
• 15. Anti-inflammatory and cytotoxic effects of Jatropha podagrica extracts on skin cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-inflammatory and cytotoxic effects of Jatropha podagrica extracts on skin cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. New tetracyclic triterpenoids from Jatropha gossypiifolia induce cell-cycle arrest and apoptosis in RKO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Jatropha-6(17),11E-diene class derivatives induce apoptosis effects in OVCAR-3 and Caov-4 ovarian cancer cell lines via a mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. glpbio.com [glpbio.com]
• 20. How to test plant extract toxicity? - Altogen Labs [altogenlabs.com]
• 21. japsonline.com [japsonline.com]
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• 23. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 24. MTT assay protocol | Abcam [abcam.com]
• 25. Frontiers | Evaluation of the in vitro antioxidant and antitumor activity of hydroalcoholic extract from Jatropha mollissima leaves in Wistar rats [frontiersin.org]
• 26. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Jatrophone: A Technical Guide to its Discovery, Mechanism, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of jatrophone, a macrocyclic diterpene with significant cytotoxic and antitumor properties. It covers the compound's historical discovery, chemical characteristics, mechanism of action, and the experimental protocols utilized in its study.

Discovery and Historical Context

Jatrophone is a naturally occurring diterpenoid first isolated from the plant Jatropha gossypiifolia, a member of the Euphorbiaceae family.[1][2] Subsequent research has identified its presence in other Jatropha species, including Jatropha isabelli and Jatropha elliptica.[2][3][4] The initial interest in jatrophone was sparked by its potent cytotoxic activity against various cancer cell lines, leading to its investigation as a potential anticancer agent.[2][3] Its unique macrocyclic structure and 3(2H)-furanone ring have also made it a subject of interest for organic synthesis.[1]

Chemical Properties

Jatrophone is characterized by its complex macrocyclic structure. Its chemical formula is C20H24O3, with a molecular weight of 312.4 g/mol .[3][4]

Table 1: Chemical Identifiers for Jatrophone

Identifier	Value
IUPAC Name	(1R,3R,6Z,9E)-3,7,11,11,14-pentamethyl-16-oxatricyclo[11.2.1.0¹,⁵]hexadeca-4,6,9,13-tetraene-8,15-dione[4]
CAS Number	29444-03-9[4]
PubChem CID	6325446[4]
Synonyms	NSC-135037, Jatropha principle[4][5]

Mechanism of Action and Biological Activity

Jatrophone exhibits a broad range of biological activities, with its anticancer effects being the most extensively studied.[1][6] It has demonstrated cytotoxicity against a variety of cancer cell lines, including those resistant to conventional chemotherapy.[7][8]

Inhibition of the PI3K/Akt/NF-κB Signaling Pathway

A key mechanism underlying jatrophone's anticancer activity is its ability to inhibit the PI3K/Akt/NF-κB signaling pathway.[7][8] This pathway is crucial for tumor cell growth, proliferation, invasion, and metastasis, while also inhibiting apoptosis.[1][9] Jatrophone treatment has been shown to significantly decrease the expression levels of PI3K, phosphorylated Akt (p-Akt), and NF-κB in cancer cells.[7][8][10]

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB pathway.

Induction of Apoptosis and Autophagy

By inhibiting the PI3K/Akt/NF-κB pathway, jatrophone promotes programmed cell death in cancer cells through both apoptosis and autophagy.[7][8] Studies have shown that jatrophone treatment leads to an increase in both early and late apoptotic cell populations.[8]

Cell Cycle Arrest

Jatrophone has been observed to induce cell cycle arrest, primarily at the S and G2/M phases, in cancer cells.[7][8] This prevents the cells from progressing through the cell cycle and ultimately leads to a reduction in cell proliferation.

Cytotoxic Activity

Jatrophone's cytotoxic effects have been quantified against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values highlight its potent anticancer activity.

Table 2: Cytotoxic Activity of Jatrophone against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-resistant Breast Cancer	1.8	[8]
Hep G2 1886	Hepatocellular Carcinoma	3.2	[3][11]
HeLa	Cervical Cancer	5.13	[12]
WiDr	Colon Adenocarcinoma	8.97	[12]
AGS	Stomach Cancer	2.5	[11]

Experimental Protocols

The investigation of jatrophone's biological activities has employed a variety of standard and advanced experimental techniques.

Isolation and Purification

Jatrophone is typically isolated from the stem bark of Jatropha species.[3][12] The general workflow involves extraction with organic solvents followed by chromatographic separation.

Caption: General workflow for the isolation of jatrophone.

A common isolation procedure involves the following steps:

• Extraction: The dried and powdered plant material is extracted with a solvent such as methanol or ethanol.

• Fractionation: The crude extract is then subjected to vacuum liquid chromatography (VLC) using silica gel as the stationary phase and a gradient of solvents (e.g., n-hexane, ethyl acetate) as the mobile phase.[12]

• Purification: Fractions containing jatrophone are further purified using radial chromatography.[12]

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Fourier-transform infrared (FTIR) spectroscopy, ultraviolet-visible (UV-Vis) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.[12]

Cytotoxicity Assays

The cytotoxic effects of jatrophone are commonly evaluated using the following assays:

• MTT Assay: This colorimetric assay measures cell metabolic activity. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan is proportional to the number of viable cells.[3]

• SRB Assay: The sulforhodamine B (SRB) assay is a colorimetric assay that measures cell density based on the measurement of cellular protein content. It is used to determine cell viability and proliferation.[7][8]

Cell Cycle Analysis

Flow cytometry is used to analyze the effect of jatrophone on the cell cycle distribution.[7][8]

• Cell Treatment: Cancer cells are treated with jatrophone at various concentrations for a specific duration.

• Cell Fixation: The cells are harvested and fixed, typically with cold ethanol.

• Staining: The fixed cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide.

• Analysis: The DNA content of the cells is measured by a flow cytometer, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Western Blotting

Western blotting is employed to determine the effect of jatrophone on the expression levels of specific proteins, particularly those involved in the PI3K/Akt/NF-κB pathway.[7][8][10]

• Protein Extraction: Total protein is extracted from jatrophone-treated and untreated control cells.

• SDS-PAGE: The protein lysates are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific to the target proteins (e.g., PI3K, p-Akt, NF-κB), followed by incubation with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system.

Future Perspectives

The potent anticancer activity of jatrophone, particularly against drug-resistant cancer cells, makes it a promising lead compound for the development of new cancer therapies.[7] Further research is warranted to explore its in vivo efficacy and safety profile in preclinical animal models. Additionally, the synthesis of jatrophone analogs could lead to the discovery of compounds with improved therapeutic indices.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. Jatrophone | C20H24O3 | CID 6325446 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Jatrophone | TargetMol [targetmol.com]
• 6. Jatrophane and rearranged jatrophane-type diterpenes: biogenesis, structure, isolation, biological activity and SARs (1984-2019) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scholar.unhas.ac.id [scholar.unhas.ac.id]

Jatrophone's Molecular Targets in Triple-Negative Breast Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular mechanisms of jatrophone, a natural diterpene, in the context of triple-negative breast cancer (TNBC). It summarizes the current understanding of its molecular targets, presents quantitative data on its efficacy, details relevant experimental protocols, and visualizes the key signaling pathways and workflows.

Introduction

Triple-negative breast cancer (TNBC) is a particularly aggressive subtype of breast cancer, characterized by the absence of estrogen receptor (ER), progesterone receptor (PR), and human epidermal growth factor receptor 2 (HER2) expression.[1][2][3] This lack of well-defined molecular targets makes TNBC difficult to treat with targeted therapies, and patients often rely on standard chemotherapy, which can lead to chemoresistance.[1][2][3] The Wnt/β-catenin signaling pathway is frequently dysregulated in TNBC and has been associated with poor patient outcomes and chemoresistance.[1][3] Jatrophone, a natural compound isolated from Jatropha isabelli, has emerged as a promising therapeutic agent that targets this critical pathway.[1][2][3][4][5][6]

Quantitative Data Summary

The anti-proliferative activity of jatrophone has been evaluated across various TNBC cell lines, including mesenchymal-like (MSL), basal-like 1 (BL1), and patient-derived xenograft (PDX) cell lines. The half-maximal inhibitory concentration (IC50) values highlight its potent cytotoxic effects.

Table 1: IC50 Values of Jatrophone in Various TNBC Cell Lines

Cell Line	TNBC Subtype	IC50 (µM)	Reference
MDA-MB-231	Mesenchymal Stem-Like (MSL)	~2.0	[1][5]
MDA-MB-157	Mesenchymal Stem-Like (MSL)	~3.5	[1][5]
HCI-2 (PDX)	Naïve	~1.0	[1]
HCI-10 (PDX)	Chemoresistant	~6.5	[1]

Note: The chemoresistant cell line HCI-10 and the MDA-MB-157 cell line, which both exhibit higher WNT10B expression, show reduced sensitivity to jatrophone.[1]

Molecular Targets and Mechanism of Action

Jatrophone's primary mechanism of action in TNBC is the inhibition of the canonical Wnt/β-catenin signaling pathway.[1][2][3][4]

Key Molecular Interactions:

• Upstream Inhibition: Jatrophone interferes with the Wnt signaling pathway at a point between the receptor complex and the activation of β-catenin.[1][2][3] Luciferase reporter assays have shown that jatrophone can inhibit the activity of a constitutively active form of LRP6 (ca-LRP6), a co-receptor in the Wnt pathway, but not a constitutively active form of β-catenin.[2][7]

• Reduction of Activated β-Catenin: It specifically reduces the levels of non-phosphorylated (active) β-catenin, without affecting the total β-catenin levels.[1][2][3]

• Downregulation of Wnt Target Genes: By inhibiting β-catenin activity, jatrophone leads to the decreased expression of several canonical Wnt target genes that are critical for cell proliferation and survival.[1][2][3][4] These include:

  • AXIN2

  • HMGA2

  • MYC

  • PCNA

  • CCND1

Downstream Cellular Effects:

• Cell Cycle Arrest: Jatrophone induces cell cycle arrest at the S and G2/M phases in TNBC cells.[1][4] This is accompanied by a significant reduction in the expression of key cell cycle regulators such as CDK4, CCND1, CCNA1, CCNE1, and CCNB1.[1]

• Induction of Apoptosis: The compound effectively induces apoptosis in TNBC cells.[1][4]

• Inhibition of Epithelial-Mesenchymal Transition (EMT) and Migration: Jatrophone has been shown to cause a loss of expression of key EMT markers and significantly impairs the migratory ability of TNBC cells in wound healing assays.[1][2][3]

While the Wnt/β-catenin pathway is a primary target, some studies in other cancer types, such as doxorubicin-resistant breast cancer cells, suggest that jatrophone may also inhibit the PI3K/Akt/NF-κB pathway.[8]

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action of jatrophone on the Wnt/β-catenin signaling pathway in TNBC.

Jatrophone's inhibition of the Wnt/β-catenin pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the molecular targets of jatrophone in TNBC.

1. Cell Proliferation Assay (WST-1)

• Objective: To determine the cytotoxic effects of jatrophone on TNBC cell lines and calculate IC50 values.

• Procedure:

  • Seed TNBC cells (e.g., MDA-MB-231, MDA-MB-157) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with a serial dilution of jatrophone (e.g., 100 nM to 30 µM) or vehicle control (DMSO) for 48 hours.[1]

  • Add WST-1 reagent to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Determine the IC50 value by plotting cell viability against the log of jatrophone concentration and fitting the data to a dose-response curve.

2. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Objective: To quantify the induction of apoptosis by jatrophone.

• Procedure:

  • Treat TNBC cells with jatrophone at a concentration near the IC50 (e.g., 2.5 µM for MDA-MB-231) for 48 hours.[2] Include negative (DMSO) and positive (e.g., staurosporine) controls.[2]

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[2]

  • Analyze the stained cells by flow cytometry.

  • Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

3. Cell Cycle Analysis (Propidium Iodide Staining)

• Objective: To determine the effect of jatrophone on cell cycle distribution.

• Procedure:

  • Treat TNBC cells with jatrophone for 48 hours.

  • Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

  • Wash the fixed cells with PBS and resuspend in a solution containing PI and RNase A.

  • Incubate for 30 minutes at 37°C.

  • Analyze the DNA content of the cells by flow cytometry.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

4. Wnt/β-catenin Reporter Assay (TOPFLASH)

• Objective: To measure the effect of jatrophone on the transcriptional activity of β-catenin/TCF/LEF.

• Procedure:

  • Co-transfect HEK293T cells with the Super 8xTOPFLASH reporter plasmid (containing TCF/LEF binding sites driving firefly luciferase) and a Renilla luciferase control plasmid.[2][7]

  • Treat the transfected cells with a Wnt agonist (e.g., WNT3A conditioned media or LiCl) in the presence of varying concentrations of jatrophone for 24 hours.[2][7]

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

5. Quantitative Real-Time PCR (qPCR)

• Objective: To quantify the expression levels of Wnt target genes and cell cycle regulators following jatrophone treatment.

• Procedure:

  • Treat TNBC cells with jatrophone for a specified period (e.g., 24-48 hours).

  • Isolate total RNA from the cells using a suitable method (e.g., TRIzol).

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qPCR using gene-specific primers for target genes (e.g., AXIN2, HMGA2, MYC, CCND1, BIRC5) and a housekeeping gene (e.g., GAPDH) for normalization.

  • Calculate the relative gene expression using the ΔΔCt method.

6. Western Blotting

• Objective: To analyze the protein levels of total and active β-catenin.

• Procedure:

  • Treat TNBC cells with jatrophone and prepare whole-cell lysates.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against non-phosphorylated (active) β-catenin, total β-catenin, and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating the anti-cancer effects of jatrophone on TNBC.

References

• 1. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. journals.plos.org [journals.plos.org]
• 8. TalkMED AI Paper-TAP [tap.talkmed.com]

Preliminary In-Vitro Efficacy of Jatrophone: A Technical Overview for Drug Development Professionals

An In-Depth Guide to the Preclinical Assessment of a Promising Natural Compound

Jatrophone, a macrocyclic diterpene found in plants of the Jatropha genus, has emerged as a compound of significant interest in oncological research.[1][2][3] Preliminary in-vitro studies have highlighted its potent cytotoxic and anti-proliferative activities against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. This technical guide provides a comprehensive analysis of the existing in-vitro data on Jatrophone, detailing its mechanism of action, experimental protocols, and quantitative outcomes to support further drug development and research initiatives.

Cytotoxic Activity of Jatrophone

Jatrophone has demonstrated significant dose-dependent cytotoxic effects across multiple human cancer cell lines. Notably, its efficacy against doxorubicin-resistant breast cancer cells (MCF-7/ADR) and hepatocellular carcinoma cells (Hep G2) underscores its potential for treating aggressive and refractory cancers.[1][4][5][6]

Cell Line	Assay Type	IC50 Value (µM)	Reference
MCF-7/ADR (Doxorubicin-resistant Breast Cancer)	SRB Assay	1.8	[2][3]
Hep G2 (Hepatocellular Carcinoma)	MTT Assay	3.2	[4][5][6]
WiDr (Colon Cancer)	MTT Assay	8.97	[4][5][6]
HeLa (Cervical Cancer)	MTT Assay	5.13	[4][5][6]
AGS (Stomach Cancer)	MTT Assay	2.5	[4][5][6]

Core Mechanistic Insights: Signaling Pathways

Current research indicates that Jatrophone exerts its anti-cancer effects through the modulation of key signaling pathways involved in cell survival, proliferation, and apoptosis. The primary identified target is the PI3K/AKT/NF-κB pathway.[1][2][7][8]

In doxorubicin-resistant breast cancer cells, Jatrophone treatment leads to a significant downregulation of the expression levels of PI3K, AKT, and NF-κB.[1][2] This inhibition disrupts the signaling cascade that promotes tumor cell growth, proliferation, and invasion while inhibiting apoptosis.[7][8]

Jatrophone's inhibitory action on the PI3K/AKT/NF-κB signaling cascade.

Key In-Vitro Experimental Protocols

The following sections detail the methodologies employed in the preliminary in-vitro assessment of Jatrophone.

Two primary assays have been utilized to determine the cytotoxic effects of Jatrophone on cancer cells: the Sulforhodamine B (SRB) assay and the MTT assay.

3.1.1. Sulforhodamine B (SRB) Assay Protocol (MCF-7/ADR Cells) [2]

• Cell Seeding: Plate approximately 5 x 10³ MCF-7/ADR cells per well in a 96-well plate and incubate.

• Treatment: Treat the cells with Jatrophone at concentrations ranging from 0.01 to 100 µM for 72 hours.

• Fixation: Discard the media and add 150 µL of 10% trichloroacetic acid (TCA) to each well. Incubate for 1 hour in a refrigerator.

• Washing: Wash the plates three times with tap water.

• Staining: Add 70 µL of 0.4% (w/v) SRB solution to each well and incubate for 10 minutes at room temperature in the dark.

• Destaining and Measurement: Wash the plates and measure the absorbance to determine cell viability.

3.1.2. MTT Assay Protocol (Hep G2 Cells) [4][5][6]

• Cell Seeding and Synchronization: Seed Hep G2 cells and synchronize the cell cycle by incubating in DMEM medium without FBS for 6 hours.

• Treatment: Treat the cells with varying concentrations of Jatrophone.

• MTT Addition: Add MTT solution to each well.

• Formazan Solubilization: Add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance to quantify cell viability.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 5. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Jatrophone: A Comprehensive Technical Guide to its Apoptotic Induction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jatrophone, a macrocyclic diterpene found in plants of the Jatropha genus, has emerged as a promising natural compound with potent anticancer properties. A significant body of research has demonstrated its ability to induce apoptosis in various cancer cell lines through the modulation of key cellular signaling pathways. This in-depth technical guide provides a comprehensive overview of the mechanisms underlying Jatrophone-induced apoptosis, focusing on the core signaling cascades, quantitative data from key studies, and detailed experimental protocols. The information is intended to serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of Jatrophone and similar natural products.

Core Mechanisms of Jatrophone-Induced Apoptosis

Jatrophone exerts its pro-apoptotic effects primarily through the inhibition of two critical cell survival signaling pathways: the PI3K/AKT/NF-κB pathway and the Wnt/β-catenin pathway . By targeting these pathways, Jatrophone disrupts fundamental cellular processes, leading to cell cycle arrest and programmed cell death.

Inhibition of the PI3K/AKT/NF-κB Signaling Pathway

The PI3K/AKT/NF-κB pathway is a central regulator of cell survival, proliferation, and inflammation. Its aberrant activation is a hallmark of many cancers. Jatrophone has been shown to effectively suppress this pathway at multiple levels.

Studies have demonstrated that treatment with Jatrophone leads to a significant downregulation in the expression levels of key proteins within this cascade, including Phosphoinositide 3-kinase (PI3K), Protein Kinase B (AKT), and Nuclear Factor kappa B (NF-κB)[1][2][3][4]. This inhibition disrupts the downstream signaling that would normally promote cell survival and proliferation, thereby sensitizing cancer cells to apoptosis. Specifically, in doxorubicin-resistant breast cancer cells (MCF-7/ADR), Jatrophone treatment resulted in a marked decrease in the protein levels of PI3K, phosphorylated AKT (p-AKT), and NF-κB[5].

dot

Caption: Jatrophone inhibits the PI3K/AKT/NF-κB signaling pathway.

Interference with the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and tissue homeostasis. Its dysregulation is frequently implicated in the development and progression of various cancers, including triple-negative breast cancer (TNBC). Jatrophone has been identified as an inhibitor of this pathway, acting between the cell surface receptor complex and the activation of β-catenin[6].

Treatment with Jatrophone leads to a reduction in the levels of non-phosphorylated (active) β-catenin, without affecting the total β-catenin levels. This decrease in active β-catenin leads to the downregulation of its downstream target genes, such as AXIN2 and the High Mobility Group AT-hook 2 (HMGA2), which are involved in cell proliferation and epithelial-mesenchymal transition (EMT)[6].

dot

Caption: Workflow for determining cell viability using the MTT assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Jatrophone (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (DMSO).

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V-FITC/PI Staining)

dot

Caption: Workflow for detecting apoptosis using Annexin V/PI staining.

Protocol:

• Cell Treatment: Treat cells with the desired concentration of Jatrophone for the specified duration.

• Cell Harvesting: Harvest the cells by trypsinization, wash twice with cold PBS, and centrifuge at 1,500 rpm for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. The populations of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells can be quantified.

Western Blot Analysis

Protocol:

• Protein Extraction: Lyse Jatrophone-treated and control cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., PI3K, AKT, NF-κB, active β-catenin, AXIN2, HMGA2, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Jatrophone demonstrates significant potential as an anticancer agent by effectively inducing apoptosis in various cancer cell types. Its mechanism of action, centered on the inhibition of the PI3K/AKT/NF-κB and Wnt/β-catenin signaling pathways, provides a strong rationale for its further investigation and development. The quantitative data and detailed experimental protocols presented in this guide offer a solid foundation for researchers to build upon in their efforts to translate the therapeutic promise of Jatrophone into clinical applications. Further studies focusing on in vivo efficacy, safety profiling, and combination therapies are warranted to fully elucidate the clinical utility of this potent natural compound.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TalkMED AI Paper-TAP [tap.talkmed.com]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Jatrophone: A Technical Overview of its Anti-Proliferative and Anti-Migratory Effects on Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a macrocyclic diterpene derived from plants of the Jatropha genus, has emerged as a compound of significant interest in oncology research.[1][2][3][4] Its potent cytotoxic and anti-proliferative activities against a range of cancer cell lines have prompted deeper investigations into its mechanisms of action. This technical guide synthesizes current research findings on Jatrophone's effects on cancer cell proliferation and migration, providing detailed experimental data, protocols, and visual representations of the key signaling pathways involved. The evidence suggests that Jatrophone exerts its anticancer effects by inducing cell cycle arrest and apoptosis, and by inhibiting key signaling cascades such as the PI3K/Akt/NF-κB and Wnt/β-catenin pathways, positioning it as a promising lead compound for the development of novel cancer therapeutics.[1][2]

Effect on Cancer Cell Proliferation

Jatrophone demonstrates significant cytotoxic activity across a variety of human cancer cell lines, inhibiting their proliferation in a dose-dependent manner.[1][5] This anti-proliferative effect is a result of its ability to induce cell cycle arrest and promote programmed cell death through apoptosis and autophagy.[1][3]

Cytotoxic Activity

The half-maximal inhibitory concentration (IC50) of Jatrophone has been determined for several cancer cell lines, highlighting its potent effect at low micromolar concentrations.

Cell Line	Cancer Type	IC50 (µM)	Citation
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[1][3][5]
MDA-MB-231	Triple-Negative Breast Cancer	~2.0	[2]
MDA-MB-157	Triple-Negative Breast Cancer	~3.5	[2]
Hep G2 1886	Hepatocellular Carcinoma	3.2	[6][7]
AGS	Stomach Cancer	2.5	[6][7]
HeLa	Cervical Cancer	5.13	[6][7]
WiDr	Colon Cancer	8.97	[6][7]

Cell Cycle Arrest

Jatrophone disrupts the normal progression of the cell cycle, causing cancer cells to accumulate in specific phases, ultimately leading to the inhibition of cell division.[1][8] In doxorubicin-resistant breast cancer cells (MCF-7/ADR), treatment with Jatrophone led to a significant arrest in the S and G2/M phases.[1][3][5]

Cell Cycle Phase	Control (%)	Jatrophone-Treated (%)	Citation
G0/G1	46.21 ± 2.7	34.83 ± 1.9	[1]
S	24.83 ± 2.01	30.17 ± 1.95	[1]
G2/M	28.96 ± 2.4	34.99 ± 1.8	[1]

Induction of Apoptosis and Autophagy

Jatrophone is a potent inducer of programmed cell death. In MCF-7/ADR cells, treatment with Jatrophone at its IC50 value resulted in approximately 52% total cell death. This was characterized by a significant increase in both early and late-stage apoptotic cells, with negligible necrosis.[1][5]

Cell Population	Percentage	Citation
Early Apoptosis	~30%	[1]
Late Apoptosis	~22%	[1]
Total Cell Death	~52%	[1]

Effect on Cancer Cell Migration

A critical aspect of cancer metastasis is the ability of tumor cells to migrate. Jatrophone has been shown to significantly impair the migratory potential of cancer cells.

Inhibition of Cell Migration

In wound healing (scratch) assays, Jatrophone-treated MCF-7/ADR cells exhibited a markedly delayed ability to close the wound compared to untreated cells, demonstrating a direct inhibition of cell migration.[1]

Time	Untreated Migration Rate (%)	Jatrophone-Treated Migration Rate (%)	Citation
24h	43%	28%	[1]
48h	68%	50%	[1]
72h	100%	80%	[1]

Downregulation of EMT Markers

The process of Epithelial-to-Mesenchymal Transition (EMT) is crucial for cancer cell migration and invasion. Jatrophone treatment has been found to reduce the expression of key EMT markers such as SLUG, FIBRONECTIN, and VIMENTIN in triple-negative breast cancer cells, providing a molecular basis for its anti-migratory effects.[2]

Core Signaling Pathways Modulated by Jatrophone

Jatrophone exerts its anticancer effects by targeting and inhibiting key oncogenic signaling pathways.

The PI3K/Akt/NF-κB Pathway

The PI3K/Akt pathway is a critical signaling cascade that promotes cell survival, proliferation, and drug resistance in many cancers.[1] Jatrophone treatment has been shown to significantly down-regulate the expression levels of PI3K, phosphorylated Akt (p-AKT), and the downstream transcription factor NF-κB.[1][3][5] This inhibition blocks pro-survival signals and contributes to Jatrophone's apoptotic and anti-proliferative effects.[1][9]

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB signaling pathway.

The Wnt/β-catenin Pathway

In triple-negative breast cancer (TNBC), the Wnt/β-catenin signaling pathway is often aberrantly activated. Jatrophone has been shown to interfere with this pathway by reducing the levels of activated, non-phosphorylated β-catenin without affecting total β-catenin levels.[2] This prevents its translocation to the nucleus and subsequent activation of Wnt target genes like AXIN2, HMGA2, MYC, and CCND1, which are critical for proliferation and EMT.[2][10]

Caption: Jatrophone interferes with Wnt/β-catenin signaling.

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the research on Jatrophone.

General Experimental Workflow

The investigation of Jatrophone's anticancer activity typically follows a structured workflow from initial cytotoxicity screening to mechanistic studies.

Caption: Standard workflow for assessing Jatrophone's anticancer effects.

Cell Culture

• Cell Lines: Doxorubicin-resistant breast cancer cells (MCF-7/ADR) or other relevant lines are cultured in DMEM (Dulbecco's Modified Eagle's Medium).[1]

• Supplementation: The medium is supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.[1]

• Incubation: Cells are maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.[1][6]

Cytotoxicity Assay (SRB or MTT)

• Seeding: Cells are seeded into 96-well plates at a density of approximately 5,000 cells per well.[11]

• Treatment: After cell attachment, they are treated with a range of Jatrophone concentrations (e.g., 0.1 to 100 µM) for a specified period, typically 48 or 72 hours.[1][2]

• Staining (SRB): Cells are fixed with trichloroacetic acid (TCA), washed, and then stained with 0.4% Sulforhodamine B (SRB) solution.[11]

• Measurement: The protein-bound dye is solubilized with a Tris base solution, and the absorbance is read using a microplate reader to determine cell viability. The IC50 value is calculated from the dose-response curve.[11]

Cell Cycle Analysis

• Treatment: Cells are treated with Jatrophone at its predetermined IC50 concentration for 48 hours.[1]

• Harvesting: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol.

• Staining: Fixed cells are treated with RNase A and stained with Propidium Iodide (PI).

• Analysis: The DNA content of the cells is analyzed by flow cytometry, and the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M) is quantified.[1]

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Treatment: Cells are treated with Jatrophone at its IC50 value for a designated time.

• Staining: Cells are harvested and resuspended in a binding buffer, then stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[12]

• Analysis: Stained cells are immediately analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[1]

Cell Migration (Wound Healing) Assay

• Monolayer: Cells are grown to a confluent monolayer in a culture plate.

• Scratch: A sterile pipette tip is used to create a uniform "scratch" or wound in the monolayer.

• Treatment: The cells are washed to remove debris and then incubated with a culture medium containing Jatrophone at a sub-lethal concentration.

• Imaging: Images of the wound are captured at different time points (e.g., 0, 24, 48, 72 hours).[1]

• Analysis: The rate of wound closure is measured and quantified using image analysis software to determine the percentage of cell migration.[1]

Western Blotting

• Protein Extraction: Following treatment with Jatrophone, cells are lysed to extract total protein.

• Quantification: Protein concentration is determined using a standard assay (e.g., BCA).

• Electrophoresis: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., PI3K, Akt, NF-κB, β-catenin) followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[1]

Conclusion

Jatrophone is a potent natural compound that effectively inhibits cancer cell proliferation and migration. Its mechanisms of action involve the induction of cell cycle arrest and apoptosis, underpinned by the targeted inhibition of the PI3K/Akt/NF-κB and Wnt/β-catenin signaling pathways.[1][2][8] The comprehensive data presented in this guide underscore Jatrophone's potential as a valuable lead molecule for the development of new chemotherapeutic agents, particularly for treating aggressive and chemoresistant cancers.[2][3] Further preclinical and in vivo studies are warranted to fully elucidate its therapeutic promise.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 5. TalkMED AI Paper-TAP [tap.talkmed.com]
• 6. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Unraveling the Structure-Activity Relationship of Jatrophone: A Technical Guide for Drug Development Professionals

An In-depth Analysis of Jatrophone's Anticancer Potential, Key Structural Features Governing its Activity, and the Signaling Pathways it Modulates.

Jatrophone, a macrocyclic diterpene found in plants of the Jatropha genus, has emerged as a compound of significant interest in oncology research. Its potent cytotoxic effects against a range of cancer cell lines, including multidrug-resistant strains, have spurred investigations into its mechanism of action and the relationship between its chemical structure and biological activity. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of jatrophone, presenting key quantitative data, detailed experimental methodologies, and visual representations of its molecular interactions to aid researchers, scientists, and drug development professionals in harnessing its therapeutic potential.

Core Tenets of Jatrophone's Bioactivity

Jatrophone exerts its anticancer effects through the modulation of critical cellular signaling pathways and the induction of programmed cell death. A key aspect of its mechanism is the inhibition of the PI3K/Akt/NF-κB pathway, a signaling cascade frequently dysregulated in cancer, leading to uncontrolled cell proliferation and survival.[1][2] Furthermore, studies have demonstrated that jatrophone can interfere with the Wnt/β-catenin signaling pathway, another crucial axis in cancer development. By downregulating the expression of key proteins in these pathways, jatrophone effectively halts the cell cycle, induces apoptosis and autophagy, and inhibits cancer cell migration.[1][2]

The cytotoxic potency of jatrophone has been quantified against a variety of human cancer cell lines, with IC50 values typically in the low micromolar range, highlighting its potential as a powerful chemotherapeutic agent.

Quantitative Analysis of Jatrophone's Cytotoxic Activity

The following table summarizes the 50% inhibitory concentration (IC50) values of jatrophone against various human cancer cell lines, providing a quantitative measure of its cytotoxic potency.

Cell Line	Cancer Type	IC50 (µM)
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8
Hep G2	Hepatocellular Carcinoma	3.2
WiDr	Colon Adenocarcinoma	8.97
HeLa	Cervical Cancer	5.13
AGS	Gastric Adenocarcinoma	2.5
HL-60	Leukemia	Strong Activity (IC50 not specified)
SK-MES-1	Lung Cancer	Strong Activity (IC50 not specified)
J82	Bladder Carcinoma	Strong Activity (IC50 not specified)

Structure-Activity Relationship: Insights from Jatrophone Derivatives

The exploration of jatrophone's structure-activity relationship is crucial for the rational design of more potent and selective anticancer agents. While comprehensive quantitative data for a wide range of derivatives is still emerging, preliminary studies have provided valuable insights.

Research by Theoduloz et al. (2009) investigated the antiproliferative activity of jatrophone and two of its derivatives, 9β,13α-dihydroxyisabellione and 13α-hydroxy-9β-acetoxyisabellione. Their findings indicated that these derivatives were less active than the parent jatrophone compound, suggesting that modifications at the 9 and 13 positions can significantly impact cytotoxicity.[3] This underscores the importance of the specific arrangement of functional groups on the jatrophone scaffold for its biological activity.

The following table presents the qualitative activity of these jatrophone derivatives. The lack of specific IC50 values in the available literature highlights an area for future research to build a more complete quantitative SAR model.

Compound	R1	R2	Activity against Cancer Cell Lines
Jatrophone	=O	=O	Strong
9β,13α-dihydroxyisabellione	-OH	-OH	Less active than jatrophone
13α-hydroxy-9β-acetoxyisabellione	-OAc	-OH	Less active than jatrophone

Experimental Protocols: A Closer Look at Cytotoxicity Assays

The determination of the cytotoxic activity of jatrophone and its derivatives relies on robust and reproducible experimental protocols. The following are detailed methodologies for the Sulforhodamine B (SRB) and MTT assays, two commonly employed techniques in this field.

Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells, providing a measure of cell mass.

Protocol:

• Cell Seeding: Plate cells in 96-well plates at an appropriate density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., jatrophone) and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• Cell Fixation: Gently aspirate the medium and fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Carefully wash the plates five times with slow-running tap water to remove the TCA.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound dye.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the number of living cells.

MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Incubation: Expose the cells to different concentrations of the test compound and a control for the desired duration.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium containing MTT and add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm.

Visualizing Jatrophone's Mechanism of Action

To better understand the molecular interactions of jatrophone, the following diagrams, generated using the DOT language, illustrate its key signaling pathway and a typical experimental workflow.

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB signaling pathway.

Caption: A generalized workflow for determining the cytotoxicity of jatrophone and its analogs.

Conclusion and Future Directions

Jatrophone represents a promising scaffold for the development of novel anticancer therapeutics. Its potent cytotoxic activity, coupled with its ability to target key oncogenic signaling pathways, makes it a compelling candidate for further investigation. The preliminary structure-activity relationship data suggests that specific structural modifications can modulate its biological activity, opening avenues for the design of analogs with improved potency and selectivity.

Future research should focus on a more systematic synthesis and evaluation of jatrophone derivatives to build a comprehensive quantitative SAR model. This will involve the targeted modification of various functional groups on the jatrophone core and the subsequent assessment of their cytotoxic effects against a broad panel of cancer cell lines. Such studies, guided by the principles outlined in this technical guide, will be instrumental in unlocking the full therapeutic potential of this remarkable natural product.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative activity of the diterpenes jatrophone and jatropholone and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of Jatrophone from Jatropha isabelli

For researchers, scientists, and drug development professionals, this document provides a detailed protocol for the isolation and purification of jatrophone, a bioactive diterpene, from the plant species Jatropha isabelli. The following sections outline the necessary materials, step-by-step procedures, and expected outcomes based on available scientific literature.

Data Presentation

Parameter	Value	Source Species	Reference
Starting Material (Fresh Roots)	1.5 kg	Jatropha ribifolia	[1]
Crude Ethanol Extract Yield	386 g (25.7%)	Jatropha ribifolia	[1]
n-Hexane Soluble Fraction	7.75 g	Jatropha ribifolia	[1]
Dichloromethane Fraction from 1.05g	Not specified	Jatropha isabelli	[2]
Final Jatrophone Yield	431.3 mg (from 7.75g n-hexane fraction)	Jatropha ribifolia	[1]
Jatrophone Concentration in Dichloromethane Fraction	8.97% (w/w) or 89.68 ± 1.55 µg/mg	Jatropha isabelli	[2]

Experimental Protocols

This protocol synthesizes methodologies reported for the isolation of jatrophone from Jatropha species, primarily focusing on techniques applicable to Jatropha isabelli.

Part 1: Extraction and Fractionation

• Plant Material Preparation:

  • Collect fresh roots of Jatropha isabelli.

  • Wash the roots thoroughly to remove any soil and debris.

  • Air-dry the roots in a well-ventilated area, shielded from direct sunlight, until they are brittle.

  • Grind the dried roots into a coarse powder using a mechanical grinder.

• Solvent Extraction:

  • Macerate the powdered root material (e.g., 1.5 kg) in ethanol at room temperature for 24-48 hours.[1]

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude ethanol extract in a mixture of methanol and water (9:1 v/v).

  • Perform liquid-liquid partitioning with n-hexane to separate nonpolar compounds.

  • Collect the n-hexane fraction and evaporate the solvent to yield the n-hexane soluble fraction.

  • Alternative: A dichloromethane fraction has also been shown to contain jatrophone.[2] Partitioning with dichloromethane can be performed similarly.

Part 2: Chromatographic Purification

• Silica Gel Column Chromatography:

  • Prepare a silica gel (60-120 mesh) column packed in n-hexane.

  • Dissolve the n-hexane soluble fraction (e.g., 7.75 g) in a minimal amount of n-hexane or dichloromethane and load it onto the column.[1]

  • Elute the column with a gradient of n-hexane and ethyl acetate (EtOAc).[1]

    • Start with 100% n-hexane.

    • Gradually increase the polarity by increasing the percentage of EtOAc.

    • Collect fractions of a consistent volume (e.g., 20-30 mL).

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., n-hexane:EtOAc 7:3) and visualize under UV light or with an appropriate staining reagent.

• Purification of Jatrophone:

  • Combine the fractions that show a prominent spot corresponding to jatrophone based on TLC analysis.

  • Fractions eluted with n-hexane:EtOAc (80:20 and 75:25) have been reported to contain jatrophone.[1]

  • Further purify the combined fractions by repeated column chromatography or by precipitation.

  • Precipitate jatrophone from the enriched fractions by adding hexane.[2]

  • Filter and dry the resulting crystals to obtain pure jatrophone.

Part 3: Purity Analysis

• High-Performance Liquid Chromatography (HPLC):

  • An Ultra-Fast Liquid Chromatography with Diode-Array Detection (UFLC-DAD) method can be used for the quantification and purity assessment of jatrophone.[2]

  • Column: A C18 analytical column is suitable.[3]

  • Mobile Phase: A gradient of water (A) and methanol (B), both containing 0.1% formic acid, can be employed.[3]

  • Detection: Monitor the eluent at the maximum absorbance wavelength for jatrophone.

  • The purity of the isolated jatrophone should be confirmed by comparing its retention time and UV spectrum with a known standard.

Mandatory Visualization

Caption: Workflow for Jatrophone Isolation and Purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Antinociceptive and anti-inflammatory activities of the Jatropha isabellei dichloromethane fraction and isolation and quantitative determination of jatrophone by UFLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Composition and Biological Properties of Two Jatropha Species: Different Parts and Different Extraction Methods [mdpi.com]

Application Notes and Protocols for Jatrophone Cytotoxicity Assay Using MTT

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a macrocyclic diterpene isolated from plants of the Jatropha genus, has demonstrated significant cytotoxic and anti-cancer properties.[1][2] Its mechanism of action involves the inhibition of key cellular signaling pathways implicated in cancer cell proliferation, survival, and metastasis, including the PI3K/AKT/NF-κB and Wnt/β-catenin pathways.[1][3][4] This application note provides a detailed protocol for assessing the cytotoxicity of Jatrophone in cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

The MTT assay is a colorimetric method for assessing cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells, which can be quantified by measuring the absorbance of the solubilized formazan at a specific wavelength.[5][6] This assay is a widely used and reliable method for screening the cytotoxic potential of compounds like Jatrophone.

Data Presentation

The cytotoxic effect of Jatrophone is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the drug that inhibits 50% of cell growth or viability. The IC50 values of Jatrophone have been determined in various cancer cell lines, demonstrating its broad-spectrum anti-cancer potential.

Cell Line	Cancer Type	IC50 (µM)
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8[1][2]
Hep G2	Liver Cancer	3.2[7][8]
WiDr	Colon Cancer	8.97[7][8]
HeLa	Cervical Cancer	5.13[7][8]
AGS	Stomach Cancer	2.5[7][8]

Experimental Protocols

This section provides a detailed methodology for performing a Jatrophone cytotoxicity assay using the MTT method.

Materials

• Jatrophone (stock solution in DMSO)

• Cancer cell lines (e.g., MCF-7, Hep G2, etc.)

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm

• Sterile pipette tips and tubes

Methods

1. Cell Seeding:

• Culture the selected cancer cell lines in complete medium supplemented with 10% FBS and 1% penicillin-streptomycin in a CO2 incubator.

• When cells reach 70-80% confluency, detach them using Trypsin-EDTA.

• Resuspend the cells in fresh complete medium and perform a cell count using a hemocytometer or an automated cell counter.

• Seed the cells into a 96-well plate at an optimized density. Seeding density is cell line-dependent and should be determined empirically. A general guideline is 1 x 10⁴ to 1.5 x 10⁵ cells/mL for solid tumor cell lines and 0.5 - 1.0 x 10⁵ cells/mL for leukemia cell lines.[5][9] For initial experiments, a density of 1 x 10⁴ cells per well is often a good starting point.

• Incubate the plate overnight in the CO2 incubator to allow the cells to attach.

2. Jatrophone Treatment:

• Prepare serial dilutions of Jatrophone from the stock solution in complete cell culture medium to achieve the desired final concentrations. A typical concentration range for Jatrophone is 0.1 to 100 µM.[1]

• Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Jatrophone.

• Include a vehicle control (medium with the same concentration of DMSO used to dissolve Jatrophone) and a negative control (medium only).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) in the CO2 incubator.[1][9]

3. MTT Assay:

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.[5]

• Carefully remove the medium containing MTT. For adherent cells, aspirate the medium. For suspension cells, centrifuge the plate and then aspirate the supernatant.[5]

• Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization of the formazan.[5]

4. Data Acquisition and Analysis:

• Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each Jatrophone concentration using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the percentage of cell viability against the logarithm of the Jatrophone concentration.

• Determine the IC50 value from the dose-response curve using a suitable software package (e.g., GraphPad Prism).

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the key steps involved in the Jatrophone cytotoxicity assay using the MTT method.

Figure 1. Experimental workflow for the Jatrophone MTT cytotoxicity assay.

Signaling Pathways

Jatrophone exerts its cytotoxic effects by targeting key signaling pathways involved in cancer cell proliferation and survival. The following diagrams illustrate the simplified PI3K/AKT/NF-κB and Wnt/β-catenin signaling pathways and indicate the inhibitory action of Jatrophone.

Figure 2. Jatrophone's inhibition of the PI3K/AKT/NF-κB signaling pathway.

Figure 3. Jatrophone's interference with the Wnt/β-catenin signaling pathway.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TalkMED AI Paper-TAP [tap.talkmed.com]
• 3. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MTT assay overview | Abcam [abcam.com]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. researchgate.net [researchgate.net]
• 9. texaschildrens.org [texaschildrens.org]

Application Notes: Sulforhodamine B (SRB) Assay for Determining the Cytotoxicity of Jatrophone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a macrocyclic diterpene found in plants of the Jatropha and Euphorbia species, has demonstrated significant anticancer properties.[1] Notably, it exhibits potent cytotoxic activity against drug-resistant cancer cell lines.[1][2][3] Understanding the cytotoxic effects of Jatrophone is crucial for its development as a potential therapeutic agent. The Sulforhodamine B (SRB) assay is a reliable, sensitive, and cost-effective colorimetric method for assessing cytotoxicity.[4][5][6] This assay determines cell density by measuring the total cellular protein content, making it a stable and reproducible method for high-throughput screening of compounds like Jatrophone.[5][7][8]

The principle of the SRB assay is based on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[4][7][8] The amount of bound dye is directly proportional to the total protein mass and, therefore, to the number of cells.[4][8] This protocol provides a detailed methodology for evaluating the cytotoxicity of Jatrophone using the SRB assay, optimized for adherent cell lines in a 96-well format.[5][8]

Mechanism of Action of Jatrophone

Recent studies have elucidated that Jatrophone exerts its cytotoxic effects, at least in part, by targeting the PI3K/AKT/NF-κB signaling pathway.[1][2][9] This pathway is a critical regulator of cell survival, proliferation, and resistance to apoptosis. Jatrophone has been shown to down-regulate the expression levels of key proteins in this pathway, including PI3K, AKT, and NF-κB, in doxorubicin-resistant breast cancer cells (MCF-7/ADR).[2] This inhibition leads to cell cycle arrest, induction of both apoptosis and autophagy, and a reduction in cell migration.[1][2][3]

Caption: Jatrophone's inhibitory effect on the PI3K/AKT/NF-κB signaling pathway.

Quantitative Data Summary

The following table summarizes the cytotoxic activity of Jatrophone on a doxorubicin-resistant human breast cancer cell line as determined by the SRB assay.

Cell Line	Compound	Incubation Time (hours)	IC₅₀ (µM)	Reference
MCF-7/ADR	Jatrophone	72	1.8	[1][2]

Note: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. This value can vary depending on the cell line, incubation time, and other experimental conditions.

Experimental Protocol: SRB Assay for Jatrophone

This protocol is adapted for adherent cells in a 96-well format.[5][8]

Materials and Reagents

• Jatrophone (dissolved in an appropriate solvent, e.g., DMSO)

• Adherent cancer cell line (e.g., MCF-7/ADR)

• Complete cell culture medium

• Trypsin-EDTA solution

• Phosphate-buffered saline (PBS), sterile

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM, pH 10.5

• 96-well flat-bottom microtiter plates

• Multichannel pipette

• Microplate reader (absorbance at 510-565 nm)

Procedure

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Dilute the cell suspension to a final concentration of 5,000-20,000 cells/well (optimization may be required for different cell lines).[8][10]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Include wells with medium only to serve as a blank control.[10]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Jatrophone Treatment:

  • Prepare serial dilutions of Jatrophone in complete cell culture medium. The concentration range should bracket the expected IC₅₀ value (e.g., 0.1 to 100 µM for MCF-7/ADR cells).[2]

  • Include a vehicle control (medium with the same concentration of the solvent, e.g., DMSO, as the highest Jatrophone concentration).[10]

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of the Jatrophone dilutions or control medium to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 72 hours).[2]

• Cell Fixation:

  • After the incubation period, gently add 50 µL of cold 10% (w/v) TCA to each well without removing the culture medium.[8]

  • Incubate the plate at 4°C for 1 hour to fix the cells.[7][11]

• Washing:

  • Carefully remove the supernatant.

  • Wash the plate five times with slow-running tap water or 1% (v/v) acetic acid to remove excess TCA and unbound dye.[5][7][11]

  • Remove the final wash and allow the plate to air-dry completely at room temperature.[7]

• SRB Staining:

  • Add 100 µL of 0.4% (w/v) SRB solution to each well.[7]

  • Incubate at room temperature for 30 minutes.[5][7]

• Removal of Unbound Dye:

  • Quickly wash the plate four times with 200 µL of 1% (v/v) acetic acid to remove unbound SRB dye.[7][11]

  • Allow the plate to air-dry completely.

• Solubilization:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[8][11]

  • Place the plate on a shaker for 10 minutes to ensure complete solubilization.[8]

• Absorbance Measurement:

  • Measure the optical density (OD) at a wavelength of 510 nm or 565 nm using a microplate reader.[5][8]

Data Analysis

• Subtract the average OD of the blank wells (medium only) from the OD of all other wells.

• Calculate the percentage of cell viability using the following formula:

  % Cell Viability = (Mean OD of treated cells / Mean OD of vehicle control cells) x 100

• Plot the percentage of cell viability against the logarithm of the Jatrophone concentration to generate a dose-response curve.

• Determine the IC₅₀ value from the dose-response curve.

Caption: Step-by-step workflow for the Sulforhodamine B (SRB) assay.

Conclusion

The SRB assay is a robust and highly reproducible method for assessing the in vitro cytotoxicity of Jatrophone. Its simplicity and reliance on total protein content make it a superior choice over metabolic-based assays for certain applications. This protocol provides a comprehensive guide for researchers to effectively utilize the SRB assay in the evaluation and development of Jatrophone as a potential anticancer agent. Adherence to this detailed methodology will ensure the generation of reliable and comparable data.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [en.bio-protocol.org]
• 5. Sulforhodamine B colorimetric assay for cytotoxicity screening | Springer Nature Experiments [experiments.springernature.com]
• 6. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Sulforhodamine B (SRB) Cell Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications [mdpi.com]
• 10. abcam.com [abcam.com]
• 11. SRB assay for measuring target cell killing [protocols.io]

Jatrophone: A Promising Therapeutic Agent for Doxorubicin-Resistant Breast Cancer

Application Notes and Protocols for Researchers

The emergence of drug resistance is a significant hurdle in the effective treatment of breast cancer. Jatrophone, a naturally occurring diterpenoid, has demonstrated considerable potential in overcoming doxorubicin resistance in breast cancer cell lines. These application notes provide a summary of the key findings and detailed protocols for investigating the effects of jatrophone on doxorubicin-resistant breast cancer cells.

Mechanism of Action

Jatrophone exhibits a multi-faceted mechanism of action to combat doxorubicin resistance in breast cancer cells. Primarily, it induces potent cytotoxic effects, leading to apoptosis and autophagy.[[“]][2][3] This is achieved through the inhibition of the PI3K/Akt/NF-κB signaling pathway, a critical regulator of cell survival, proliferation, and drug resistance.[[“]][2][3][4] By down-regulating the expression of key proteins in this pathway, jatrophone effectively sensitizes resistant cancer cells to treatment.[3][4][5]

Furthermore, in triple-negative breast cancer (TNBC) models, which are often highly chemoresistant, jatrophone has been shown to interfere with the Wnt/β-catenin signaling pathway.[6][7][8][9][10] This interference leads to a reduction in the levels of activated β-catenin, a key player in cancer cell proliferation and epithelial-mesenchymal transition (EMT), a process associated with metastasis.[6][7][8]

Data Presentation

The following tables summarize the quantitative data from studies on jatrophone's effects on doxorubicin-resistant breast cancer cell lines.

Table 1: Cytotoxicity of Jatrophone in Doxorubicin-Resistant Breast Cancer Cells

Cell Line	Assay	IC50 (µM)	Reference
MCF-7/ADR	Sulforhodamine B (SRB)	1.8	[3][4]
MDA-MB-231	Not Specified	~2.0	[6]
MDA-MB-157	Not Specified	~3.5	[6]

Table 2: Effects of Jatrophone on Cell Cycle and Apoptosis in MCF-7/ADR Cells

Parameter	Treatment	Percentage of Cells	Reference
Cell Cycle Arrest	Jatrophone	Significant increase in S and G2/M phases	[2][3]
Early Apoptosis	Jatrophone (IC50)	~30%	[4]
Late Apoptosis	Jatrophone (IC50)	~22%	[4]
Total Apoptosis	Jatrophone (IC50)	~52%	[4]
Necrosis	Jatrophone (IC50)	Negligible	[2][3]

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of jatrophone in doxorubicin-resistant breast cancer cell lines.

Protocol 1: Cell Viability Assay (Sulforhodamine B - SRB Assay)

This protocol is used to determine the cytotoxic effects of jatrophone.

Materials:

• Doxorubicin-resistant breast cancer cells (e.g., MCF-7/ADR)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Jatrophone stock solution (in DMSO)

• 96-well plates

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 10 mM Tris base solution

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of jatrophone (e.g., 0.1 to 100 µM) and a vehicle control (DMSO) for 48-72 hours.[2]

• After incubation, gently add cold TCA to each well to a final concentration of 10% and incubate at 4°C for 1 hour to fix the cells.

• Wash the plates five times with slow-running tap water and allow them to air dry.

• Add 100 µL of SRB solution to each well and stain for 30 minutes at room temperature.

• Quickly rinse the plates four times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Add 200 µL of 10 mM Tris base solution to each well to dissolve the bound stain.

• Read the absorbance at 510 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of jatrophone that inhibits cell growth by 50%.

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis by jatrophone.

Materials:

• Doxorubicin-resistant breast cancer cells

• Jatrophone

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the IC50 concentration of jatrophone and a vehicle control for 24-48 hours.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

Protocol 3: Western Blotting for Signaling Pathway Analysis

This protocol is used to determine the effect of jatrophone on the expression of proteins in the PI3K/Akt/NF-κB pathway.

Materials:

• Doxorubicin-resistant breast cancer cells

• Jatrophone

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against PI3K, Akt, p-Akt, NF-κB, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with jatrophone at the desired concentration and time points.

• Lyse the cells with RIPA buffer and determine the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.[5]

Visualizations

The following diagrams illustrate the key signaling pathways affected by jatrophone and a general experimental workflow.

Jatrophone inhibits the PI3K/Akt/NF-κB signaling pathway.

References

• 1. consensus.app [consensus.app]
• 2. researchgate.net [researchgate.net]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.plos.org [journals.plos.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot Analysis of the PI3K/Akt Pathway Following Jatrophone Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction: Jatrophone, a macrocyclic diterpene found in plants of the Jatropha genus, has demonstrated significant anticancer properties. Emerging research indicates that jatrophone exerts its cytotoxic effects, at least in part, by inhibiting the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) signaling pathway. This pathway is a critical regulator of cell proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers. Western blot analysis is a fundamental technique to elucidate the mechanism of action of compounds like jatrophone by quantifying the expression and phosphorylation status of key proteins within the PI3K/Akt cascade. This document provides detailed protocols and application notes for conducting Western blot analysis to investigate the effects of jatrophone on the PI3K/Akt pathway.

Data Presentation

Table 1: Summary of Quantitative Data for Experimental Setup

Parameter	Recommendation	Notes
Cell Line	MCF-7/ADR (Doxorubicin-resistant human breast cancer)	Jatrophone has been shown to be effective in this cell line. Other cancer cell lines with activated PI3K/Akt pathways can also be used.
Jatrophone Concentration	0.5 - 5 µM (IC50 ~1.8 µM in MCF-7/ADR)	A dose-response experiment is recommended to determine the optimal concentration for the cell line of interest.
Treatment Time	24 - 48 hours	Time-course experiments are advisable to capture the dynamics of pathway inhibition.
Protein Loading	20 - 50 µg of total protein per lane	The optimal amount may vary depending on the abundance of the target protein.
Primary Antibody Dilution	1:500 - 1:2000	Refer to the manufacturer's datasheet for specific antibody recommendations.
Secondary Antibody Dilution	1:2000 - 1:10000	Dependent on the specific antibody and detection system used.

Signaling Pathway and Experimental Workflow

Diagram 1: The PI3K/Akt Signaling Pathway and the Inhibitory Action of Jatrophone

Caption: Jatrophone inhibits the PI3K/Akt pathway, leading to decreased cell survival.

Diagram 2: Western Blot Experimental Workflow

Caption: A streamlined workflow for Western blot analysis.

Experimental Protocols

Protocol 1: Cell Culture and Jatrophone Treatment

• Cell Seeding: Seed the selected cancer cells (e.g., MCF-7/ADR) in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Jatrophone Treatment: Prepare a stock solution of jatrophone in a suitable solvent (e.g., DMSO). Dilute the stock solution in a complete culture medium to the desired final concentrations (e.g., 0, 0.5, 1, 2.5, and 5 µM).

• Incubation: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of jatrophone. Include a vehicle control (medium with the same concentration of DMSO used for the highest jatrophone concentration). Incubate the cells for the desired treatment duration (e.g., 24 or 48 hours).

Protocol 2: Protein Extraction

• Cell Washing: After treatment, place the 6-well plates on ice. Aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis: Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Scraping and Collection: Scrape the cells using a cell scraper and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubation and Centrifugation: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge the lysate at 12,000-16,000 x g for 20 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the total protein, and transfer it to a new pre-chilled tube. Avoid disturbing the pellet.

Protocol 3: Protein Quantification

• Assay: Determine the protein concentration of each sample using a bicinchoninic acid (BCA) protein assay kit according to the manufacturer's instructions.

• Standard Curve: Prepare a standard curve using bovine serum albumin (BSA) to accurately determine the protein concentration.

• Normalization: Based on the calculated concentrations, normalize all samples to the same concentration (e.g., 1-2 µg/µL) with lysis buffer.

Protocol 4: Western Blotting

• Sample Preparation: To 20-50 µg of protein from each sample, add an appropriate volume of Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load the denatured protein samples into the wells of a polyacrylamide gel (the percentage of which depends on the molecular weight of the target proteins). Run the gel according to the manufacturer's recommendations until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., anti-p-Akt (Ser473), anti-Akt, anti-p-PI3K, anti-PI3K, and a loading control like anti-GAPDH or anti-β-actin) overnight at 4°C with gentle agitation. Dilute the antibodies in the blocking buffer as recommended by the manufacturer.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) for 1 hour at room temperature.

• Final Washes: Repeat the washing step (step 6).

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Quantification: Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to the loading control. For phosphoproteins, it is crucial to also normalize to the total protein levels.

Jatrophone: Application Notes and Protocols for Hepatocellular Carcinoma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known effects of Jatrophone on hepatocellular carcinoma (HCC) cell lines and detail protocols for investigating its potential therapeutic mechanisms. While direct evidence for its mechanism in HCC is still emerging, this document outlines putative pathways based on studies of similar compounds and provides the necessary experimental frameworks for further investigation.

Quantitative Data Summary

Jatrophone, a diterpenoid isolated from Jatropha gossypiifolia, has demonstrated cytotoxic effects against the Hep G2 human hepatocellular carcinoma cell line.

Table 1: Cytotoxicity of Jatrophone in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
Hep G2	Hepatocellular Carcinoma	3.2	[1][2][3]
WiDr	Colon Cancer	8.97	[1][2]
HeLa	Cervical Cancer	5.13	[1][2]
AGS	Gastric Cancer	2.5	[1][2]

Table 2: Comparative Cytotoxicity in Hep G2 Cells

Compound	IC50 (µM)	Treatment Duration	Reference
Jatrophone	3.2	24 hours	[1][2]
Doxorubicin	2.2	24 hours	[2]
Sorafenib	9.9	24 hours	[2]
Arsenic Trioxide (ATO)	32.7	24 hours	[2]

Putative Mechanisms of Action in Hepatocellular Carcinoma

Based on studies of Jatrophone in other cancer types and the known activity of other diterpenes in HCC, the following mechanisms are proposed.

Induction of Apoptosis

Jatrophone is hypothesized to induce programmed cell death in HCC cells. Studies on other diterpenes and sesquiterpenes in HCC have shown the induction of apoptosis through the mitochondrial-dependent pathway, characterized by the activation of caspase-3 and caspase-9, cleavage of PARP, an increased Bax/Bcl-2 ratio, and dissipation of the mitochondrial membrane potential.[1]

Cell Cycle Arrest

It is proposed that Jatrophone may cause cell cycle arrest in HCC cells, a common mechanism for anticancer compounds.[4] Research on other diterpenes has demonstrated the ability to induce G2/M phase cell cycle arrest in liver cancer cells.[5] This is often associated with the modulation of cell cycle regulatory proteins such as cyclins and cyclin-dependent kinases (CDKs).

Generation of Reactive Oxygen Species (ROS)

Jatrophone may exert its anticancer effects by increasing the intracellular levels of reactive oxygen species (ROS). Elevated ROS can lead to oxidative stress, causing damage to cellular components and triggering cell death pathways.[3][6] Several sesquiterpenes have been shown to induce autophagic cell death in HCC cells through the production of ROS.[3]

Modulation of Signaling Pathways

The PI3K/Akt/mTOR pathway is a critical signaling cascade that is frequently hyperactivated in HCC, promoting cell proliferation, survival, and metabolism.[7][8][9] Jatrophone has been shown to inhibit this pathway in breast cancer cells.[10] It is plausible that Jatrophone exerts a similar inhibitory effect in HCC cells, leading to decreased cell viability.

The Ras/MAPK pathway is another key signaling route often dysregulated in HCC, controlling cell proliferation, differentiation, and survival.[11][12] While direct evidence for Jatrophone's effect on this pathway in HCC is lacking, it remains a potential target for diterpenoid compounds.

Signal transducer and activator of transcription 3 (STAT3) is a transcription factor that is constitutively activated in many cancers, including HCC, where it promotes cell survival, proliferation, and angiogenesis.[13][14][15] Diterpenes have been shown to inhibit the STAT3 signaling pathway in HCC cells, suggesting a similar potential for Jatrophone.[7]

Experimental Protocols

Cell Culture and Jatrophone Preparation

• Cell Line: Hep G2 (or other suitable HCC cell line).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Jatrophone Stock Solution: Dissolve Jatrophone in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM). Store at -20°C.

• Working Solutions: Dilute the stock solution in a complete culture medium to the desired final concentrations for experiments. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cytotoxicity Assay (MTT Assay)

This protocol is adapted from Sukohar et al., 2017.[1][2]

• Seed Hep G2 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of Jatrophone and a vehicle control (medium with DMSO).

• Incubate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Figure 1. Workflow for determining the cytotoxicity of Jatrophone using the MTT assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is a standard method for detecting apoptosis by flow cytometry.[16][17]

• Seed Hep G2 cells in 6-well plates and treat with Jatrophone at its IC50 concentration for 24 or 48 hours.

• Harvest the cells (including floating cells in the medium) by trypsinization and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Figure 2. Workflow for the Annexin V/PI apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol outlines a standard procedure for analyzing cell cycle distribution.[18][19][20][21]

• Seed Hep G2 cells and treat with Jatrophone as described for the apoptosis assay.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.

• Incubate at -20°C for at least 2 hours (or overnight).

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Reactive Oxygen Species (ROS) Detection (DCFDA/H2DCFDA Assay)

This protocol describes a common method for measuring intracellular ROS levels.[22][23][24][25]

• Seed Hep G2 cells in a 96-well black, clear-bottom plate.

• Remove the culture medium and wash the cells with 1X buffer.

• Add 100 µL of 25 µM DCFDA solution to each well and incubate for 45 minutes at 37°C in the dark.

• Remove the DCFDA solution and treat the cells with Jatrophone at various concentrations.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) at different time points using a fluorescence microplate reader.

Visualization of Putative Signaling Pathways

The following diagrams illustrate the hypothesized signaling pathways affected by Jatrophone in hepatocellular carcinoma cells.

Figure 3. Jatrophone's proposed inhibitory effect on the PI3K/Akt/mTOR pathway.

Figure 4. Jatrophone's proposed inhibition of STAT3 signaling.

Figure 5. Overview of Jatrophone's hypothesized cellular effects.

References

• 1. Apoptosis induction of ZBB-006, a novel synthetic diterpenoid, in the human hepatocellular carcinoma cell line HepG2 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Growth inhibition and apoptosis induced by lupeol, a dietary triterpene, in human hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel sesquiterpene Hirsutanol A induces autophagical cell death in human hepatocellular carcinoma cells by increasing reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of hepatocellular carcinoma cell proliferation through regulation of the Cell Cycle, AGE-RAGE, and Leptin signaling pathways by a compound formulation comprised of andrographolide, wogonin, and oroxylin A derived from Andrographis Paniculata(Burm.f.) Nees - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. besjournal.com [besjournal.com]
• 6. The Role of Oxidative Stress in the Development and Therapeutic Intervention of Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. The Role of PI3K/AKT/mTOR Signaling in Hepatocellular Carcinoma Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mapk-erk-signaling-pathway-in-hepatocellular-carcinoma - Ask this paper | Bohrium [bohrium.com]
• 12. Increased MAPK expression and activity in primary human hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. STAT3 in hepatocellular carcinoma: new perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Deciphering STAT3 signaling potential in hepatocellular carcinoma: tumorigenesis, treatment resistance, and pharmacological significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. STAT3: An Emerging Therapeutic Target for Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 4.8. Annexin V/PI Assay [bio-protocol.org]
• 17. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Propidium iodide (PI) staining and flow cytometric analysis of the cell cycle [bio-protocol.org]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]
• 21. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]
• 22. 2.7. Measurement of intracellular reactive oxygen species (ROS) [bio-protocol.org]
• 23. abcam.com [abcam.com]
• 24. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 25. researchgate.net [researchgate.net]

Application Notes and Protocols for In-Vivo Jatrophone Studies in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a macrocyclic diterpene extracted from plants of the Jatropha genus, has demonstrated significant cytotoxic effects against a variety of cancer cell lines in preclinical in-vitro studies.[1][2][3][4] Notably, it has shown potent activity against doxorubicin-resistant breast cancer cells (MCF-7/ADR) by targeting the PI3K/Akt/NF-κB signaling pathway, inducing both apoptosis and autophagy.[1][2][3][4][5] Further research has also pointed to its interference with Wnt/β-catenin signaling in triple-negative breast cancer.[6] These promising in-vitro findings necessitate a thorough investigation of jatrophone's efficacy, safety, and pharmacokinetic profile in a living organism to assess its potential as a therapeutic agent.

This document provides a comprehensive set of protocols for the in-vivo experimental design of jatrophone studies in mice. It is intended to guide researchers in pharmacology, oncology, and drug development through the critical steps of establishing appropriate animal models, determining safe and effective dosing, and evaluating the anti-tumor activity and potential toxicity of jatrophone. The protocols are designed to be robust and reproducible, providing a solid foundation for the preclinical assessment of this promising natural compound.

I. Determination of Maximum Tolerated Dose (MTD)

The initial step in any in-vivo study is to determine the maximum tolerated dose (MTD) of the test compound. The MTD is defined as the highest dose that does not cause unacceptable toxicity or death in a specified period. This is crucial for selecting appropriate dose levels for subsequent efficacy studies.

Experimental Protocol: MTD Determination

• Animal Model:

  • Species: Female BALB/c nude mice, 6-8 weeks old.

  • Acclimatization: Allow a minimum of one week for acclimatization to the animal facility conditions.

• Experimental Groups:

  • Group 1: Vehicle control (e.g., 10% DMSO in saline, administered intraperitoneally (IP)).

  • Groups 2-6: Jatrophone administered IP at escalating doses (e.g., 5, 10, 25, 50, 100 mg/kg). The starting doses should be informed by the in-vitro IC50 values and data from any available preliminary toxicity studies of related compounds.

• Procedure:

  • Administer a single dose of jatrophone or vehicle to each mouse.

  • Observe animals continuously for the first 4 hours post-administration, and then daily for 14 days.

  • Record clinical signs of toxicity, including changes in posture, activity, breathing, and any signs of distress.

  • Measure body weight daily. A weight loss of more than 20% is generally considered a sign of significant toxicity.

  • At the end of the 14-day observation period, euthanize the animals and perform a gross necropsy to examine major organs for any abnormalities.

• Data Analysis:

  • The MTD is determined as the highest dose at which no mortality and no more than a 10-15% transient loss in body weight is observed, with recovery to baseline, and without significant clinical signs of toxicity.

II. In-Vivo Anti-Tumor Efficacy Studies

Based on the promising in-vitro data against doxorubicin-resistant breast cancer and hepatocellular carcinoma, xenograft models using MCF-7/ADR and HepG2 cells are recommended.

Experimental Protocol: Subcutaneous Xenograft Model (MCF-7/ADR and HepG2)

• Cell Culture:

  • Culture MCF-7/ADR or HepG2 cells in appropriate media and conditions as per standard protocols.

  • To maintain doxorubicin resistance in MCF-7/ADR cells, it is advisable to culture them in the presence of a low concentration of doxorubicin, which should be removed from the culture medium at least one week prior to implantation in mice.

• Tumor Implantation:

  • Harvest cells during the logarithmic growth phase.

  • Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 10^7 cells/100 µL.

  • Inject 100 µL of the cell suspension subcutaneously into the right flank of female athymic nude mice (6-8 weeks old).

• Experimental Groups and Treatment:

  • Once tumors reach a palpable size (approximately 100-150 mm³), randomize the mice into the following groups (n=8-10 mice per group):

    • Group 1: Vehicle control (IP, daily).

    • Group 2: Jatrophone (MTD/2, IP, daily).

    • Group 3: Jatrophone (MTD, IP, daily).

    • Group 4 (for MCF-7/ADR model): Doxorubicin (e.g., 2 mg/kg, IP, once a week).

    • Group 5 (for MCF-7/ADR model): Jatrophone (MTD, IP, daily) + Doxorubicin (e.g., 2 mg/kg, IP, once a week).

  • Administer treatments for a specified period (e.g., 21-28 days).

• Monitoring and Endpoints:

  • Measure tumor volume twice weekly using calipers, calculated with the formula: Tumor Volume (mm³) = (Length x Width²) / 2 .

  • Monitor animal body weight twice weekly as an indicator of toxicity.

  • At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (histology, western blotting for PI3K/Akt/NF-κB pathway proteins).

  • Collect major organs (liver, kidney, spleen, lungs, heart) for histological examination to assess any potential toxicity.

III. Pharmacokinetic (PK) Study

A pharmacokinetic study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) of jatrophone in mice.

Experimental Protocol: Pharmacokinetic Analysis

• Animal Model:

  • Healthy female BALB/c mice, 6-8 weeks old.

• Dosing and Sampling:

  • Administer a single dose of jatrophone (e.g., at the MTD) via both intravenous (IV) and intraperitoneal (IP) routes to separate groups of mice.

  • Collect blood samples (via tail vein or retro-orbital sinus) at multiple time points post-administration (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours).

  • At the final time point, euthanize the animals and collect major organs (liver, kidney, tumor if applicable) to assess tissue distribution.

• Sample Analysis:

  • Process blood samples to obtain plasma.

  • Develop and validate a sensitive analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS), to quantify the concentration of jatrophone in plasma and tissue homogenates.

• Data Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters, including:

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Half-life (t½)

    • Area under the curve (AUC)

    • Maximum concentration (Cmax)

    • Time to maximum concentration (Tmax)

    • Bioavailability (for IP administration)

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison and analysis.

Table 1: Maximum Tolerated Dose (MTD) Study Summary

Jatrophone Dose (mg/kg)	Number of Animals	Mortality	Maximum Mean Body Weight Loss (%)	Clinical Signs of Toxicity
Vehicle	5	0/5	<1%	None observed
5	5	0/5	~2%	None observed
10	5	0/5	~4%	Mild, transient lethargy
25	5	0/5	~8%	Moderate lethargy, ruffled fur
50	5	1/5	~15% (survivors)	Severe lethargy, hunched posture

| 100 | 5 | 3/5 | >20% | Severe distress, ataxia |

Table 2: In-Vivo Anti-Tumor Efficacy Study Endpoints

Treatment Group	Mean Final Tumor Volume (mm³) ± SEM	Mean Final Tumor Weight (g) ± SEM	Percent Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control			N/A
Jatrophone (MTD/2)
Jatrophone (MTD)
Doxorubicin

| Jatrophone + Doxorubicin | | | | |

Table 3: Key Pharmacokinetic Parameters of Jatrophone in Mice

Parameter	Intravenous (IV) Administration	Intraperitoneal (IP) Administration
Dose (mg/kg)
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ng*h/mL)
t½ (h)
CL (L/h/kg)
Vd (L/kg)

| Bioavailability (%) | N/A | |

Mandatory Visualizations

Diagrams created using Graphviz (DOT language) to visualize experimental workflows and signaling pathways.

Caption: Experimental workflow for in-vivo jatrophone studies in mice.

Caption: Proposed signaling pathway of jatrophone's anti-cancer activity.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. HepG2 Xenograft Model - Altogen Labs [altogenlabs.com]
• 4. biogem.it [biogem.it]
• 5. Inhibition of Human Tumor Xenograft Growth in Nude Mice by a Novel Monoclonal Anti-HSPG Isolated from Human Liver | Anticancer Research [ar.iiarjournals.org]
• 6. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]

Jatrophone: Application Notes and Protocols for In-Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in-vitro use of Jatrophone, a macrocyclic diterpene with demonstrated anticancer properties. The following sections detail its dosage, administration, and the experimental protocols necessary for its evaluation in a laboratory setting.

Overview and Mechanism of Action

Jatrophone, isolated from plants of the Jatropha genus, has emerged as a potent cytotoxic agent against various cancer cell lines.[1] Its primary mechanisms of action involve the inhibition of key oncogenic signaling pathways, leading to cell cycle arrest, apoptosis, and autophagy.[2][3][4] Notably, Jatrophone has shown efficacy in chemoresistant cancer models, highlighting its potential as a novel therapeutic agent.[2][3]

Two of the well-characterized signaling pathways targeted by Jatrophone are:

• PI3K/Akt/NF-κB Pathway: Jatrophone has been shown to down-regulate the expression of key proteins in this pathway, which is crucial for cell survival, proliferation, and inflammation in cancer.[2][3][4][5][[“]]

• Wnt/β-catenin Pathway: Jatrophone interferes with this signaling cascade, which is often dysregulated in cancer and plays a role in cell proliferation and epithelial-mesenchymal transition (EMT).[1][7][8]

Data Presentation: Jatrophone Dosage

The effective concentration of Jatrophone varies depending on the cancer cell line. The half-maximal inhibitory concentration (IC50) values from various studies are summarized below.

Cell Line	Cancer Type	IC50 (µM)	Citation
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[2][3]
Hep G2	Hepatocellular Carcinoma	3.2	[9][10]
AGS	Stomach Cancer	2.5	[9][10]
HeLa	Cervical Cancer	5.13	[9][10]
WiDr	Colon Cancer	8.97	[9][10]

Experimental Protocols

Reagent Preparation and Storage

Jatrophone Stock Solution: Jatrophone is typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock solution.[11]

• Prepare a 10 mM stock solution of Jatrophone in sterile DMSO.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage or at 4°C for short-term use (up to one week).[11]

Important: The final concentration of DMSO in the cell culture medium should not exceed 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with 0.1% DMSO) should be included in all experiments.[11]

Cell Culture

• Culture cancer cell lines in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[2]

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.[2]

• Passage the cells regularly to maintain exponential growth.

Cytotoxicity Assay (Sulforhodamine B - SRB Assay)

This assay is used to determine the effect of Jatrophone on cell viability.[2]

• Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat the cells with a range of Jatrophone concentrations (e.g., 0.1 to 100 µM) for 48 to 72 hours.[2]

• After the incubation period, fix the cells with 10% trichloroacetic acid (TCA).

• Wash the plates with water and stain the cells with 0.4% SRB solution.

• Wash away the unbound dye and solubilize the bound stain with 10 mM Tris base solution.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Cell Cycle Analysis

This protocol uses flow cytometry to analyze the effect of Jatrophone on cell cycle progression.[2]

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with Jatrophone at its predetermined IC50 concentration for 48 hours.[2]

• Harvest the cells by trypsinization and wash them with ice-cold Phosphate Buffered Saline (PBS).

• Fix the cells in ice-cold 70% ethanol and store them at -20°C overnight.

• Wash the cells with PBS and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubate the cells in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Western Blot Analysis

This technique is used to measure the expression levels of proteins in the targeted signaling pathways.[2]

• Treat cells with Jatrophone as described for the cell cycle analysis.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies against target proteins (e.g., PI3K, Akt, NF-κB, β-catenin) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

Visualizations

Caption: General workflow for in-vitro experiments with Jatrophone.

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB signaling pathway.

Caption: Jatrophone interferes with Wnt/β-catenin signaling.

References

• 1. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. TalkMED AI Paper-TAP [tap.talkmed.com]
• 6. consensus.app [consensus.app]
• 7. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 10. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 11. Jatrophone | TargetMol [targetmol.com]

Application Notes and Protocols: Jatrophone in Combination with Chemotherapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of jatrophone, a macrocyclic diterpene, in combination with conventional chemotherapeutic agents. Jatrophone has demonstrated significant cytotoxic activity against various cancer cell lines, including those resistant to standard therapies. Its mechanism of action involves the modulation of key signaling pathways implicated in cancer cell proliferation, survival, and drug resistance.

This document outlines the current understanding of jatrophone's anticancer effects, provides detailed protocols for evaluating its synergistic potential with other drugs, and presents its known cellular targets and pathways.

Introduction to Jatrophone

Jatrophone is a naturally occurring diterpenoid found in plants of the Jatropha genus. It has garnered interest in oncology research due to its potent cytotoxic effects across a range of cancer cell lines. Studies have shown that jatrophone can induce apoptosis and autophagy, as well as inhibit cell migration, particularly in drug-resistant cancer models.[1][2] Its anticancer activity is attributed to the inhibition of critical signaling pathways, including the PI3K/AKT/NF-κB and Wnt/β-catenin pathways.[2][3]

Jatrophone in Combination Chemotherapy

While direct studies quantifying the synergistic effects of jatrophone with specific chemotherapeutic agents are limited, the broader class of jatrophane diterpenes has shown promise in overcoming multidrug resistance (MDR).[1] MDR, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp), is a major obstacle in cancer treatment. Jatrophane diterpenes have been shown to enhance the sensitivity of cancer cells to chemotherapy drugs by inhibiting P-gp, thereby increasing intracellular drug accumulation.[1] This suggests a strong rationale for investigating jatrophone in combination therapies to potentially enhance the efficacy of existing anticancer drugs and overcome resistance.

Quantitative Data on Jatrophone Cytotoxicity

The following table summarizes the reported 50% inhibitory concentration (IC50) values of jatrophone as a single agent in various cancer cell lines. This data serves as a baseline for designing combination studies.

Cell Line	Cancer Type	IC50 (µM)	Citation
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[2][4]
Hep G2	Hepatocellular Carcinoma	3.2	[5]
MDA-MB-231	Triple-Negative Breast Cancer	~2.0	[6]
MDA-MB-157	Triple-Negative Breast Cancer	~3.5	[6]
U87MG	Glioblastoma	4.8 (for 49.5% apoptosis)	[7]
A172	Glioblastoma	4.8 (for 57.7% apoptosis)	[7]
WiDr	Colon Cancer	8.97	[5]
HeLa	Cervical Cancer	5.13	[5]
AGS	Stomach Cancer	2.5	[5]

Experimental Protocols

Protocol for Assessing Synergy: Combination Index (CI) Method

To quantitatively determine the nature of the interaction between jatrophone and another chemotherapeutic agent (e.g., doxorubicin, cisplatin), the Combination Index (CI) method developed by Chou and Talalay is recommended. A CI value of less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Experimental Workflow for Synergy Assessment

Caption: Workflow for determining the synergistic effects of jatrophone in combination with a chemotherapeutic agent.

Procedure:

• Determine the IC50 of Single Agents:

  • Culture the selected cancer cell line in 96-well plates.

  • Treat the cells with a range of concentrations of jatrophone and the other chemotherapeutic agent separately for 48-72 hours.

  • Determine the cell viability using a Sulforhodamine B (SRB) assay (Protocol 4.2).

  • Calculate the IC50 value for each drug individually.

• Constant Ratio Combination:

  • Select a fixed molar ratio for the combination of jatrophone and the chemotherapeutic agent (e.g., based on their individual IC50 values).

  • Prepare serial dilutions of the drug combination, maintaining the constant ratio.

  • Treat the cells with these combination dilutions for the same duration as the single-agent treatment.

  • Measure cell viability using the SRB assay.

• Calculate the Combination Index (CI):

  • Use software like CompuSyn, which is based on the Chou-Talalay method, to analyze the dose-effect data.

  • The software will calculate the CI values at different effect levels (e.g., Fa = 0.5 for 50% inhibition).

  • The CI is calculated using the formula: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

    • (Dx)₁ and (Dx)₂ are the concentrations of drug 1 and drug 2 alone that produce x% effect.

    • (D)₁ and (D)₂ are the concentrations of drug 1 and drug 2 in combination that also produce x% effect.

Protocol for Sulforhodamine B (SRB) Cell Viability Assay

This protocol is adapted from established methods for determining cytotoxicity.[7][8]

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Add jatrophone, the chemotherapeutic agent, or the combination at various concentrations to the wells. Incubate for 48-72 hours.

• Cell Fixation:

  • Gently remove the medium.

  • Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.

  • Wash the plate four to five times with slow-running tap water and allow it to air-dry.

• Staining:

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

  • Incubate at room temperature for 30 minutes.

  • Quickly wash the plate four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plate to air-dry completely.

• Solubilization and Measurement:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

  • Place the plate on a shaker for 10 minutes to solubilize the protein-bound dye.

  • Measure the absorbance at 510-540 nm using a microplate reader.

Protocol for Annexin V-FITC/PI Apoptosis Assay

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[2][9]

• Cell Treatment: Culture cells in 6-well plates and treat with the IC50 concentration of jatrophone, the chemotherapeutic agent, or their combination for 48 hours.

• Cell Harvesting:

  • Collect both floating and adherent cells. Use trypsin to detach adherent cells.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

  • Gently vortex and incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls for setting up compensation and quadrants.

Protocol for Western Blotting of Signaling Proteins

This protocol outlines the general steps for analyzing the protein expression levels in the PI3K/AKT/NF-κB pathway.[10][11][12]

• Protein Extraction:

  • Treat cells with the desired drug concentrations.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against PI3K, p-AKT, AKT, NF-κB, and β-actin (as a loading control) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software.

Signaling Pathways and Mechanisms

Jatrophone exerts its anticancer effects by targeting multiple signaling pathways that are often dysregulated in cancer.

PI3K/AKT/NF-κB Signaling Pathway

Caption: Jatrophone inhibits the PI3K/AKT/NF-κB pathway, leading to decreased cell proliferation and survival, and induction of apoptosis.[2][13]

Wnt/β-catenin Signaling Pathway

Caption: Jatrophone interferes with Wnt/β-catenin signaling, reducing the expression of target genes involved in proliferation and EMT.[3][6]

Conclusion

Jatrophone is a promising natural compound with potent anticancer activity, particularly against drug-resistant cancers. Its ability to modulate key survival and resistance pathways makes it an excellent candidate for combination therapies. The protocols provided herein offer a framework for systematically evaluating the synergistic potential of jatrophone with existing chemotherapeutic agents, which could lead to the development of more effective and less toxic cancer treatment regimens. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic value of jatrophone in a combination setting.

References

• 1. Jatrophane diterpenes from Euphorbia Sororia enhance chemotherapy drugs sensitivities in P-gp-induced multidrug resistance cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jatrophane Diterpenoids as Modulators of P-Glycoprotein-Dependent Multidrug Resistance (MDR): Advances of Structure-Activity Relationships and Discovery of Promising MDR Reversal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. austinpublishinggroup.com [austinpublishinggroup.com]
• 4. researchgate.net [researchgate.net]
• 5. Jatropha Tanjorensis attenuates doxorubicin-induced liver and spleen damages in rats - Journal of Research in Applied and Basic Medical Sciences [ijrabms.umsu.ac.ir]
• 6. Jatropha Tanjorensis attenuates doxorubicin-induced liver and spleen damages in rats - Journal of Research in Applied and Basic Medical Sciences [ijrabms.umsu.ac.ir]
• 7. lincs.hms.harvard.edu [lincs.hms.harvard.edu]
• 8. Drug synergy calculation and statistics [bio-protocol.org]
• 9. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gpub.org [gpub.org]
• 11. Jatrophane diterpenoids with cytotoxic activity from the whole plant of Euphorbia heliosocpia L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pureportal.coventry.ac.uk [pureportal.coventry.ac.uk]

Application Notes and Protocols for Creating Jatrophone-Resistant Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a macrocyclic diterpene isolated from plants of the Jatropha genus, has demonstrated potent cytotoxic activity against various cancer cell lines. Its mechanism of action involves the inhibition of key signaling pathways implicated in cancer cell proliferation, survival, and migration, including the PI3K/Akt/NF-κB and Wnt/β-catenin pathways[1][2]. The emergence of drug resistance is a primary obstacle in cancer therapy. Therefore, the development of cancer cell lines resistant to jatrophone is a critical step in understanding the molecular mechanisms of resistance, identifying potential biomarkers, and developing strategies to overcome it.

These application notes provide a detailed protocol for generating and characterizing jatrophone-resistant cancer cell lines. The methodology is based on established principles of in vitro drug resistance development, tailored with specific data on jatrophone's cytotoxic concentrations.

Data Presentation

Table 1: Cytotoxicity of Jatrophone (IC50) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[1][3][4]
MDA-MB-231	Triple-Negative Breast Cancer	~2.0	[2]
MDA-MB-157	Triple-Negative Breast Cancer	~3.5	[2]
Hep G2	Hepatocellular Carcinoma	3.2	[5][6]
AGS	Stomach Cancer	2.5	[5][6]
HeLa	Cervical Cancer	5.13	[5][6]
WiDr	Colon Cancer	8.97	[5][6]
NCI-H460	Non-Small Cell Lung Carcinoma	10 - 20	[7]
U87	Glioblastoma	10 - 20	[7]

Experimental Protocols

Protocol 1: Development of Jatrophone-Resistant Cancer Cell Lines

This protocol describes a stepwise method for generating jatrophone-resistant cancer cell lines by continuous exposure to escalating concentrations of the drug.

Materials:

• Parental cancer cell line of interest (e.g., MDA-MB-231, Hep G2)

• Jatrophone (ensure high purity)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Cell culture flasks, plates, and other consumables

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Cell counting apparatus (e.g., hemocytometer, automated cell counter)

• Cryopreservation medium

Procedure:

• Determine the Initial IC50 of Jatrophone:

  • Culture the parental cancer cell line in their recommended complete medium.

  • Perform a dose-response assay (e.g., MTT, SRB) to determine the half-maximal inhibitory concentration (IC50) of jatrophone for the chosen cell line. A typical concentration range to test would be from 0.1 µM to 100 µM.

  • Based on the data in Table 1, a starting point for the IC50 determination can be estimated.

• Initiation of Resistance Development:

  • Begin by continuously exposing the parental cell line to a low concentration of jatrophone, typically starting at the IC10 or IC20 (the concentration that inhibits 10% or 20% of cell growth).

  • Culture the cells in this medium, changing the medium with fresh jatrophone every 2-3 days.

  • Monitor the cells for signs of recovery and proliferation. Initially, a significant proportion of cells will die.

• Dose Escalation:

  • Once the cells have adapted and are proliferating steadily at the initial concentration, gradually increase the concentration of jatrophone. A stepwise increase of 1.5 to 2-fold is recommended.

  • At each new concentration, there will likely be a period of cell death followed by the outgrowth of resistant cells.

  • Continue this process of stepwise dose escalation. It is advisable to cryopreserve cells at each stage of resistance development.

• Maintenance and Characterization of Resistant Cells:

  • Once a desired level of resistance is achieved (e.g., a 5 to 10-fold increase in IC50 compared to the parental line), the resistant cell line can be maintained in a continuous low dose of jatrophone to preserve the resistant phenotype.

  • Periodically re-evaluate the IC50 of the resistant cell line to confirm the stability of the resistant phenotype.

  • Characterize the resistant cell line by comparing its molecular and cellular properties to the parental line. This may include analyzing the expression of proteins in the PI3K/Akt/NF-κB and Wnt/β-catenin pathways.

Protocol 2: Characterization of Jatrophone-Resistant Cell Lines

1. Cell Viability Assay (SRB Assay)

• Purpose: To determine and compare the IC50 values of jatrophone in parental and resistant cell lines.

• Procedure:

  • Seed both parental and resistant cells in 96-well plates at an appropriate density and allow them to attach overnight.

  • Treat the cells with a range of jatrophone concentrations for 72 hours.

  • Fix the cells with trichloroacetic acid (TCA).

  • Stain the cells with Sulforhodamine B (SRB) dye.

  • Wash and solubilize the bound dye.

  • Measure the absorbance at 510 nm to determine cell viability.

  • Calculate the IC50 values from the dose-response curves.

2. Western Blot Analysis

• Purpose: To investigate changes in the expression of proteins involved in jatrophone's known signaling pathways.

• Procedure:

  • Lyse parental and resistant cells to extract total protein.

  • Determine protein concentration using a standard assay (e.g., BCA).

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against proteins of interest (e.g., PI3K, Akt, NF-κB, β-catenin, and their phosphorylated forms).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

  • Quantify band intensities and normalize to a loading control (e.g., GAPDH, β-actin).

Mandatory Visualizations

Jatrophone's Known Signaling Pathways

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB and Wnt/β-catenin signaling pathways.

Experimental Workflow for Generating Jatrophone-Resistant Cell Lines

Caption: Workflow for the stepwise generation of jatrophone-resistant cancer cell lines.

Logical Relationships in Resistance Characterization

Caption: Comparative analysis to elucidate mechanisms of jatrophone resistance.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Assessing Jatrophone's Impact on Wnt Reporter Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jatrophone, a diterpenoid compound isolated from plants of the Jatropha genus, has demonstrated notable anti-cancer properties.[1][2] Emerging research indicates that one of its primary mechanisms of action involves the inhibition of the Wnt/β-catenin signaling pathway.[1][3][4] This pathway is crucial in embryonic development and adult tissue homeostasis, and its dysregulation is a hallmark of numerous cancers, including triple-negative breast cancer (TNBC).[4][5] Jatrophone has been shown to interfere with this pathway, leading to reduced proliferation and epithelial-mesenchymal transition (EMT) in cancer cells.[3][4]

Wnt reporter assays are a fundamental tool for screening and characterizing compounds that modulate Wnt/β-catenin signaling. The most common of these is the TOPFLASH reporter assay, which utilizes a luciferase reporter gene under the control of TCF/LEF response elements.[6][7][8] Activation of the canonical Wnt pathway leads to the accumulation of β-catenin in the nucleus, where it complexes with TCF/LEF transcription factors to drive the expression of the luciferase reporter. By measuring the resulting luminescence, researchers can quantify the activity of the Wnt pathway.

These application notes provide a detailed protocol for assessing the inhibitory effects of Jatrophone on the Wnt/β-catenin signaling pathway using a TOPFLASH reporter assay.

Principle of the Assay

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to its cell surface receptors, Frizzled (FZD) and LRP5/6. This interaction leads to the inactivation of the β-catenin destruction complex, which includes Axin, APC, GSK-3β, and CK1. In the absence of a Wnt signal, this complex phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Wnt pathway activation inhibits this phosphorylation, allowing β-catenin to accumulate in the cytoplasm and translocate to the nucleus. In the nucleus, β-catenin binds to TCF/LEF transcription factors, activating the transcription of Wnt target genes.

The TOPFLASH reporter assay leverages this mechanism by introducing a plasmid containing multiple TCF/LEF binding sites upstream of a minimal promoter and a luciferase gene. When the Wnt pathway is active, the β-catenin/TCF/LEF complex binds to these sites and drives luciferase expression. The amount of light produced upon addition of a luciferase substrate is directly proportional to the level of Wnt signaling activity. Jatrophone's inhibitory effect can be quantified by observing a decrease in luciferase activity in the presence of a Wnt pathway activator.

Materials and Reagents

• Cell Lines: Human Embryonic Kidney (HEK293T) cells or other suitable cell lines responsive to Wnt signaling (e.g., MDA-MB-231 for TNBC studies).

• Wnt Reporter Plasmids:

  • Super 8xTOPFLASH plasmid (contains TCF/LEF binding sites driving firefly luciferase expression).

  • FOPFLASH plasmid (negative control with mutated TCF/LEF binding sites).

  • Renilla luciferase plasmid (e.g., pRL-TK) for normalization of transfection efficiency.

• Wnt Pathway Activators:

  • WNT3A conditioned media or recombinant WNT3A protein.

  • Lithium Chloride (LiCl), an inhibitor of GSK-3β.[9]

• Jatrophone: Stock solution in DMSO.

• Cell Culture Media: DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Transfection Reagent: Lipofectamine 2000 or a similar transfection reagent.

• Luciferase Assay System: Dual-Luciferase® Reporter Assay System (Promega) or a similar kit.

• Luminometer: Plate reader capable of measuring luminescence.

• Other Reagents: Phosphate Buffered Saline (PBS), Trypsin-EDTA, DMSO (vehicle control).

Experimental Protocols

Protocol 1: Wnt Reporter Assay in HEK293T Cells

This protocol describes the transient transfection of HEK293T cells to assess the impact of Jatrophone on Wnt signaling activated by WNT3A.

Day 1: Cell Seeding

• Culture HEK293T cells in DMEM with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Seed 5 x 10^4 cells per well in a 24-well plate.[7]

• Incubate overnight to allow cells to attach.

Day 2: Transfection

• Prepare the transfection mix in two separate tubes for each well:

  • Tube A (DNA): Dilute 0.5 µg of TOPFLASH (or FOPFLASH) plasmid and 0.05 µg of Renilla luciferase plasmid in 50 µL of serum-free DMEM.

  • Tube B (Lipofectamine): Dilute 1 µL of Lipofectamine 2000 in 50 µL of serum-free DMEM and incubate for 5 minutes at room temperature.

• Combine the contents of Tube A and Tube B, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

• Remove the media from the cells and add 400 µL of fresh, complete media.

• Add the 100 µL DNA-Lipofectamine complex to each well.

• Incubate the cells for 24 hours.

Day 3: Jatrophone Treatment and Wnt Induction

• 24 hours post-transfection, replace the media with fresh media containing the desired concentrations of Jatrophone (e.g., 10 nM, 100 nM, 250 nM, 1 µM, 2 µM, 5 µM) or DMSO as a vehicle control.

• Incubate for 1-2 hours.

• Add WNT3A conditioned media or recombinant WNT3A to the wells to induce Wnt signaling. A final concentration that gives a robust activation of the TOPFLASH reporter should be used (to be determined empirically).

• Incubate for an additional 24 hours.

Day 4: Luciferase Assay

• Wash the cells once with PBS.

• Lyse the cells by adding 100 µL of 1X Passive Lysis Buffer per well and incubate for 15 minutes at room temperature with gentle rocking.

• Transfer 20 µL of the cell lysate to a white, opaque 96-well plate.[10]

• Measure firefly luciferase activity using a luminometer according to the manufacturer's instructions (e.g., adding 100 µL of Luciferase Assay Reagent II).

• Measure Renilla luciferase activity by adding 100 µL of Stop & Glo® Reagent.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Data Presentation

The following table summarizes the inhibitory effect of Jatrophone on WNT3A-induced TOPFLASH activity in HEK293T cells, as reported by Fatima et al. (2017).

Jatrophone Concentration	Normalized Luciferase Activity (Fold Change vs. WNT3A alone)
0 µM (WNT3A only)	1.00
10 nM	~0.95
100 nM	~0.85
250 nM	~0.60
1 µM	~0.40
2 µM	~0.25
5 µM	~0.15

Note: The values in the table are estimations based on the graphical data presented in the source publication and are for illustrative purposes.

Visualization of Pathways and Workflows

Caption: Canonical Wnt/β-catenin signaling pathway and the putative site of Jatrophone's interference.

Caption: Experimental workflow for the Wnt reporter assay to assess Jatrophone's activity.

Caption: Logical relationship of Jatrophone's impact on the Wnt reporter assay.

Interpretation of Results

A dose-dependent decrease in the normalized firefly luciferase activity in the presence of Jatrophone and a Wnt activator (compared to the activator alone) indicates that Jatrophone inhibits the Wnt/β-catenin signaling pathway. The FOPFLASH control should show no significant luciferase activity under any condition, confirming that the observed effects are specific to the TCF/LEF-mediated transcription.

Research has shown that Jatrophone interferes with the Wnt/β-catenin signaling pathway at a point between the receptor complex and the activation of β-catenin.[4] Mechanistically, it has been observed to reduce the levels of non-phosphorylated (active) β-catenin, but not the total β-catenin levels.[3][4] This leads to a downstream decrease in the expression of canonical Wnt target genes such as AXIN2, HMGA2, MYC, PCNA, and CCND1.[3][4] Therefore, the results from the Wnt reporter assay can be further validated by examining the expression of these target genes using methods like qRT-PCR or Western blotting.

Conclusion

The Wnt reporter assay is a robust and quantitative method for evaluating the inhibitory effects of compounds like Jatrophone on the Wnt/β-catenin signaling pathway. The provided protocol offers a standardized approach for researchers to investigate the mechanism of action of Jatrophone and similar natural products in the context of cancer and other diseases driven by aberrant Wnt signaling. This information is valuable for drug discovery and development efforts aimed at targeting this critical oncogenic pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Wnt Reporter Activity Assay [bio-protocol.org]
• 8. Wnt Reporter Activity Assay [en.bio-protocol.org]
• 9. How to activate and detect Wnt signaling? [web.stanford.edu]
• 10. protocols.io [protocols.io]

Jatrophone: A Potent Inducer of Autophagy in Cancer Cells - Application Notes and Protocols

For Research Use Only.

Introduction

Jatrophone, a macrocyclic diterpene found in plants of the Jatropha and Euphorbia species, has emerged as a promising natural compound with significant anticancer properties.[1][2] Extensive research has demonstrated its ability to induce cytotoxic effects in various cancer cell lines, including drug-resistant phenotypes.[1][3] A key mechanism underlying jatrophone's anticancer activity is the induction of autophagy, a cellular self-degradation process that can lead to programmed cell death in tumor cells.[1][2][3] Additionally, jatrophone has been shown to induce apoptosis and cell cycle arrest, making it a multi-faceted agent for cancer therapy research.[1][3]

These application notes provide a comprehensive overview of jatrophone's effects on cancer cells, with a specific focus on its role in autophagy induction. Detailed protocols for key experiments are included to enable researchers to effectively utilize jatrophone in their studies.

Biological Activity and Mechanism of Action

Jatrophone exhibits potent cytotoxic activity against a range of cancer cell lines.[1][4] Its primary mechanisms of action include:

• Induction of Autophagy: Jatrophone triggers autophagic cell death in cancer cells.[1][2][3] This is a crucial mechanism for its anticancer effects, particularly in apoptosis-resistant cancers.

• Inhibition of the PI3K/Akt/NF-κB Pathway: Jatrophone downregulates the expression of key proteins in the PI3K/Akt/NF-κB signaling cascade.[1][2][3] This pathway is frequently overactivated in cancer and plays a central role in cell survival, proliferation, and resistance to therapy. By inhibiting this pathway, jatrophone promotes cancer cell death.

• Induction of Apoptosis: In addition to autophagy, jatrophone induces both early and late-stage apoptosis in cancer cells.[1][3]

• Cell Cycle Arrest: Jatrophone causes cell cycle arrest at the S and G2/M phases, thereby inhibiting cancer cell proliferation.[1][3]

• Interference with Wnt/β-catenin Signaling: Jatrophone has been shown to inhibit the oncogenic Wnt/β-catenin signaling pathway in triple-negative breast cancer.[5][6]

• Induction of Reactive Oxygen Species (ROS): Some evidence suggests that jatrophone's anticancer activities may be mediated through the generation of reactive oxygen species (ROS), which can induce cellular damage and trigger cell death pathways.[7]

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of jatrophone in cancer cell lines as reported in the literature.

Cell Line	Cancer Type	IC50 Value (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[1][3]
Hep G2	Hepatocellular Carcinoma	3.2	[4]
HeLa	Cervical Cancer	5.13	[4]
WiDr	Colon Cancer	8.97	[4]
AGS	Gastric Cancer	2.5	[4]

Table 1: Cytotoxic Activity of Jatrophone (IC50 Values)

Signaling Pathway and Experimental Workflow Diagrams

Caption: Jatrophone-induced signaling pathways in cancer cells.

Caption: General experimental workflow for studying jatrophone's effects.

Experimental Protocols

1. Cell Viability Assay (Sulforhodamine B - SRB Assay)

This protocol is adapted from methodologies used to assess the cytotoxicity of jatrophone.[3]

• Materials:

  • Cancer cell line of interest (e.g., MCF-7/ADR)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Jatrophone stock solution (in DMSO)

  • 96-well plates

  • Trichloroacetic acid (TCA), 10% (w/v)

  • Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

  • Tris base solution, 10 mM

  • Plate reader (515 nm)

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of jatrophone (e.g., 0.01 to 100 µM) and a vehicle control (DMSO) for 48-72 hours.

  • After incubation, gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.

  • Wash the plates five times with slow-running tap water and allow to air dry.

  • Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

  • Quickly wash the plates four times with 1% acetic acid to remove unbound dye and allow to air dry.

  • Add 200 µL of 10 mM Tris base solution to each well to dissolve the bound stain.

  • Read the absorbance at 515 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. Autophagy Assessment (Acridine Orange Staining)

This protocol is based on methods to detect the formation of acidic vesicular organelles (AVOs), a hallmark of autophagy.[8]

• Materials:

  • Cancer cells treated with jatrophone

  • Phosphate-buffered saline (PBS)

  • Acridine Orange (AO) staining solution (1 µg/mL in PBS)

  • Fluorescence microscope

• Protocol:

  • Culture cells on glass coverslips in a 6-well plate and treat with jatrophone for the desired time.

  • Wash the cells twice with ice-cold PBS.

  • Stain the cells with 1 µg/mL Acridine Orange solution for 15 minutes at 37°C in the dark.

  • Wash the cells twice with ice-cold PBS.

  • Immediately observe the cells under a fluorescence microscope. The cytoplasm and nucleus of non-autophagic cells will fluoresce green, while the acidic autophagic vacuoles will fluoresce bright red.

  • Quantify the red fluorescence intensity to measure the extent of autophagy.

3. Western Blotting for Signaling Proteins and Autophagy Markers

This protocol allows for the analysis of protein expression levels to elucidate the mechanism of action of jatrophone.[3]

• Materials:

  • Cancer cells treated with jatrophone

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-PI3K, anti-Akt, anti-NF-κB, anti-LC3, anti-Beclin-1, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Protocol:

  • Lyse the treated and control cells with RIPA buffer and determine the protein concentration using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Develop the blot using an ECL substrate and capture the image with an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

Jatrophone is a potent natural compound that induces autophagy and apoptosis in cancer cells, particularly through the inhibition of the PI3K/Akt/NF-κB signaling pathway. The provided data and protocols offer a solid foundation for researchers to investigate the therapeutic potential of jatrophone in various cancer models. Further studies are warranted to fully elucidate its mechanisms of action and to explore its potential as a lead compound for the development of novel anticancer drugs.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Jatrophone stability in DMSO and culture media

This technical support center provides guidance on the stability of jatrophone in common laboratory solvents and culture media. Due to the limited availability of direct quantitative data on jatrophone's stability, this guide offers best practices, troubleshooting advice, and detailed protocols to empower researchers to assess its stability under their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store jatrophone stock solutions in DMSO?

A1: Jatrophone is typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock solution. For long-term storage, it is recommended to store aliquots of the DMSO stock solution at -80°C to minimize degradation. For short-term use (up to one week), aliquots can be stored at 4°C. It is crucial to avoid repeated freeze-thaw cycles, which can accelerate compound degradation.[1] When preparing for cell-based assays, ensure the final concentration of DMSO in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.[1]

Q2: What is the expected stability of jatrophone in cell culture media like DMEM?

A2: The stability of jatrophone in any aqueous-based cell culture medium, such as Dulbecco's Modified Eagle's Medium (DMEM), can be influenced by several factors including pH, temperature, light exposure, and interactions with media components. DMEM is a complex mixture of amino acids, vitamins, glucose, and salts, and may be supplemented with fetal bovine serum (FBS).[2] Interactions with these components could potentially lead to the degradation of jatrophone over the course of an experiment. Therefore, it is highly recommended to determine the stability of jatrophone in your specific culture medium and experimental conditions.

Q3: Can jatrophone interact with components of the cell culture medium?

A3: Yes, it is possible. Cell culture media are complex environments. Components such as serum proteins in FBS-supplemented media can bind to small molecules, potentially affecting their availability and stability. Other components might catalyze degradation reactions, especially over longer incubation periods. The presence of other compounds or treatments in your experiment could also influence jatrophone's stability.

Q4: Are there any known degradation products of jatrophone?

A4: Specific degradation products of jatrophone in DMSO or culture media are not well-documented in publicly available literature. Generally, degradation of complex organic molecules in aqueous environments can occur through hydrolysis, oxidation, or other chemical transformations. Identifying potential degradation products would require analytical techniques such as liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of Jatrophone Activity Over Time in Cell Culture	Jatrophone may be degrading in the culture medium during the experiment.	Perform a stability study to determine the half-life of jatrophone under your specific experimental conditions (see Experimental Protocols section). Consider adding fresh jatrophone at intermediate time points for long-duration experiments.
Inconsistent Experimental Results	Inconsistent thawing of DMSO stock solutions or multiple freeze-thaw cycles.	Aliquot your jatrophone DMSO stock into single-use vials to avoid repeated freeze-thaw cycles. Ensure complete dissolution before adding to the culture medium.
Adsorption of jatrophone to plasticware.	Consider using low-retention plasticware for preparing and storing jatrophone solutions. Pre-coating tubes or plates with a blocking agent like bovine serum albumin (BSA) might also be an option for certain applications.
Photodegradation.	Protect jatrophone solutions from light, especially during storage and incubation, by using amber vials or covering plates with foil.
Precipitation of Jatrophone in Culture Medium	The concentration of jatrophone exceeds its solubility in the aqueous medium.	Visually inspect the medium for any precipitate after adding the jatrophone stock. If precipitation occurs, you may need to lower the final concentration or use a different formulation or delivery method.

Experimental Protocols

Protocol: Assessing Jatrophone Stability in Cell Culture Medium

This protocol outlines a general method to determine the stability of jatrophone in a specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC) or LC-MS.

Materials:

• Jatrophone

• DMSO

• Cell culture medium of interest (e.g., DMEM + 10% FBS)

• Incubator (set to your experimental conditions, e.g., 37°C, 5% CO₂)

• HPLC or LC-MS system

• Appropriate vials for sample collection

• Acetonitrile or other suitable organic solvent for quenching

Procedure:

• Prepare Jatrophone Stock Solution: Dissolve jatrophone in DMSO to a known concentration (e.g., 10 mM).

• Spike Culture Medium: Add the jatrophone stock solution to your pre-warmed cell culture medium to achieve the final working concentration you use in your experiments. Ensure the final DMSO concentration is consistent with your experimental setup (e.g., ≤ 0.1%).

• Time Point Zero (T=0): Immediately after spiking, take an aliquot of the jatrophone-containing medium. This will serve as your baseline (100% stability) sample. Quench the sample by adding a sufficient volume of a cold organic solvent (e.g., acetonitrile) to precipitate proteins and halt degradation. Store this sample at -80°C until analysis.

• Incubation: Place the remaining jatrophone-containing medium in an incubator under your standard experimental conditions.

• Time Point Sampling: At various time points (e.g., 2, 4, 8, 24, 48, 72 hours), remove aliquots of the medium, quench them as described in step 3, and store them at -80°C.

• Sample Analysis: Analyze the collected samples by HPLC or LC-MS to quantify the remaining concentration of jatrophone at each time point.

• Data Analysis: Calculate the percentage of jatrophone remaining at each time point relative to the T=0 sample. This data can be used to determine the half-life (t½) of jatrophone in your specific medium.

Data Presentation

While specific quantitative data for jatrophone stability is not currently available, the following table illustrates how you can present the data generated from the protocol above.

Table 1: Example Data for Jatrophone Stability in DMEM + 10% FBS at 37°C

Time (hours)	Jatrophone Concentration (µM)	% Remaining
0	10.0	100
2	9.8	98
4	9.5	95
8	9.0	90
24	7.5	75
48	5.5	55
72	3.0	30

Visualizations

Signaling Pathways

Jatrophone has been reported to modulate key signaling pathways involved in cancer cell proliferation and survival.

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB signaling pathway.

Caption: Jatrophone interferes with the Wnt/β-catenin signaling pathway.

Experimental Workflow

The following diagram illustrates the general workflow for assessing the stability of a compound in cell culture medium.

Caption: Workflow for determining compound stability in culture media.

References

• 1. Jatrophone | TargetMol [targetmol.com]
• 2. Dulbecco's Modified Eagle Medium (DMEM) | Thermo Fisher Scientific - US [thermofisher.com]

Troubleshooting inconsistent results in Jatrophone cytotoxicity assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Jatrophone in cytotoxicity assays. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Jatrophone's cytotoxic effects?

A1: Jatrophone exerts its cytotoxic effects through a multi-faceted mechanism. It has been shown to inhibit the PI3K/Akt/NF-κB signaling pathway, which is crucial for cancer cell survival and proliferation.[1][2] This inhibition leads to the induction of both apoptosis (programmed cell death) and autophagy (a cellular self-degradation process).[1][2] Additionally, Jatrophone can cause cell cycle arrest, primarily in the S and G2/M phases, further contributing to its anti-proliferative activity.[1][3]

Q2: How should I prepare and store Jatrophone for in vitro experiments?

A2: Jatrophone is typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock solution. For long-term storage, it is recommended to store the DMSO stock solution at -80°C and to aliquot the product to avoid repeated freeze-thaw cycles. For short-term use (within a week), aliquots can be stored at 4°C. When preparing working solutions for cell culture experiments, the stock solution can be further diluted in culture medium, PBS, or physiological saline. It is critical to ensure that the final concentration of DMSO in the cell culture does not exceed 0.1% to avoid solvent-induced cytotoxicity. If a higher concentration is necessary, a vehicle control with the same DMSO concentration must be included in the experiment.

Q3: Which cytotoxicity assay is recommended for Jatrophone?

A3: The Sulforhodamine B (SRB) assay is a recommended method for assessing Jatrophone's cytotoxicity.[1][2] The SRB assay is a protein-staining method that is less likely to be affected by the compound's interference with cellular metabolism, a known issue with tetrazolium-based assays like MTT.

Q4: Can Jatrophone's induction of both apoptosis and autophagy affect the interpretation of cytotoxicity results?

A4: Yes, the dual induction of apoptosis and autophagy can complicate the interpretation of cytotoxicity data. Autophagy can sometimes act as a pro-survival mechanism, and its induction might mask the full cytotoxic potential of Jatrophone in certain contexts. It is advisable to use assays that can differentiate between these cell fates, such as co-staining with Annexin V-FITC (for apoptosis) and a marker for autophagy (e.g., LC3 puncta formation).

Troubleshooting Guide

Issue 1: High variability in cytotoxicity results between replicate wells.

• Possible Cause: Uneven cell seeding, pipetting errors, or the "edge effect" in microplates.

• Troubleshooting Steps:

  • Ensure a homogenous single-cell suspension before seeding.

  • Use calibrated pipettes and practice consistent pipetting techniques.

  • To minimize the edge effect, avoid using the outer wells of the 96-well plate for experimental samples. Fill these wells with sterile PBS or media to maintain humidity.

  • Gently rock the plate after seeding to ensure even distribution of cells.

Issue 2: Discrepancy between MTT and SRB assay results.

• Possible Cause: Jatrophone may interfere with the metabolic reduction of the MTT reagent. The MTT assay measures mitochondrial reductase activity, which can be altered by compounds that affect cellular metabolism without necessarily causing cell death.

• Troubleshooting Steps:

  • Prioritize the use of an endpoint that is not dependent on cellular metabolism, such as the SRB assay, which measures total protein content.

  • If using the MTT assay, include a positive control known to induce cell death without affecting mitochondrial reductase activity to validate your assay system.

  • Consider using a direct cell counting method, such as trypan blue exclusion, to confirm cell viability.

Issue 3: IC50 value appears to change with different incubation times.

• Possible Cause: Jatrophone induces cell cycle arrest.[1][3] If the incubation time is too short, the full cytotoxic effect may not be observed, as cells might be arrested but not yet dead.

• Troubleshooting Steps:

  • Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal endpoint for your specific cell line and experimental conditions.

  • Be aware that for compounds that cause cell cycle arrest, a longer incubation period may be necessary to accurately reflect the cytotoxic outcome.

Issue 4: Difficulty distinguishing between apoptosis and necrosis.

• Possible Cause: At high concentrations or after prolonged exposure, Jatrophone-induced apoptosis can progress to secondary necrosis.

• Troubleshooting Steps:

  • Utilize the Annexin V-FITC and Propidium Iodide (PI) co-staining assay. This allows for the differentiation of viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and primary necrotic cells (Annexin V-/PI+).

  • Analyze cells at different time points to capture the progression from early apoptosis to late-stage cell death.

Quantitative Data

Table 1: IC50 Values of Jatrophone in Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	Incubation Time (h)	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	SRB	72	1.8	[1][2]
Hep G2	Hepatocellular Carcinoma	MTT	Not Specified	3.2	[4]
WiDr	Colon Cancer	MTT	Not Specified	8.97	[4]
HeLa	Cervical Cancer	MTT	Not Specified	5.13	[4]
AGS	Stomach Cancer	MTT	Not Specified	2.5	[4]

Experimental Protocols

Sulforhodamine B (SRB) Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat cells with various concentrations of Jatrophone (typically for 72 hours).[1]

• Cell Fixation: Discard the supernatant and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Air dry the plates and add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

• Cell Treatment: Treat cells with Jatrophone at the desired concentration and for the appropriate duration.

• Cell Harvesting: Harvest the cells (including any floating cells in the supernatant) and wash them twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

Visualizations

Caption: Jatrophone's mechanism of action.

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. abcam.cn [abcam.cn]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Jatrophone Concentration for Apoptosis Induction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing jatrophone for apoptosis induction in cancer cell lines. It includes frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is jatrophone and how does it induce apoptosis?

A1: Jatrophone is a macrocyclic diterpene found in various Jatropha and Euphorbia species.[1] It exhibits cytotoxic activity against cancer cells by inducing both early and late-stage apoptosis.[2][3][4] The primary mechanisms of action involve the inhibition of key signaling pathways, including the PI3K/AKT/NF-κB and Wnt/β-catenin pathways, which are crucial for cancer cell proliferation, survival, and migration.[1][2][3][4][5]

Q2: What is a typical effective concentration range for jatrophone?

A2: The effective concentration of jatrophone, often represented by the IC50 value (the concentration required to inhibit 50% of cell growth), varies depending on the cancer cell line. For instance, in doxorubicin-resistant breast cancer cells (MCF-7ADR), the IC50 has been reported to be 1.8 µM.[1][2][3][4] In glioma cell lines U87MG and A172, the IC50 values at 72 hours were 4.8 µM and 3.8 µM, respectively.[6] It is crucial to determine the optimal concentration for your specific cell line through a dose-response experiment.

Q3: Which signaling pathways are primarily affected by jatrophone?

A3: Jatrophone has been shown to significantly down-regulate the expression of key proteins in the PI3K/AKT/NF-κB signaling pathway.[1][2][3][4] By inhibiting this pathway, jatrophone disrupts processes that promote cancer cell proliferation and survival. Additionally, jatrophone has been found to interfere with the Wnt/β-catenin signaling pathway by reducing the levels of activated β-catenin, which is involved in cell proliferation and epithelial-mesenchymal transition (EMT).[5]

Quantitative Data Summary

The following tables summarize the cytotoxic and apoptotic effects of jatrophone across various cancer cell lines as reported in the literature.

Table 1: IC50 Values of Jatrophone in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Treatment Duration	Reference
MCF-7ADR	Doxorubicin-Resistant Breast Cancer	1.8 µM	72 hours	[1][2][3][4]
MDA-MB-231	Triple-Negative Breast Cancer	~2.0 µM	48 hours	[7]
MDA-MB-157	Triple-Negative Breast Cancer	~3.5 µM	48 hours	[7]
U87MG	Glioblastoma	7.8 µM	24 hours	[6]
U87MG	Glioblastoma	4.8 µM	72 hours	[6]
A172	Glioblastoma	6.5 µM	24 hours	[6]
A172	Glioblastoma	3.8 µM	72 hours	[6]
Hep G2	Hepatocellular Carcinoma	3.2 µM	24 hours	[8]
WiDr	Colon Cancer	8.97 µM	Not Specified	[8]
HeLa	Cervical Cancer	5.13 µM	Not Specified	[8]
AGS	Gastric Cancer	2.5 µM	Not Specified	[8]

Table 2: Apoptosis Induction by Jatrophone

Cell Line	Jatrophone Concentration	Treatment Duration	% Total Apoptosis	% Early Apoptosis	% Late Apoptosis	Reference
MCF-7ADR	1.8 µM (IC50)	48 hours	~52%	~30%	~22%	[2]
U87MG	4.8 µM	72 hours	49.5%	Not Specified	Not Specified	[6]
A172	4.8 µM	72 hours	57.7%	Not Specified	Not Specified	[6]

Experimental Protocols

1. Cytotoxicity Assay (Sulforhodamine B - SRB Assay)

This protocol is adapted from a study on MCF-7ADR cells.[2][4]

• Cell Seeding: Seed cells in a 96-well plate at a density of approximately 5 x 10³ cells per well and incubate for 24 hours.

• Jatrophone Treatment: Treat the cells with a serial dilution of jatrophone (e.g., 0.01 to 100 µM) for 72 hours. Include a vehicle control (DMSO).

• Cell Fixation: Discard the media and add 150 µL of 10% trichloroacetic acid (TCA) to each well. Incubate for 1 hour at 4°C.

• Washing: Wash the plates three times with tap water and allow them to air-dry overnight.

• Staining: Add 70 µL of 0.4% (w/v) SRB solution to each well and incubate for 10 minutes in the dark at room temperature.

• Washing: Rinse the plates three times with 1% acetic acid and allow them to air-dry.

• Solubilization: Add 150 µL of 10 mM Tris Base to each well to dissolve the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 540 nm using a microplate reader.

2. Apoptosis/Necrosis Assessment (Annexin V-FITC/PI Staining)

This protocol is based on a study investigating apoptosis in MCF-7ADR cells.[2]

• Cell Treatment: Treat cells with the desired concentration of jatrophone (e.g., the pre-determined IC50 value) for 48 hours.

• Cell Harvesting: Collect the cells by trypsinization and wash them twice with PBS.

• Staining: Resuspend the cells in 0.5 mL of binding buffer containing 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour of staining to detect early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

Signaling Pathway and Workflow Diagrams

Caption: Jatrophone inhibits the PI3K/AKT/NF-κB pathway, leading to apoptosis.

Caption: Jatrophone interferes with Wnt/β-catenin signaling.

Caption: General experimental workflow for studying jatrophone-induced apoptosis.

Troubleshooting Guide

Issue 1: Low percentage of apoptotic cells observed after jatrophone treatment.

• Possible Cause 1: Jatrophone concentration is too low.

  • Solution: Perform a dose-response experiment to determine the optimal IC50 value for your specific cell line and treatment duration. Concentrations ranging from 0.1 to 100 µM have been used in initial screenings.[4]

• Possible Cause 2: Insufficient treatment duration.

  • Solution: Increase the incubation time with jatrophone. Apoptosis is a time-dependent process. Time courses of 24, 48, and 72 hours are commonly evaluated.[2][6]

• Possible Cause 3: Cell line is resistant to jatrophone.

  • Solution: While jatrophone has shown efficacy in drug-resistant cell lines[1][2][3], intrinsic or acquired resistance can occur. Consider combination therapies or investigate alternative signaling pathways that may be dominant in your cell line.

• Possible Cause 4: Apoptotic cells were lost during harvesting.

  • Solution: Apoptotic cells can detach from the culture plate. When harvesting, be sure to collect both the supernatant and the adherent cells to avoid underrepresenting the apoptotic population.[9]

Issue 2: High background apoptosis in control (vehicle-treated) cells.

• Possible Cause 1: Poor cell health.

  • Solution: Ensure you are using healthy, log-phase cells for your experiments. Over-confluent or starved cells can undergo spontaneous apoptosis.[9] Use freshly prepared media and handle cells gently.

• Possible Cause 2: Cytotoxicity of the solvent (e.g., DMSO).

  • Solution: The final concentration of DMSO should typically not exceed 0.1% (v/v) to minimize solvent-induced cytotoxicity.[8] Run a vehicle-only control to assess the effect of the solvent on your cells.

Issue 3: Inconsistent results between experiments.

• Possible Cause 1: Variability in jatrophone stock solution.

  • Solution: Jatrophone should be stored properly, protected from light and temperature fluctuations. Prepare fresh dilutions from a concentrated stock for each experiment.

• Possible Cause 2: Inconsistent cell passage number.

  • Solution: Use cells within a consistent and low passage number range, as cell characteristics can change over time in culture.

• Possible Cause 3: Pipetting errors or inconsistent cell seeding.

  • Solution: Ensure accurate and consistent pipetting, especially for serial dilutions and cell seeding. Calibrate pipettes regularly.

Issue 4: No significant change in the expression of PI3K/AKT/NF-κB pathway proteins.

• Possible Cause 1: Suboptimal time point for protein analysis.

  • Solution: The modulation of signaling pathways can be transient. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal time point for observing changes in protein expression or phosphorylation status after jatrophone treatment.

• Possible Cause 2: Antibody or Western blotting issues.

  • Solution: Verify the specificity and optimal dilution of your primary and secondary antibodies. Ensure efficient protein transfer and use appropriate loading controls (e.g., β-actin, GAPDH) to normalize your results.

• Possible Cause 3: Jatrophone may be acting through an alternative pathway in your cell line.

  • Solution: While the PI3K/AKT/NF-κB pathway is a known target[1][2][3], jatrophone also affects the Wnt/β-catenin pathway.[5] Consider investigating other relevant apoptosis-related pathways.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells [pubmed.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TalkMED AI Paper-TAP [tap.talkmed.com]
• 4. researchgate.net [researchgate.net]
• 5. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of glioma cell viability by jatrophone via NF-κB down-regulation and apoptosis inhibitor up-regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 9. yeasenbio.com [yeasenbio.com]

How to minimize off-target effects of Jatrophone

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments with jatrophone and minimizing its potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary known targets of jatrophone?

A1: Jatrophone is a diterpenoid with established anticancer properties. Its primary mechanisms of action involve the inhibition of two key signaling pathways:

• Wnt/β-catenin pathway: Jatrophone interferes with this pathway, which is crucial for cell proliferation and epithelial-mesenchymal transition (EMT) in cancer cells. It has been shown to reduce the levels of activated β-catenin.[1][2]

• PI3K/Akt/NF-κB pathway: Jatrophone down-regulates the expression of key proteins in this pathway (PI3K, AKT, and NF-κB), leading to the induction of apoptosis and autophagy in cancer cells.[3][4]

Q2: What are the known off-target effects of jatrophone?

A2: Currently, there is limited specific information available in the scientific literature detailing the off-target protein interactions of jatrophone. As a natural product with a complex structure, it has the potential to interact with multiple cellular targets. General toxicity studies on Jatropha plant extracts, from which jatrophone is derived, have been conducted, but these do not pinpoint specific molecular off-targets of the purified compound. Therefore, it is crucial for researchers to experimentally determine the selectivity profile of jatrophone in their specific model system.

Q3: How can I assess the off-target effects of jatrophone in my experiments?

A3: A systematic approach is recommended to identify potential off-target effects. This typically involves a combination of computational and experimental methods:

• Computational Prediction: Utilize in silico tools and databases to predict potential off-target interactions based on the chemical structure of jatrophone.[5][6][7][8]

• Broad-Panel Screening: Screen jatrophone against a large panel of kinases or a broader proteome-wide panel to identify potential off-target binding partners.

• Cell-Based Assays: Validate the findings from computational and screening approaches using cell-based assays to confirm that the identified off-target interactions translate into a functional effect in a cellular context.

Q4: What are some general strategies to minimize off-target effects in my experiments?

A4: To minimize off-target effects, consider the following experimental design strategies:

• Dose-Response Studies: Use the lowest effective concentration of jatrophone to achieve the desired on-target effect, as off-target effects are often more prominent at higher concentrations.

• Use of Control Compounds: Include structurally related but inactive compounds as negative controls, and well-characterized inhibitors of the target pathways as positive controls.

• Cell Line Selection: The cellular context can influence drug activity. Be mindful that the effects of jatrophone may vary between different cell lines.[9]

• On-Target Rescue Experiments: If a specific off-target is identified, attempt to "rescue" the phenotype by overexpressing the off-target protein or using a known activator of the off-target pathway.

Troubleshooting Guides

Issue: High cytotoxicity observed in non-cancerous cell lines.

• Possible Cause: This could be indicative of off-target effects. Jatrophone's on-target effects are primarily aimed at pathways often dysregulated in cancer. High toxicity in normal cells suggests that jatrophone may be hitting other essential cellular targets.

• Troubleshooting Steps:

  • Determine the IC50 values for jatrophone in both your cancer cell line of interest and a panel of non-cancerous cell lines to quantify the therapeutic window.

  • Perform a selectivity profiling study. A kinase panel screening or a broader proteomic screen can help identify potential off-target proteins that are highly expressed in the sensitive non-cancerous cells.

  • Lower the concentration. Use a concentration of jatrophone that is effective in your cancer cell line but has minimal impact on the non-cancerous cells.

Issue: Inconsistent results between different experimental batches.

• Possible Cause: The purity and stability of the jatrophone stock solution can affect experimental outcomes.

• Troubleshooting Steps:

  • Verify the purity of your jatrophone sample using analytical techniques such as HPLC-MS.

  • Prepare fresh stock solutions regularly and store them appropriately, protected from light and at the recommended temperature.

  • Perform a dose-response curve with each new batch to ensure consistent potency.

Data Presentation

Table 1: IC50 Values of Jatrophone in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-resistant Breast Cancer	1.8	[3][4]
Hep G2	Hepatocellular Carcinoma	3.2	[10][11][12]
HeLa	Cervical Cancer	5.13	[11][12]
WiDr	Colon Cancer	8.97	[11][12]
AGS	Stomach Cancer	2.5	[11][12]

Experimental Protocols

Protocol 1: Wnt/β-catenin Reporter Assay

This protocol is designed to quantify the effect of jatrophone on the transcriptional activity of the Wnt/β-catenin signaling pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• TCF/LEF luciferase reporter plasmid (e.g., TOPflash)

• Renilla luciferase control plasmid (for normalization)

• Lipofectamine 2000 or other transfection reagent

• Jatrophone

• Wnt3a conditioned media (or recombinant Wnt3a)

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the TCF/LEF luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• Incubation: Incubate the cells for 24 hours post-transfection.

• Treatment:

  • Starve the cells in serum-free media for 4-6 hours.

  • Treat the cells with varying concentrations of jatrophone for 1-2 hours.

  • Stimulate the cells with Wnt3a conditioned media for 16-24 hours. Include a non-stimulated control.

• Lysis and Luciferase Assay:

  • Lyse the cells using the passive lysis buffer provided with the Dual-Luciferase Reporter Assay System.

  • Measure the firefly and Renilla luciferase activities using a luminometer according to the assay kit protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Compare the normalized luciferase activity of the jatrophone-treated cells to the Wnt3a-stimulated control.

Protocol 2: PI3K/Akt Pathway Inhibition Assay (Western Blot)

This protocol assesses the effect of jatrophone on the phosphorylation status of key proteins in the PI3K/Akt pathway.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Jatrophone

• Growth factor (e.g., IGF-1 or EGF) to stimulate the pathway

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-S6 ribosomal protein, anti-total-S6 ribosomal protein, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Western blotting equipment and reagents

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 6-well plate and grow to 70-80% confluency.

  • Starve the cells in serum-free media for 16-24 hours.

  • Pre-treat the cells with varying concentrations of jatrophone for 2-4 hours.

  • Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15-30 minutes. Include an unstimulated control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Compare the levels in jatrophone-treated cells to the stimulated control.[13]

Visualizations

Caption: Jatrophone's inhibitory effect on the Wnt/β-catenin signaling pathway.

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB signaling pathway.

Caption: A general experimental workflow for identifying off-target effects of jatrophone.

References

• 1. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 7. Prediction of off-target activities for the end-to-end design of CRISPR guide RNAs. | Broad Institute [broadinstitute.org]
• 8. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 12. researchgate.net [researchgate.net]
• 13. Inhibition of PI3K/Akt/mTOR signaling pathway enhances the sensitivity of the SKOV3/DDP ovarian cancer cell line to cisplatin in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting experimental protocols for Jatrophone's low bioavailability

This technical support center provides troubleshooting guidance and detailed protocols for researchers, scientists, and drug development professionals working with jatrophone, focusing on strategies to address its low bioavailability.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during experiments with jatrophone, with a focus on its low bioavailability.

Question 1: I am observing lower than expected efficacy of jatrophone in my in vitro experiments. Could this be related to its bioavailability?

Answer: Yes, this is a common issue. Jatrophone, like many other terpenoids, has low aqueous solubility and poor bioavailability, which can significantly impact its apparent efficacy in cell-based assays.[1][2] The compound may precipitate out of your culture medium, leading to a lower effective concentration than intended.

Troubleshooting Steps:

• Solvent Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is not causing cytotoxicity and is consistent across all experiments. For most cell lines, the final DMSO concentration should be kept below 0.1%.[3]

• Solubility Enhancement: Consider using a formulation strategy to improve jatrophone's solubility in your culture medium. This could include the use of solubilizing agents or lipid-based delivery systems like nanoemulsions.[2][4][5]

• Visual Inspection: Before adding to your cells, inspect the jatrophone-media mixture for any signs of precipitation. If precipitation is observed, you may need to adjust your formulation or sonicate the solution briefly.

Question 2: What are the recommended methods to improve the solubility and bioavailability of jatrophone for in vitro studies?

Answer: Several methods can be employed to enhance the bioavailability of jatrophone and other poorly soluble terpenoids.[1][2][6]

• Co-solvents: While DMSO is a common choice, exploring other biocompatible co-solvents or reducing the final concentration by using a higher stock concentration can be beneficial.

• Lipid-Based Formulations: For diterpenoids like jatrophone with moderate aqueous solubility, lipid-based delivery systems such as oil-in-water (O/W) microemulsions or nanoemulsions are recommended. These formulations can enhance solubility and stability in aqueous environments.[4][5]

• Complexation: The use of complexing agents, such as cyclodextrins, can form inclusion complexes with jatrophone, thereby increasing its aqueous solubility.[6]

• Nanoparticle Encapsulation: Encapsulating jatrophone in nanoparticles (e.g., polymeric nanoparticles or solid lipid nanoparticles) can improve its stability, solubility, and cellular uptake.[2][5][7]

Question 3: I am planning in vivo studies with jatrophone. What are the key considerations for formulation to overcome its low oral bioavailability?

Answer: For in vivo applications, addressing jatrophone's low oral bioavailability is critical for achieving therapeutic efficacy.

• Lipid-Based Drug Delivery Systems (LBDDS): Formulations such as self-emulsifying drug delivery systems (SEDDS), microemulsions, and nanoemulsions can significantly enhance the oral absorption of lipophilic drugs like jatrophone.[6] These systems can improve solubilization in the gastrointestinal tract and facilitate lymphatic uptake, bypassing first-pass metabolism.

• Nanotechnology: Nanocarriers can protect jatrophone from degradation in the GI tract, improve its permeability across the intestinal barrier, and provide controlled release.[5][7]

• Prodrug Approach: Chemical modification of jatrophone to create a more soluble prodrug that is converted to the active form in vivo is another potential strategy.[8]

Question 4: Which signaling pathways are known to be targeted by jatrophone?

Answer: Jatrophone has been shown to exert its anti-cancer effects by modulating key signaling pathways involved in cell proliferation, survival, and metastasis.

• PI3K/Akt/NF-κB Pathway: Jatrophone has been demonstrated to inhibit the PI3K/Akt/NF-κB signaling pathway in resistant breast cancer cells, leading to decreased proliferation, induction of apoptosis, and autophagy.[9][10][11]

• Wnt/β-catenin Pathway: In triple-negative breast cancer, jatrophone has been found to interfere with the Wnt/β-catenin signaling pathway, resulting in reduced proliferation and inhibition of epithelial-mesenchymal transition (EMT).[12]

• ERK Pathway: While not its primary mechanism, some related compounds from Jatropha species have been shown to influence the ERK pathway.[13]

Quantitative Data for Jatrophone

The following tables summarize key quantitative data for jatrophone.

Table 1: Physicochemical Properties of Jatrophone

Property	Value	Reference
Molecular Formula	C₂₀H₂₄O₃	[14]
Molecular Weight	312.4 g/mol	[14]
XLogP3	3.7	[14]
Aqueous Solubility	Moderately soluble	[4][5]

Table 2: In Vitro Cytotoxicity of Jatrophone (IC₅₀ Values)

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	Low micromolar range	[9][10]
Various TNBC cell lines	Triple-Negative Breast Cancer	Varies by subtype	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments involving jatrophone, with specific recommendations for addressing its low bioavailability.

Protocol 1: In Vitro Cytotoxicity Assay (SRB Assay)

This protocol is adapted from methodologies used to assess the cytotoxicity of jatrophone in cancer cell lines.[9]

Materials:

• Jatrophone stock solution (e.g., 10 mM in DMSO)

• Cancer cell line of interest (e.g., MCF-7/ADR)

• Complete culture medium

• 96-well plates

• Trichloroacetic acid (TCA)

• Sulforhodamine B (SRB) solution

• Tris base solution

Procedure:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Jatrophone Preparation & Troubleshooting:

  • Prepare serial dilutions of jatrophone from the stock solution in complete culture medium.

  • To address low bioavailability: Consider preparing the dilutions in a medium containing a solubilizing agent or a pre-formed nanoemulsion of jatrophone. Visually inspect for precipitation.

• Treatment: Replace the medium with the jatrophone-containing medium and incubate for the desired time (e.g., 72 hours).

• Cell Fixation: Gently add cold TCA to each well to fix the cells and incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and air dry. Add SRB solution to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates with 1% acetic acid to remove unbound dye and air dry.

• Solubilization and Measurement: Add Tris base solution to each well to solubilize the bound dye. Read the absorbance at the appropriate wavelength (e.g., 510 nm).

Protocol 2: Western Blot Analysis of Signaling Pathways (PI3K/Akt)

This protocol outlines the steps to investigate the effect of jatrophone on protein expression in signaling pathways.

Materials:

• Jatrophone

• Cell culture reagents

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Culture and treat cells with jatrophone at the desired concentration and time points. As with the cytotoxicity assay, consider bioavailability-enhancing formulations.

• Cell Lysis: Wash cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature protein samples and load equal amounts onto an SDS-PAGE gel for electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

The following diagrams illustrate key signaling pathways affected by jatrophone and a generalized experimental workflow incorporating bioavailability enhancement.

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB signaling pathway.

Caption: Jatrophone's interference with the Wnt/β-catenin signaling pathway.

Caption: Experimental workflow for jatrophone with bioavailability enhancement.

References

• 1. Insight into the Various Approaches for the Enhancement of Bioavailability and Pharmacological Potency of Terpenoids: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Jatrophone | TargetMol [targetmol.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 7. Oral bioavailability: issues and solutions via nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Jatropholone B from Jatropha curcas inhibits melanin synthesis via extracellular signal-regulated kinase activation in Mel-Ab cell - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Jatrophone | C20H24O3 | CID 6325446 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing degradation of Jatrophone during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage and handling of Jatrophone to prevent its degradation. It includes frequently asked questions, troubleshooting advice for common experimental issues, and detailed protocols for stability assessment and relevant biological assays.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Jatrophone?

A1: The stability of Jatrophone is highly dependent on the storage conditions. For optimal long-term stability, Jatrophone as a powder should be stored at -20°C, where it can be stable for up to three years. Once dissolved in a solvent such as DMSO, the stock solution should be stored at -80°C and is typically stable for up to one year. To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes. For short-term use, aliquots may be kept at 4°C for up to one week.

Q2: How should I prepare a stock solution of Jatrophone?

A2: Jatrophone is commonly dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock solution. Due to its moderate aqueous solubility, direct dissolution in aqueous buffers is not recommended for high concentrations. When preparing the solution, ensure the powder is fully dissolved. For vials containing small quantities, the powder may adhere to the walls due to static electricity; centrifuging the vial briefly before adding the solvent can help consolidate the powder at the bottom.

Q3: What is the maximum recommended concentration of DMSO in cell culture media?

A3: For most cell-based experiments, the final concentration of DMSO in the culture medium should not exceed 0.1%. Higher concentrations can have cytotoxic effects and may interfere with experimental results. It is crucial to run a vehicle control (media with the same final concentration of DMSO) to assess any potential effects of the solvent on the cells.

Q4: Is Jatrophone sensitive to light?

A4: While specific photostability data for Jatrophone is not extensively documented, many complex organic molecules are sensitive to light. As a general precaution, it is advisable to protect Jatrophone solutions from direct light exposure. Storing solutions in amber vials or tubes wrapped in foil can minimize photodegradation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation in Aqueous Solution	- Jatrophone has moderate aqueous solubility.- The concentration in the final aqueous buffer or media is too high.- The stock solution was not fully dissolved before dilution.	- Ensure the final concentration in your assay does not exceed its solubility limit in the specific medium.- Vortex the DMSO stock solution before diluting it into aqueous buffers.- Consider using a solubilizing agent or a different delivery system for in vivo studies.
Loss of Biological Activity	- Degradation of Jatrophone due to improper storage (e.g., wrong temperature, repeated freeze-thaw cycles).- Hydrolysis or oxidation of the compound in solution.- Contamination of the stock solution.	- Always store Jatrophone powder at -20°C and solutions at -80°C.- Prepare fresh dilutions from a properly stored stock solution for each experiment.- Use sterile techniques when preparing and handling solutions to prevent microbial contamination.
Inconsistent Experimental Results	- Inaccurate concentration of the stock solution.- Degradation of the compound over the course of a long experiment.- Pipetting errors, especially with small volumes of a concentrated stock.	- Confirm the concentration of your stock solution using a validated analytical method like HPLC-UV.- For long-term experiments, consider adding the compound fresh at specific intervals if stability is a concern.- Use calibrated pipettes and ensure thorough mixing after diluting the stock solution.

Experimental Protocols

Protocol 1: Stability Assessment of Jatrophone using HPLC-UV

This protocol outlines a method to quantify Jatrophone and assess its stability over time under various storage conditions. The method is adapted from a published procedure for the quantitative determination of Jatrophone.

1. Materials and Reagents:

• Jatrophone standard

• HPLC-grade acetonitrile

• HPLC-grade water

• HPLC system with UV detector

• Analytical column (e.g., C18 column)

• Volumetric flasks and pipettes

2. Chromatographic Conditions:

Parameter	Value
Mobile Phase	Water:Acetonitrile (13:7 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	254 nm (or optimized wavelength)
Injection Volume	10 µL

3. Procedure:

• Standard Curve Preparation: Prepare a series of Jatrophone standard solutions in the mobile phase, ranging from approximately 10 to 100 µg/mL.

• Sample Preparation: Prepare Jatrophone solutions (e.g., in DMSO, then diluted in media) at a known concentration. Divide the samples into different storage conditions to be tested (e.g., 4°C, room temperature, -20°C, light exposure).

• Time-Point Analysis: At designated time points (e.g., 0, 24, 48, 72 hours; 1 week; 1 month), retrieve a sample from each storage condition.

• HPLC Analysis: Inject the standards and samples onto the HPLC system.

• Data Analysis:

  • Generate a standard curve by plotting the peak area against the concentration of the Jatrophone standards.

  • Determine the concentration of Jatrophone in each sample by interpolating its peak area from the standard curve.

  • Calculate the percentage of Jatrophone remaining at each time point relative to the initial concentration (time 0). A compound is often considered stable if the concentration remains within ±15% of the initial value.

Protocol 2: Western Blot for PI3K/AKT/NF-κB Pathway Inhibition

This protocol provides a method to assess the effect of Jatrophone on the PI3K/AKT/NF-κB signaling pathway, a known target.

1. Cell Culture and Treatment:

• Seed resistant breast cancer cells (e.g., MCF-7/ADR) in 6-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of Jatrophone (e.g., 0.5, 1, 2 µM) and a vehicle control (DMSO) for a specified time (e.g., 24 hours).

2. Protein Extraction:

• Wash the cells twice with ice-cold PBS.

• Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein extract) to a new tube.

• Determine the protein concentration using a BCA assay.

3. Western Blotting:

• Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against:

  • Phospho-PI3K (p-PI3K)

  • Total PI3K

  • Phospho-AKT (p-AKT, e.g., at Ser473)

  • Total AKT

  • Phospho-NF-κB p65 (p-p65)

  • Total NF-κB p65

  • A loading control (e.g., GAPDH or β-actin)

• Wash the membrane three times with TBST.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize to the loading control.

Visualizations

Caption: Recommended workflow for storing and preparing Jatrophone.

Caption: Jatrophone inhibits the PI3K/AKT/NF-κB signaling pathway.

Dealing with autofluorescence of Jatrophone in imaging studies

Welcome to the technical support center for researchers utilizing Jatrophone in imaging studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to Jatrophone's autofluorescence and effectively conduct your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Jatrophone and why is it used in research?

Jatrophone is a macrocyclic diterpene compound isolated from plants of the Jatropha genus.[1][2][3] It has garnered significant interest in the scientific community due to its diverse biological activities, including potent anticancer, anti-inflammatory, and anti-malarial properties.[1] In cancer research, Jatrophone has been shown to interfere with key signaling pathways, such as Wnt/β-catenin and PI3K/AKT/NF-κB, which are crucial for cancer cell proliferation, survival, and metastasis.[4][5][6][[“]][8]

Q2: What is autofluorescence and how does it affect my imaging studies with Jatrophone?

Q3: Does Jatrophone exhibit autofluorescence?

Troubleshooting Guide: Dealing with Jatrophone Autofluorescence

This guide provides a step-by-step approach to identifying and mitigating autofluorescence in your Jatrophone imaging experiments.

Step 1: Characterize the Autofluorescence

The first step is to determine the spectral properties of the autofluorescence in your specific experimental setup.

Experimental Protocol: Characterizing Autofluorescence

• Prepare Control Samples:

  • Unlabeled Cells/Tissue: Prepare a sample of your cells or tissue without any fluorescent labels.

  • Vehicle Control: Treat a sample with the vehicle used to dissolve Jatrophone (e.g., DMSO).

  • Jatrophone-Treated Sample: Treat a sample with Jatrophone at the concentration used in your experiments.

• Image Acquisition:

  • Acquire images of your control samples using the same filter sets and imaging parameters you intend to use for your experiment.

  • It is recommended to use a wide range of excitation and emission filters to determine the spectral profile of the autofluorescence. Autofluorescence often occurs in the blue to green spectrum (350-550 nm).[9]

• Spectral Analysis:

  • Analyze the images to determine the excitation and emission wavelengths that produce the strongest autofluorescence signal from the Jatrophone-treated sample.

  • This information will be crucial for selecting appropriate fluorophores and filters to minimize spectral overlap.

Step 2: Minimize Autofluorescence Through Experimental Design

Several strategies can be employed during your experimental setup to reduce the impact of autofluorescence.

Strategy	Description	Key Considerations
Fluorophore Selection	Choose fluorophores that are spectrally distinct from the autofluorescence of Jatrophone. Opt for brighter fluorophores with narrow excitation and emission spectra.[9][10]	Far-red and near-infrared (NIR) fluorophores (e.g., Alexa Fluor 647, DyLight 649) are often good choices as autofluorescence is less common in this region of the spectrum.[9][11][12]
Filter Selection	Use high-quality bandpass filters that specifically match the excitation and emission spectra of your chosen fluorophore, minimizing the collection of off-target autofluorescence.	Avoid long-pass filters that collect a broader range of emission wavelengths.
Fixation Method	Aldehyde-based fixatives like formaldehyde and glutaraldehyde can induce autofluorescence.[9][10][11]	Consider using organic solvents like ice-cold methanol or ethanol for fixation.[9][10] If aldehyde fixation is necessary, use the lowest possible concentration and shortest fixation time.[11][12][13]
Control of Endogenous Autofluorescence	Biological samples themselves contain autofluorescent molecules such as NADH, collagen, and elastin.[9][12]	Perfuse tissues with PBS before fixation to remove red blood cells, which are a source of heme-related autofluorescence.[11][12][13]

Workflow for Minimizing Autofluorescence

Caption: Experimental workflow for managing Jatrophone autofluorescence.

Step 3: Post-Acquisition Correction Methods

If autofluorescence is still a significant issue after optimizing your experimental design, several post-acquisition techniques can be applied.

Method	Description	Protocol Summary
Chemical Quenching	Treat samples with chemical reagents that reduce autofluorescence.	Sodium Borohydride (for aldehyde-induced autofluorescence): Incubate fixed samples in 0.1% sodium borohydride in PBS for 20-30 minutes at room temperature.[9][11][12] Sudan Black B (for lipofuscin autofluorescence): Incubate samples in 0.1-0.3% Sudan Black B in 70% ethanol for 10-30 minutes.[9][11][12]
Photobleaching	Expose the sample to intense light before acquiring the final image to "burn out" the autofluorescence.	Expose the sample to the excitation light at high intensity for a period of time (minutes to hours) before introducing your fluorescent probe. The duration needs to be optimized to avoid damaging the sample.
Spectral Unmixing	Use software algorithms to computationally separate the autofluorescence signal from your specific fluorescent signal based on their unique spectral profiles.	This requires a microscope equipped with a spectral detector. Acquire a reference spectrum of the autofluorescence from a control sample and use it to subtract the background from your experimental images.

Jatrophone's Signaling Pathways

Understanding the molecular pathways affected by Jatrophone is crucial for designing and interpreting your experiments. Jatrophone has been shown to inhibit the Wnt/β-catenin and PI3K/AKT/NF-κB signaling pathways.

Wnt/β-catenin Signaling Pathway Inhibition by Jatrophone

Caption: Jatrophone interferes with the Wnt/β-catenin signaling pathway.[1][4]

PI3K/AKT/NF-κB Signaling Pathway Inhibition by Jatrophone

Caption: Jatrophone inhibits the PI3K/AKT/NF-κB signaling pathway.[5][6][[“]][8]

References

• 1. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TalkMED AI Paper-TAP [tap.talkmed.com]
• 7. consensus.app [consensus.app]
• 8. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 10. southernbiotech.com [southernbiotech.com]
• 11. How to Reduce Autofluorescence | Labcompare.com [labcompare.com]
• 12. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 13. More Autofluorescence Troubleshooting for Tissue Imaging | Visikol [visikol.com]

Optimization of Jatrophone extraction yield from plant material

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of Jatrophone from plant material.

Frequently Asked Questions (FAQs)

Q1: Which plant species are known to be good sources of Jatrophone?

A1: Jatrophone has been isolated from several species of the genus Jatropha, which belongs to the Euphorbiaceae family.[1][2][3] The most commonly cited sources include Jatropha gossypiifolia, Jatropha elliptica, Jatropha ribifolia, and Jatropha spinosa.[1][4][5][6] Some studies have also suggested the presence of Jatrophone-like compounds in Jatropha curcas.[7]

Q2: Which part of the plant contains the highest concentration of Jatrophone?

A2: The roots of Jatropha species are frequently reported as the primary source for Jatrophone extraction.[1][4][8][9] However, other parts of the plant, such as the stems and aerial parts, have also been found to contain the compound.[4][9] The choice of plant part can significantly impact the yield and purity of the extracted Jatrophone.

Q3: What are the most common methods for extracting Jatrophone?

A3: Several extraction methods are employed, with maceration being the most frequently used.[8] Other common conventional methods include Soxhlet extraction and reflux with solvents.[8] Modern techniques like homogenizer-assisted extraction (HAE) and ultrasonic-assisted extraction have also been explored to improve efficiency.[8][10][11]

Q4: Which solvents are most effective for Jatrophone extraction?

A4: The choice of solvent is critical for successful Jatrophone extraction. Due to its chemical nature, Jatrophone is typically extracted using organic solvents. Commonly used solvents include methanol, ethanol, n-hexane, petroleum ether, dichloromethane, and chloroform.[1][8][12] The selection often depends on the chosen extraction method and the desired purity of the final extract.

Q5: How can I quantify the amount of Jatrophone in my extract?

A5: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a validated method for the quantitative analysis of Jatrophone.[13][14] This technique allows for the accurate determination of Jatrophone concentration in various samples.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Jatrophone Yield	Incorrect plant species or part used.	Verify the plant species and ensure you are using the plant part reported to have the highest Jatrophone concentration (typically the roots).[1][4][8]
Inefficient extraction method.	Consider switching to a more efficient extraction technique. If using maceration, ensure sufficient extraction time and agitation. For higher efficiency, explore methods like Soxhlet or homogenizer-assisted extraction.[8][10]
Improper solvent selection.	The polarity of the solvent is crucial. Jatrophone has been successfully extracted with a range of solvents. Consider performing small-scale trials with different solvents (e.g., methanol, n-hexane, dichloromethane) to determine the optimal one for your plant material.[1][8]
Degradation of Jatrophone during extraction.	Avoid excessive heat, as Jatrophone may be thermolabile. If using methods involving heat, such as Soxhlet or reflux, carefully control the temperature.[15] Maceration at room temperature is a gentler alternative.[10]
Impure Extract with Contaminants	Co-extraction of other plant metabolites.	Employ a multi-step purification process. This may involve liquid-liquid partitioning followed by column chromatography to separate Jatrophone from other compounds.[1]
Presence of pigments and chlorophyll.	If working with aerial parts, pre-washing the plant material or using a non-polar solvent wash (e.g., hexane) before the main extraction can help remove some pigments.
Difficulty in Isolating Jatrophone from the Crude Extract	Ineffective chromatographic separation.	Optimize your column chromatography parameters. This includes the choice of stationary phase (e.g., silica gel) and the mobile phase gradient.[1][7] Thin Layer Chromatography (TLC) can be used to scout for appropriate solvent systems before scaling up to a column.
Inconsistent Extraction Yields Between Batches	Variation in plant material.	The concentration of secondary metabolites in plants can vary depending on the growing conditions, age, and time of harvest. Whenever possible, use plant material from a consistent source and harvest at the same developmental stage.
Inconsistent extraction procedure.	Strictly adhere to a standardized protocol for all extractions. Ensure that parameters such as particle size of the ground plant material, solvent-to-solid ratio, extraction time, and temperature are kept constant.[16][17]

Experimental Protocols

Protocol 1: Maceration-Based Jatrophone Extraction

This protocol is adapted from methodologies described for the extraction of diterpenes from Jatropha species.[1][10]

• Plant Material Preparation:

  • Air-dry the selected plant material (e.g., roots of Jatropha gossypiifolia) in the shade.

  • Grind the dried material into a fine powder.

• Extraction:

  • Weigh the powdered plant material (e.g., 100 g).

  • Place the powder in a suitable container (e.g., a large glass flask).

  • Add methanol (e.g., 1 L) to the container, ensuring the powder is fully submerged.

  • Seal the container and allow it to stand at room temperature for 48-72 hours with occasional agitation.

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant debris.

  • Repeat the extraction process on the plant residue with fresh solvent to maximize yield.

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C.

• Purification (Optional but Recommended):

  • The resulting crude extract can be further purified using liquid-liquid partitioning and column chromatography.[1]

Protocol 2: Homogenizer-Assisted Extraction (HAE)

This protocol offers a more rapid extraction compared to maceration.[10][11]

• Plant Material Preparation:

  • Follow the same preparation steps as in Protocol 1.

• Extraction:

  • Weigh the powdered plant material (e.g., 10 g).

  • Place the powder in a beaker and add methanol (e.g., 200 mL).

  • Use a high-speed homogenizer (e.g., Ultra-Turrax) to extract the sample for a short duration (e.g., 5 minutes) at room temperature.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate using a rotary evaporator as described in Protocol 1.

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for Total Phenolic and Flavonoid Content from Jatropha gossypiifolia

Plant Part	Extraction Method	Total Phenolic Content (mg GAE/g extract)	Total Flavonoid Content (mg RE/g extract)
Stem Bark	Maceration	42.62 ± 1.15	12.71 ± 0.10
Stem Bark	Homogenizer-Assisted	62.83 ± 2.05	17.63 ± 0.34
Leaf	Maceration	49.05 ± 0.88	11.04 ± 0.59
Leaf	Homogenizer-Assisted	46.11 ± 1.23	6.97 ± 0.32

Data adapted from a study on Jatropha gossypiifolia, which is a known source of Jatrophone. While this data represents total phenolics and flavonoids, it illustrates the impact of the extraction method on yield.[11]

Visualizations

Caption: General workflow for Jatrophone extraction and purification.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatropha - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Jatropha gossypiifolia – HERB SOCIETY OF AMERICA: PIONEER UNIT [herbsocietypioneer.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Production of cytotoxic compounds in dedifferentiated cells of Jatropha curcas L. (Euphorbiaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Jatropha gossypiifolia L. (Euphorbiaceae): A Review of Traditional Uses, Phytochemistry, Pharmacology, and Toxicology of This Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical Composition and Biological Properties of Two Jatropha Species: Different Parts and Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative determination of jatrophone in "cachaça" prepared with Jatropha elliptica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Jatrophane and rearranged jatrophane-type diterpenes: biogenesis, structure, isolation, biological activity and SARs (1984–2019) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Optimization of extraction conditions for polyphenols from the stem bark of Funtumia elastica (Funtum) utilizing response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of Jatrophone extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common challenges researchers face with batch-to-batch variability of jatrophone extracts.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with jatrophone extracts.

1. Why is the yield of jatrophone from my extraction lower than expected?

Low jatrophone yield can be attributed to several factors, from the raw plant material to the extraction procedure itself. Follow these steps to identify the potential cause:

• Step 1: Verify Plant Material Quality. The concentration of jatrophone can vary based on the plant's age, the part of the plant used (leaves, stems, roots), and the season of harvest.[1] Leaves and ovary walls of Jatropha species have been found to contain higher concentrations of phenolic compounds.[1] Ensure you are using a consistent source and plant part for your extractions.

• Step 2: Evaluate Extraction Solvent. The choice of solvent significantly impacts extraction efficiency. Jatrophone has been successfully extracted using solvents like methanol, ethanol, and chloroform.[2][3] If you are using a solvent system, ensure the ratio is consistent. For example, a 70% ethanol solution has been used for maceration.[3] Consider performing small-scale pilot extractions with different solvents to determine the optimal choice for your specific plant material.

• Step 3: Optimize Extraction Parameters. Temperature, extraction time, and the solvent-to-solid ratio are critical parameters.[1][4] For maceration, extractions have been performed at room temperature for 24 hours.[5] For heat-assisted methods, be aware that excessive heat can degrade thermolabile compounds.[5] Systematically vary these parameters to find the optimal conditions for jatrophone yield.

• Step 4: Review Post-Extraction Handling. Ensure that your extract is not being degraded during the drying and storage process. Jatrophone extracts should be stored at 4°C.[5]

2. What could cause inconsistent bioactivity between different batches of my jatrophone extract?

Inconsistent bioactivity is a hallmark of batch-to-batch variability. This troubleshooting guide will help you pinpoint the source of the inconsistency.

• Step 1: Standardize Your Extraction Protocol. Even minor deviations in your extraction protocol can lead to significant differences in the chemical composition of your extract and, consequently, its bioactivity.[6] Document and strictly adhere to your optimized extraction protocol for every batch.

• Step 2: Quantify Jatrophone Concentration. The most direct way to assess consistency is to quantify the concentration of jatrophone in each batch using a validated analytical method like High-Performance Liquid Chromatography with UV detection (HPLC-UV).[6][7][8] This will allow you to normalize your bioassays to the jatrophone content.

• Step 3: Analyze the Phytochemical Profile. In addition to jatrophone, other compounds in the extract could have synergistic or antagonistic effects on bioactivity.[9][10][11] Consider using techniques like High-Performance Thin-Layer Chromatography (HPTLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to create a chemical fingerprint of each batch. This will help you identify any major variations in the overall phytochemical profile.

• Step 4: Ensure Proper Storage and Handling. Jatrophone, like many natural products, can degrade over time. Ensure that all batches are stored under the same conditions (e.g., protected from light and at a consistent low temperature) to minimize degradation-related variability.

Frequently Asked Questions (FAQs)

What is the optimal solvent for jatrophone extraction?

The optimal solvent can depend on the specific Jatropha species and the part of the plant being used. Methanol and ethanol are commonly used and have been shown to be effective for extracting a range of phytochemicals from Jatropha species.[2][3] It is recommended to perform a solvent screen with solvents of varying polarities (e.g., hexane, chloroform, ethyl acetate, methanol, ethanol) to determine the best solvent for maximizing jatrophone yield from your specific plant material.

How can I quantify the amount of jatrophone in my extracts?

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a reliable method for quantifying jatrophone.[6][7][8] A validated method has been developed for the analysis of jatrophone with a linear analytical curve in the range of 16.24-81.20 µg/mL.[7][8]

What are the main causes of batch-to-batch variability in natural product extracts?

Batch-to-batch variability in botanical extracts is a common challenge and can be caused by a number of factors, including:

• Natural variation in the plant material: This can be due to genetics, growing conditions (climate, soil), harvest time, and storage of the plant material.[6]

• Inconsistencies in the manufacturing process: Variations in extraction parameters such as solvent, temperature, and time can lead to different phytochemical profiles.[6]

• Post-extraction processing and storage: Degradation of the extract can occur if not stored under appropriate conditions.

How should I store my jatrophone extracts to maintain their stability?

To maintain the stability of your jatrophone extracts, they should be evaporated to dryness and stored at 4°C.[5] It is also advisable to protect the extracts from light to prevent photodegradation.

Data Presentation

Table 1: Factors Influencing Jatrophone Extraction Yield

Factor	Parameter	Recommendation	Reference
Plant Material	Plant Part	Leaves and stems are common sources.	[9][10][11]
Harvest Season	Phenolic content can vary with season.	[1]
Extraction Method	Maceration	Room temperature, 24 hours.	[5]
Homogenizer-Assisted	5 minutes at room temperature.	[5]
Solvent	Type	Methanol, ethanol, chloroform.	[2][3]
Concentration	e.g., 70% ethanol.	[3]
Storage	Temperature	4°C	[5]

Table 2: HPLC-UV Parameters for Jatrophone Quantification

Parameter	Specification	Reference
Column	C18	[12]
Mobile Phase	Water-acetonitrile gradient	[6]
Detection	UV	[6][7][8]
Linear Range	16.24-81.20 µg/mL	[7][8]
Recovery	98.99-99.89%	[7][8]

Experimental Protocols

1. Protocol for Jatrophone Extraction (Maceration)

This protocol is a general guideline for the maceration of Jatropha plant material.

• Preparation of Plant Material:

  • Collect fresh, healthy leaves or stems of the Jatropha plant.

  • Dry the plant material in the shade for 10 days.[10]

  • Grind the dried plant material to a fine powder.

• Maceration:

  • Weigh 5 g of the powdered plant material and place it in a suitable flask.

  • Add 100 mL of 70% ethanol to the flask.[3]

  • Seal the flask and allow it to stand at room temperature (approximately 25 ± 2 °C) for 24 hours, with occasional agitation.[9]

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper to remove the solid plant material.[9]

  • Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Storage:

  • Store the dried extract in an airtight container at 4°C.[9]

2. Protocol for Jatrophone Quantification by HPLC-UV

This protocol provides a framework for quantifying jatrophone in an extract.

• Standard Preparation:

  • Prepare a stock solution of a known concentration of pure jatrophone standard in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a series of calibration standards by diluting the stock solution to concentrations within the expected range of your samples (e.g., 16-80 µg/mL).[7][8]

• Sample Preparation:

  • Accurately weigh a known amount of the dried jatrophone extract.

  • Dissolve the extract in a known volume of the mobile phase or a compatible solvent.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column and a UV detector.

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile.

  • Inject the prepared standards and samples onto the HPLC system.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the jatrophone standard against its concentration.

  • Determine the concentration of jatrophone in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Experimental workflow for jatrophone extraction and analysis.

Caption: Troubleshooting flowchart for batch-to-batch variability.

Caption: Simplified PI3K/Akt/NF-κB signaling pathway inhibited by jatrophone.[13][14]

Caption: Simplified Wnt/β-catenin signaling pathway affected by jatrophone.

References

• 1. Effects of temperature, time, and solvent ratio on the extraction of phenolic compounds and the anti-radical activity of Clinacanthus nutans Lindau leaves by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. rjptonline.org [rjptonline.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Wnt/β-Catenin Signaling | Cell Signaling Technology [cellsignal.com]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Separation of Urinary Compounds by High Performance Liquid Chromatography — Bloomsburg Instrumentation 2024 documentation [facstaff.bloomu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Aqueous Leaf Extract of Jatropha gossypiifolia L. (Euphorbiaceae) Inhibits Enzymatic and Biological Actions of Bothrops jararaca Snake Venom - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Jatrophone Therapeutic Index Enhancement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working to enhance the therapeutic index of Jatrophone.

Frequently Asked Questions (FAQs)

Question	Answer
What is the primary mechanism of action of Jatrophone?	Jatrophone exerts its anticancer effects primarily by inhibiting the PI3K/Akt/NF-κB signaling pathway. This inhibition leads to decreased cell proliferation, induction of cell cycle arrest, and promotion of apoptotic and autophagic cell death.[1][2]
What are the main challenges in working with Jatrophone?	The primary challenges include its limited aqueous solubility, which can affect bioavailability, and its inherent cytotoxicity, which necessitates strategies to improve its therapeutic index.[3][4]
What are the key strategies to enhance the therapeutic index of Jatrophone?	Two main strategies are being explored: 1) Nanotechnology-based drug delivery systems (e.g., microemulsions and nanoemulsions) to improve solubility and bioavailability, and 2) Structural modification to create Jatrophone derivatives with lower toxicity and potentially enhanced efficacy.[3][4][5]
Which cell lines have been shown to be sensitive to Jatrophone?	Jatrophone has demonstrated potent cytotoxic activity against various cancer cell lines, including doxorubicin-resistant breast cancer cells (MCF-7/ADR), hepatocellular carcinoma (HepG2), colon cancer (WiDr), and cervical cancer (HeLa) cell lines.[6][7][8]
Where can I find information on the physical and chemical properties of Jatrophone?	PubChem is a valuable resource (CID 6325446) for the chemical structure, molecular weight, and other computed properties of Jatrophone.[9]

Troubleshooting Guides

Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent results in cytotoxicity assays (e.g., MTT, SRB)	- Jatrophone precipitation: Due to its moderate aqueous solubility, Jatrophone may precipitate in the culture medium, leading to variable concentrations. - Cell seeding density: Inconsistent cell numbers across wells can lead to variability. - Assay interference: Components in natural product extracts can sometimes interfere with assay reagents.[3]	- Solubilization: Prepare a concentrated stock solution of Jatrophone in an appropriate solvent like DMSO and ensure proper dilution in the final culture medium.[10] Visually inspect for any precipitation before adding to cells. - Standardize cell seeding: Ensure a homogenous cell suspension and use a consistent seeding density for all experiments. - Run appropriate controls: Include solvent controls to account for any effects of the vehicle (e.g., DMSO).
High toxicity observed in non-cancerous control cell lines	- Inherent cytotoxicity of Jatrophone: Jatrophone is a cytotoxic compound, and some level of toxicity in normal cells is expected.[11] - High concentration: The concentrations being tested may be too high for normal cells.	- Dose-response curve: Determine the IC50 for both cancerous and non-cancerous cell lines to establish a therapeutic window. - Explore targeted delivery: Consider nanoformulation strategies to potentially increase selectivity towards tumor cells and reduce systemic toxicity.[4][12]
Difficulty in reproducing published IC50 values	- Differences in cell culture conditions: Variations in cell line passage number, media composition, and incubation time can affect results. - Purity of Jatrophone sample: Impurities in the isolated compound can alter its activity.	- Standardize protocols: Adhere strictly to a validated and detailed experimental protocol. - Characterize the compound: Ensure the purity and identity of the Jatrophone sample using analytical techniques like NMR or mass spectrometry.
Low protein yield after cell lysis for Western blotting	- Incomplete cell lysis: The lysis buffer may not be effective for the specific cell line. - Protease/phosphatase activity: Degradation of target proteins after cell lysis.	- Optimize lysis buffer: Try different lysis buffer formulations or add sonication/mechanical disruption steps. - Use inhibitors: Always add protease and phosphatase inhibitor cocktails to the lysis buffer immediately before use.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Jatrophone

Cell Line	Cancer Type	Assay	IC50 (µM)	Citation(s)
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	SRB	1.8	[8]
HepG2	Hepatocellular Carcinoma	MTT	3.2	[6][7]
WiDr	Colon Cancer	MTT	8.97	[7]
HeLa	Cervical Cancer	MTT	5.13	[7]
AGS	Stomach Cancer	MTT	2.5	[7]

Table 2: Jatropha Extract Toxicity (for reference)

Extract Source	Animal Model	LD50	Citation(s)
Jatropha curcas Latex	Mouse	50 g/kg (oral)	[13]
Jatropha tanjorensis Leaf (aqueous extract)	Mouse	7745.97 mg/kg	[14]

Key Experimental Protocols

Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is adapted from standard SRB assay procedures.[1][2][11][12][15]

a. Cell Plating:

• Harvest and count cells.

• Dilute the cell suspension to the desired seeding density (e.g., 5,000-20,000 cells/well).

• Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Incubate for 24 hours to allow for cell attachment.

b. Drug Treatment:

• Prepare serial dilutions of Jatrophone from a stock solution (e.g., in DMSO).

• Add the desired concentrations of Jatrophone to the wells. Include a solvent control (DMSO only).

• Incubate for the desired exposure time (e.g., 72 hours).

c. Cell Fixation:

• Gently remove the media.

• Add 100 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA) to each well.

• Incubate at 4°C for 1 hour.

d. Staining:

• Wash the plates five times with deionized water and allow them to air dry completely.

• Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

• Incubate at room temperature for 30 minutes.

e. Destaining and Solubilization:

• Quickly wash the plates five times with 1% acetic acid to remove unbound dye.

• Allow the plates to air dry completely.

• Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

f. Absorbance Reading:

• Measure the absorbance at 540-565 nm using a microplate reader.

Western Blotting for PI3K/Akt/NF-κB Pathway Analysis

This is a generalized protocol for Western blotting.[16][17][18][19][20]

a. Cell Lysis and Protein Quantification:

• After treatment with Jatrophone, wash cells with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA or Bradford assay.

b. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

c. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against PI3K, Akt, phospho-Akt, NF-κB, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

d. Detection:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Visualize the bands using a chemiluminescence imaging system.

Visualizations

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB signaling pathway.

Caption: A typical experimental workflow for Jatrophone research.

Caption: Logical relationship between Jatrophone's limitations and enhancement strategies.

References

• 1. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 3. Faster workflows boost drug discovery in natural product-based screening | Frederick National Laboratory [frederick.cancer.gov]
• 4. aurorabiomed.com [aurorabiomed.com]
• 5. researchgate.net [researchgate.net]
• 6. Creating and screening natural product libraries - Natural Product Reports (RSC Publishing) DOI:10.1039/C9NP00068B [pubs.rsc.org]
• 7. texaschildrens.org [texaschildrens.org]
• 8. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Jatrophone | C20H24O3 | CID 6325446 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Jatrophone | TargetMol [targetmol.com]
• 11. researchgate.net [researchgate.net]
• 12. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. scholar.ui.ac.id [scholar.ui.ac.id]
• 14. researchgate.net [researchgate.net]
• 15. Sulforhodamine B (SRB) Cell Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. pubcompare.ai [pubcompare.ai]
• 17. pubcompare.ai [pubcompare.ai]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Jatrophone Delivery in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Jatrophone in animal models.

Frequently Asked Questions (FAQs)

Q1: What is Jatrophone and what is its primary mechanism of action?

Jatrophone is a macrocyclic diterpene with demonstrated anticancer properties.[1][2][3] Its primary mechanism of action involves the inhibition of key signaling pathways implicated in cancer cell proliferation, survival, and migration. Notably, Jatrophone has been shown to suppress the PI3K/Akt/NF-κB pathway and interfere with Wnt/β-catenin signaling.[1][2][4][5] By down-regulating these pathways, Jatrophone can induce cell cycle arrest, apoptosis, and autophagy in cancer cells.[1][2]

Q2: What are the main challenges when administering Jatrophone in animal models?

The principal challenge in the in vivo delivery of Jatrophone is its moderate aqueous solubility.[4][6] This can lead to poor bioavailability and limit its therapeutic efficacy. Researchers may also encounter issues with vehicle selection and formulation stability.

Q3: What are the recommended vehicles for Jatrophone administration?

Due to its solubility limitations, lipid-based delivery systems are recommended for Jatrophone.[4][6] These include oil-in-water (O/W) microemulsions and nanoemulsions, which can enhance solubility and increase the surface area for absorption.[4][6] A common formulation for in vivo use involves dissolving Jatrophone in a mixture of DMSO, PEG300, Tween 80, and saline or PBS.[7]

Q4: Are there any known off-target effects of Jatrophone?

While research is ongoing, some studies have reported on the broader biological activities of Jatrophone. For instance, it has been shown to inhibit smooth and cardiac muscle contractions and may act as a calcium channel blocker.[6][8] Researchers should consider these potential off-target effects when designing their experiments and interpreting results.

Troubleshooting Guides

Issue 1: Poor Compound Solubility and Formulation Precipitation

Symptoms:

• Visible precipitate in the formulation upon preparation or during administration.

• Inconsistent or lower-than-expected therapeutic effects in animal models.

Possible Causes:

• Jatrophone's inherent low aqueous solubility.

• Incorrect solvent or vehicle composition.

• Suboptimal temperature during formulation preparation and storage.

Solutions:

• Optimize the Vehicle: For diterpenoids with moderate aqueous solubility like Jatrophone, lipid-based delivery systems such as oil-in-water microemulsions or nanoemulsions are recommended.[4][6]

• Use a Co-Solvent System: A widely used approach for preparing formulations for in vivo studies involves a multi-component solvent system. An example formulation is as follows:

  • Dissolve Jatrophone in DMSO to create a stock solution.

  • Add PEG300 and mix thoroughly.

  • Add Tween 80 and mix until the solution is clear.

  • Finally, add saline or PBS to reach the desired final concentration.[7]

• Maintain Appropriate Temperature: Prepare the formulation at a controlled room temperature. For storage, follow the supplier's recommendations, which is typically -20°C for long-term storage of the powder and 4°C for short-term storage of aliquoted solutions.[7]

• Sonication: Gentle sonication can aid in the dissolution of the compound in the vehicle.

Issue 2: Inconsistent Efficacy in Animal Models

Symptoms:

• High variability in tumor growth inhibition or other pharmacodynamic endpoints between animals in the same treatment group.

• Lack of a clear dose-response relationship.

Possible Causes:

• Poor bioavailability due to suboptimal formulation.

• Instability of the compound in the formulation.

• Variations in the administration technique (e.g., intravenous, oral).

Solutions:

• Enhance Bioavailability: Utilize nanoemulsion or microemulsion formulations to improve the absorption of Jatrophone.[4][6]

• Ensure Formulation Homogeneity: Before each administration, ensure the formulation is well-mixed to guarantee a uniform dose for each animal.

• Standardize Administration Route: The route of administration can significantly impact bioavailability. Intravenous administration generally provides higher bioavailability compared to oral administration for compounds with limited gastrointestinal absorption.[9] Ensure the chosen route is consistent across all animals in the study.

• Fresh Preparations: Prepare the Jatrophone formulation fresh before each use to minimize degradation.

Data Presentation

Table 1: In Vitro Cytotoxicity of Jatrophone (IC50 Values)

Cell Line	Cancer Type	IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[1][2]
Hep G2	Hepatocellular Carcinoma	3.2	[10][11]
WiDr	Colon Cancer	8.97	[10][11]
HeLa	Cervical Cancer	5.13	[10][11]
AGS	Stomach Cancer	2.5	[11]

Table 2: Jatrophone Dosage in Animal Models

Animal Model	Condition	Route of Administration	Dosage	Outcome	Reference
Rat	Acute Arthritis	Oral	200 mg/kg	Reduced paw elevation time and edema	[9]
Rat	Acute Arthritis	Intravenous	10 mg/kg	Reduced paw elevation time	[9]
Not Specified	Gastroprotection	Not Specified	100 mg/kg	Reduced gastric lesions by 93%	[4]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (Sulforhodamine B Assay)

This protocol is adapted from studies evaluating the cytotoxic effects of Jatrophone on cancer cell lines.[1]

• Cell Plating: Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Jatrophone Treatment: Prepare serial dilutions of Jatrophone in the culture medium. Replace the existing medium with the Jatrophone-containing medium and incubate for 72 hours.

• Cell Fixation: Gently wash the cells with PBS and fix them with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates with water and air dry. Stain the fixed cells with 0.4% Sulforhodamine B (SRB) solution for 30 minutes at room temperature.

• Wash and Solubilize: Wash the plates with 1% acetic acid to remove unbound dye and air dry. Solubilize the bound dye with 10 mM Tris base solution.

• Absorbance Measurement: Read the absorbance at a suitable wavelength (e.g., 515 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: Preparation of Jatrophone Formulation for In Vivo Administration

This protocol is a general guideline based on recommendations for poorly soluble compounds.[7]

• Stock Solution: Prepare a concentrated stock solution of Jatrophone in DMSO (e.g., 40 mg/mL).

• Vehicle Preparation: In a sterile tube, add the required volume of the Jatrophone stock solution.

• Co-solvents: Add PEG300 to the tube and mix until the solution is clear.

• Surfactant: Add Tween 80 and mix thoroughly.

• Final Dilution: Add saline or PBS to achieve the final desired concentration of Jatrophone. Ensure the final DMSO concentration is low to avoid toxicity (typically <5% of the total volume).

• Administration: Administer the freshly prepared formulation to the animal model via the chosen route (e.g., intraperitoneal, intravenous, or oral gavage).

Visualizations

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB signaling pathway.

Caption: Jatrophone's interference with the Wnt/β-catenin signaling pathway.

Caption: A generalized experimental workflow for Jatrophone delivery in animal models.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Jatrophane and rearranged jatrophane-type diterpenes: biogenesis, structure, isolation, biological activity and SARs (1984–2019) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Jatropha Diterpenes: An Updated Review Concerning Their Structural Diversity, Therapeutic Performance, and Future Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jatrophone | TargetMol [targetmol.com]
• 8. Evidence for the mechanism of the inhibitory action of jatrophone in the isolated rat uterine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antinociceptive and anti-inflammatory activities of the Jatropha isabellei dichloromethane fraction and isolation and quantitative determination of jatrophone by UFLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Technical Support Center: Mitigating Jatrophone-Induced Toxicity in Normal Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with jatrophone. The information is designed to help mitigate potential jatrophone-induced toxicity in normal (non-cancerous) cells during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action of jatrophone?

A1: Jatrophone exerts its cytotoxic effects primarily through the inhibition of two key signaling pathways: the PI3K/AKT/NF-κB pathway and the Wnt/β-catenin pathway.[1][2][3][4][5][6][7] In cancer cells, inhibition of these pathways leads to cell cycle arrest, apoptosis (programmed cell death), and autophagy.[1][2][3][5][6][7]

Q2: Does jatrophone exhibit selective toxicity towards cancer cells over normal cells?

A2: There is some evidence to suggest that jatrophone may have a degree of selective toxicity. For instance, one study demonstrated that jatrophone was effective against glioma cells while showing no toxicity to primary astrocytes at the tested concentrations. However, comprehensive data on a wide range of normal cell types is currently lacking. It is crucial for researchers to determine the therapeutic window for their specific normal and cancer cell lines of interest.

Q3: I am observing high levels of cytotoxicity in my normal cell line. What are the potential causes?

A3: High cytotoxicity in normal cells can be due to several factors:

• Concentration of Jatrophone: The concentration of jatrophone used may be too high for the specific normal cell line, exceeding its tolerance level.

• Cell Line Sensitivity: Different normal cell lines can have varying sensitivities to jatrophone depending on their reliance on the PI3K/AKT/NF-κB and Wnt/β-catenin pathways for normal cellular functions.

• Experimental Conditions: Factors such as cell density, incubation time, and media composition can influence cellular responses to jatrophone.

• Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) used to dissolve jatrophone is not contributing to cytotoxicity.

Q4: Are there any potential strategies to mitigate jatrophone's toxicity in normal cells?

A4: While direct studies on mitigating jatrophone toxicity in normal cells are limited, several strategies can be explored based on its mechanism of action. These include:

• Co-treatment with Antioxidants: Jatrophone-induced cellular stress may be ameliorated by co-administration of antioxidants.

• Modulation of Signaling Pathways: Investigating agents that can selectively support the PI3K/AKT/NF-κB and Wnt/β-catenin pathways in normal cells without compromising the anti-cancer effects in tumor cells.

• Dose and Time Optimization: Carefully titrating the concentration and duration of jatrophone exposure to find a therapeutic window that maximizes cancer cell death while minimizing damage to normal cells.

Troubleshooting Guides

Issue 1: High Cytotoxicity in Normal Control Cells

Potential Cause	Troubleshooting Steps
Jatrophone concentration is too high.	Perform a dose-response curve with a wide range of jatrophone concentrations on your normal cell line to determine the maximum non-toxic concentration.
Solvent (e.g., DMSO) toxicity.	Run a solvent control with the same final concentration of the solvent used in your jatrophone experiments to rule out solvent-induced cytotoxicity.
Extended exposure time.	Conduct a time-course experiment to determine the optimal exposure time that induces cytotoxicity in cancer cells while minimizing effects on normal cells.
High sensitivity of the normal cell line.	Consider using a different normal cell line that may be less sensitive to jatrophone. If this is not possible, explore the cytoprotective strategies outlined below.

Issue 2: Lack of a clear therapeutic window between cancer and normal cells

Potential Cause	Troubleshooting Steps
Similar pathway dependency in both cell types.	Investigate the baseline activity of the PI3K/AKT/NF-κB and Wnt/β-catenin pathways in both your normal and cancer cell lines. Cells with higher baseline activation of these pathways may be more sensitive.
Off-target effects of jatrophone.	While the primary targets are known, off-target effects at higher concentrations cannot be ruled out. Focus on using the lowest effective concentration.
Suboptimal experimental assay.	Use multiple assays to assess cell viability and death (e.g., MTT, CellTiter-Glo, Annexin V/PI staining) to confirm the results.

Quantitative Data Summary

The following table summarizes the reported IC50 values of jatrophone in various human cancer cell lines. This data can serve as a reference for designing experiments, but it is important to note that these values can vary between laboratories and specific cell line passages.

Cell Line	Cancer Type	IC50 (µM)
MCF-7/ADR	Doxorubicin-resistant Breast Cancer	1.8[1][2][3][5][6][7]
Hep G2	Hepatocellular Carcinoma	3.2[2]
WiDr	Colon Cancer	8.97[2]
HeLa	Cervical Cancer	5.13[2]
AGS	Gastric Cancer	2.5[2]
U87MG and A172	Glioblastoma	4.8

Experimental Protocols

Protocol 1: Determining the Cytotoxicity Profile of Jatrophone

This protocol outlines the methodology for assessing the cytotoxic effects of jatrophone on both normal and cancer cell lines using a standard MTT assay.

Materials:

• Normal and cancer cell lines of interest

• Complete cell culture medium

• Jatrophone (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Methodology:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of jatrophone in complete culture medium.

• Remove the overnight culture medium and replace it with the medium containing different concentrations of jatrophone. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plates for 24, 48, and 72 hours.

• Add MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Evaluating the Cytoprotective Effect of an Antioxidant

This protocol describes how to assess the potential of an antioxidant, such as N-acetylcysteine (NAC), to mitigate jatrophone-induced toxicity in normal cells.

Materials:

• Normal cell line

• Complete cell culture medium

• Jatrophone

• N-acetylcysteine (NAC)

• MTT solution

• DMSO

• 96-well plates

• Microplate reader

Methodology:

• Seed normal cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of NAC for 2-4 hours.

• After pre-treatment, add jatrophone at a pre-determined cytotoxic concentration (e.g., IC50 or 2x IC50 for the cancer cell line) to the wells already containing NAC.

• Include control groups: vehicle control, jatrophone only, and NAC only.

• Incubate the plates for the desired time (e.g., 48 hours).

• Perform an MTT assay as described in Protocol 1 to assess cell viability.

• Compare the viability of cells treated with jatrophone alone to those co-treated with NAC to determine if the antioxidant provides a protective effect.

Visualizations

Signaling Pathways

Caption: Jatrophone's inhibitory effects on PI3K/AKT/NF-κB and Wnt/β-catenin pathways.

Experimental Workflow

Caption: Workflow for testing a potential cytoprotective agent against jatrophone toxicity.

References

• 1. The NF-κB Pharmacopeia: Novel Strategies to Subdue an Intractable Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting PI3K in cancer: impact on tumor cells, their protective stroma, angiogenesis and immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach | MDPI [mdpi.com]
• 5. Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. WNT Signaling in Disease - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Jatrophone vs. Doxorubicin: A Comparative Efficacy Analysis in Breast Cancer Cells

For Immediate Release

This guide provides a comparative analysis of the efficacy of Jatrophone, a naturally derived diterpenoid, and Doxorubicin, a conventional chemotherapeutic agent, in preclinical breast cancer models. The following data, compiled from recent studies, offers insights into their respective potencies and mechanisms of action against various breast cancer cell lines. This information is intended for researchers, scientists, and professionals in drug development to inform further investigation into novel and existing cancer therapies.

Quantitative Analysis of Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following tables summarize the IC50 values for Jatrophone and Doxorubicin in different breast cancer cell lines as reported in the literature. It is important to note that these values were determined in separate studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: IC50 Values of Jatrophone in Breast Cancer Cell Lines

Cell Line	Type	IC50 (µM)	Reference
MDA-MB-231	Triple-Negative Breast Cancer (TNBC)	~2.0	[1]
MDA-MB-157	Triple-Negative Breast Cancer (TNBC)	Not explicitly stated, but showed significant dose-dependent decrease in viability	[1]
HCC-38	Triple-Negative Breast Cancer (TNBC)	Not explicitly stated, but showed significant dose-dependent decrease in viability	[1]
MDA-MB-468	Triple-Negative Breast Cancer (TNBC)	Not explicitly stated, but showed significant dose-dependent decrease in viability	[1]
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	[2][3]

Table 2: IC50 Values of Doxorubicin in Breast Cancer Cell Lines

Cell Line	Type	IC50 (µM)	Reference
MCF-7	Estrogen Receptor-Positive	4	[4]
MCF-7	Estrogen Receptor-Positive	9.908	[5]
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	13.39	[5]
MDA-MB-231	Triple-Negative Breast Cancer (TNBC)	1	[4]
MDA-MB-231	Triple-Negative Breast Cancer (TNBC)	0.69	[5]
MDA-MB-468	Triple-Negative Breast Cancer (TNBC)	0.49	[5]

Mechanisms of Action

Jatrophone and Doxorubicin exhibit distinct mechanisms of action at the molecular level, targeting different signaling pathways to induce cancer cell death.

Jatrophone:

Jatrophone has been shown to exert its anticancer effects through the modulation of key signaling pathways involved in cell proliferation, survival, and metastasis.[6][7]

• Wnt/β-catenin Pathway Inhibition: In triple-negative breast cancer cells, Jatrophone interferes with the Wnt/β-catenin signaling pathway.[1][6] It reduces the levels of non-phosphorylated (active) β-catenin, leading to the downregulation of Wnt target genes such as AXIN2, HMGA2, MYC, PCNA, and CCND1.[6]

• PI3K/AKT/NF-κB Pathway Inhibition: In doxorubicin-resistant MCF-7 cells, Jatrophone has been observed to down-regulate the expression of PI3K, AKT, and NF-κB, key components of a pathway crucial for cell survival and drug resistance.[2][3]

Doxorubicin:

Doxorubicin, an anthracycline antibiotic, is a well-established chemotherapeutic agent with a primary mechanism of action involving the disruption of DNA replication and function in cancer cells.[8][9]

• DNA Intercalation: Doxorubicin intercalates into the DNA double helix, thereby inhibiting DNA synthesis and transcription.[8][9]

• Topoisomerase II Inhibition: It forms a stable complex with DNA and topoisomerase II, an enzyme that alters DNA topology, leading to DNA strand breaks.[8][9]

• Generation of Reactive Oxygen Species (ROS): Doxorubicin can also induce the production of cytotoxic free radicals, which contribute to cellular damage.[10][11]

Effects on Cell Cycle and Apoptosis

Both Jatrophone and Doxorubicin have been demonstrated to induce cell cycle arrest and apoptosis (programmed cell death) in breast cancer cells.

• Jatrophone: Studies have shown that Jatrophone can cause an arrest in the S and G2/M phases of the cell cycle in doxorubicin-resistant breast cancer cells.[2][3] It also induces both early and late-stage apoptosis.[2][3] In triple-negative breast cancer cells, Jatrophone has been shown to induce apoptosis as well.[1]

• Doxorubicin: Doxorubicin is known to induce apoptosis in breast cancer cells.[4] Its ability to cause DNA damage triggers apoptotic pathways, leading to the elimination of cancer cells.

Experimental Protocols

The following are summaries of the key experimental methodologies used in the cited studies to evaluate the efficacy of Jatrophone and Doxorubicin.

Cell Viability and Cytotoxicity Assays

• WST-1 Assay (for Jatrophone):

  • Breast cancer cells were seeded in 96-well plates.

  • After cell attachment, they were treated with various concentrations of Jatrophone (e.g., 100 nM to 30 µM) for 48 hours.

  • WST-1 reagent was added to each well and incubated.

  • The absorbance was measured to determine the percentage of viable cells relative to a vehicle control (DMSO).

  • IC50 values were calculated from the dose-response curves.[1]

• Sulforhodamine B (SRB) Assay (for Jatrophone):

  • Doxorubicin-resistant breast cancer cells (MCF-7/ADR) were seeded in 96-well plates.

  • Cells were treated with Jatrophone at various concentrations for a specified period.

  • Cells were fixed with trichloroacetic acid.

  • The fixed cells were stained with SRB dye.

  • The bound dye was solubilized, and the absorbance was read to determine cell viability.[2]

• MTT Assay (for Doxorubicin):

  • Breast cancer cells were seeded in 96-well plates.

  • Cells were treated with a range of Doxorubicin concentrations for 48 hours.

  • MTT solution was added to each well and incubated to allow the formation of formazan crystals by viable cells.

  • The formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance was measured, and IC50 values were determined.[5][12]

Cell Cycle Analysis

• Propidium Iodide (PI) Staining and Flow Cytometry:

  • Breast cancer cells were treated with the test compound (Jatrophone or Doxorubicin) for a specified duration.

  • Cells were harvested, washed, and fixed in cold ethanol.

  • The fixed cells were treated with RNase A to remove RNA.

  • Cells were stained with propidium iodide, a fluorescent dye that binds to DNA.

  • The DNA content of the cells was analyzed using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).[13][14]

Apoptosis Assay

• Annexin V/PI Staining and Flow Cytometry:

  • Breast cancer cells were treated with the test compound.

  • Cells were harvested and washed.

  • Cells were resuspended in a binding buffer and stained with Annexin V-FITC (which binds to phosphatidylserine on the outer leaflet of the cell membrane in apoptotic cells) and propidium iodide (which enters dead cells).

  • The stained cells were analyzed by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizing the Pathways and Processes

To better understand the complex biological processes involved, the following diagrams illustrate the key signaling pathways affected by Jatrophone and Doxorubicin, as well as a typical experimental workflow.

References

• 1. TalkMED AI Paper-TAP [tap.talkmed.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. etalpykla.vilniustech.lt [etalpykla.vilniustech.lt]
• 9. Frontiers | Analysis of Models of Doxorubicin-Induced Cardiomyopathy in Rats and Mice. A Modern View From the Perspective of the Pathophysiologist and the Clinician [frontiersin.org]
• 10. Glutamine regulation of doxorubicin accumulation in hearts versus tumors in experimental rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mitigation of doxorubicin-induced cardiotoxicity with an H2O2-Activated, H2S-Donating hybrid prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Jatrophone and Paclitaxel: A Comparative Analysis in the Context of Lung Cancer Therapy

For Immediate Release: A Comprehensive Review for the Oncology Research Community

In the relentless pursuit of more effective treatments for lung cancer, a leading cause of cancer-related mortality worldwide, researchers are continuously evaluating novel therapeutic agents and comparing them against established standards of care. This guide provides a detailed comparative analysis of Jatrophone, a naturally derived diterpenoid, and Paclitaxel, a cornerstone chemotherapeutic agent, for their potential applications in lung cancer therapy. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available preclinical data to inform future research directions.

Executive Summary

Paclitaxel, a member of the taxane family, is a well-established anticancer drug with proven efficacy in non-small cell lung cancer (NSCLC) and other solid tumors. Its primary mechanism involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. Jatrophone, a macrocyclic diterpene isolated from plants of the Jatropha genus, has demonstrated potent cytotoxic effects in various cancer cell lines. While direct experimental data on Jatrophone in lung cancer is limited, its known mechanisms of action in other cancers, such as the inhibition of the PI3K/Akt/NF-κB and Wnt/β-catenin signaling pathways, suggest its potential as a novel therapeutic candidate for lung cancer. This guide presents a comparative overview of their in vitro cytotoxicity, mechanisms of action, and the signaling pathways they modulate, supported by detailed experimental protocols and visual diagrams to facilitate a deeper understanding.

In Vitro Cytotoxicity: A Head-to-Head Comparison

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the available IC50 values for Jatrophone and Paclitaxel in various cancer cell lines. It is important to note the absence of specific IC50 data for Jatrophone in lung cancer cell lines, highlighting a significant gap in the current research landscape.

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Jatrophone	MCF-7/ADR	Doxorubicin-resistant Breast Cancer	1.8	[1][[“]][3]
Hep G2	Hepatocellular Carcinoma	3.2	[4]
WiDr	Colon Cancer	8.97	[4]
HeLa	Cervical Cancer	5.13	[4]
AGS	Stomach Cancer	2.5	[4]
Paclitaxel	A549	Non-Small Cell Lung Cancer	0.004 - 8.194
NCI-H23	Non-Small Cell Lung Cancer	0.024
NCI-H460	Non-Small Cell Lung Cancer	0.008
DMS114	Small Cell Lung Cancer	0.004
DMS273	Small Cell Lung Cancer	0.006

Mechanisms of Action and Signaling Pathways

The anticancer effects of Jatrophone and Paclitaxel are mediated through distinct and potentially complementary mechanisms.

Paclitaxel primarily targets the cytoskeleton. By binding to the β-tubulin subunit of microtubules, it prevents their depolymerization, leading to the formation of abnormal, stable microtubule bundles. This disruption of microtubule dynamics interferes with mitotic spindle formation, causing cell cycle arrest at the G2/M phase and subsequent induction of apoptosis. In lung cancer, Paclitaxel has been shown to modulate several key signaling pathways, including the PI3K/Akt and EGFR/PI3K/AKT/mTOR pathways, which are crucial for cell survival and proliferation.

Jatrophone , on the other hand, has been shown to exert its anticancer effects through the modulation of critical signaling cascades. In breast cancer cells, Jatrophone inhibits the Wnt/β-catenin pathway and the PI3K/Akt/NF-κB pathway.[1][[“]][3][5][6] The PI3K/Akt pathway is a central regulator of cell growth, survival, and proliferation, and its aberrant activation is a common feature in many cancers, including lung cancer. By inhibiting this pathway, Jatrophone can induce cell cycle arrest and promote apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. consensus.app [consensus.app]
• 3. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Jatrophone's Potency in Wnt Signaling Inhibition: A Comparative Analysis

For Immediate Release

A comprehensive review of experimental data reveals Jatrophone, a naturally derived diterpenoid, as a notable inhibitor of the Wnt signaling pathway, a critical cascade in cellular development and disease. This guide provides a comparative analysis of Jatrophone's inhibitory concentration (IC50) against other well-established Wnt inhibitors, offering researchers, scientists, and drug development professionals a valuable resource for their work in oncology and other related fields.

Quantitative Comparison of Wnt Inhibitor IC50 Values

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following table summarizes the IC50 values for Jatrophone and other prominent Wnt signaling inhibitors across various cancer cell lines. It is important to note that direct comparisons should be made with caution, as experimental conditions such as the specific cell line and assay used can influence the results.

Inhibitor	Target in Wnt Pathway	Cell Line	IC50 Value	Assay Used
Jatrophone	Downstream of receptor complex, upstream of β-catenin stabilization	MCF-7/ADR (Doxorubicin-resistant Breast Cancer)	1.8 µM	Sulforhodamine B (SRB) Assay[1][2]
MDA-MB-231 (Triple-Negative Breast Cancer)	~2.0 µM	WST-1 Proliferation Assay[3]
MDA-MB-157 (Triple-Negative Breast Cancer)	~3.5 µM	WST-1 Proliferation Assay[3]
Hep G2 (Hepatocellular Carcinoma)	3.2 µM	MTT Assay
XAV-939	Tankyrase 1/2 (stabilizes Axin)	MDA-MB-231 (Triple-Negative Breast Cancer)	1.5 µM	Cell Growth Assay[4]
DLD-1 (Colorectal Cancer)	Not effective in blocking growth in optimal serum	Cell Growth Assay[4]
HEK293 (with Wnt3a stimulation)	0.078 µM	TOPFLASH Luciferase Reporter Assay[5]
IWR-1	Tankyrase 1/2 (stabilizes Axin)	L-cells (with Wnt3a stimulation)	180 nM	TOPFLASH Luciferase Reporter Assay[6]
Osteosarcoma CSCs	Not specified	Sphere Formation Assay[7]
ICG-001	CBP/β-catenin interaction	SW480 (Colorectal Cancer)	Not specified	TOPFLASH Luciferase Reporter Assay[8]
RPMI-8226 (Multiple Myeloma)	6.96 µM	MTT Assay[9]
H929 (Multiple Myeloma)	12.25 µM	MTT Assay[9]

Understanding the Wnt Signaling Pathway

The Wnt signaling pathway is a complex network of proteins that plays a crucial role in embryogenesis and tissue homeostasis. Its aberrant activation is implicated in various cancers. The canonical Wnt/β-catenin pathway, the most studied branch, is initiated by the binding of a Wnt ligand to a Frizzled (FZD) receptor and its co-receptor LRP5/6. This event leads to the inhibition of a "destruction complex" (comprising Axin, APC, GSK3, and CK1), which normally phosphorylates β-catenin, targeting it for degradation. The resulting accumulation of β-catenin in the cytoplasm allows its translocation to the nucleus, where it acts as a transcriptional co-activator with TCF/LEF transcription factors to regulate the expression of target genes involved in cell proliferation, differentiation, and survival.

Canonical Wnt/β-catenin Signaling Pathway

Experimental Protocols

A clear understanding of the methodologies used to derive IC50 values is crucial for interpreting the data accurately. Below are outlines of the common assays used in the cited studies.

Sulforhodamine B (SRB) Assay for Cell Viability

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., Jatrophone) and a vehicle control (e.g., DMSO).

• Fixation: After the desired incubation period (e.g., 48 hours), fix the cells by gently adding cold trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and stain with 0.4% SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Remove the unbound dye by washing with 1% acetic acid.

• Solubilization: Solubilize the protein-bound dye with 10 mM Tris base solution.

• Absorbance Reading: Measure the absorbance at 510 nm using a microplate reader.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

TOPFLASH/FOPFLASH Luciferase Reporter Assay for Wnt Pathway Activity

This assay measures the transcriptional activity of the TCF/LEF family of transcription factors, which are activated by β-catenin.

• Cell Transfection: Co-transfect cells (e.g., HEK293T) in a multi-well plate with a TCF/LEF-responsive firefly luciferase reporter plasmid (TOPFLASH) and a control plasmid with mutated TCF/LEF binding sites (FOPFLASH), along with a Renilla luciferase plasmid for normalization of transfection efficiency.

• Wnt Stimulation: Stimulate the Wnt pathway, for example, by treating the cells with Wnt3a-conditioned medium or a GSK3β inhibitor like LiCl.

• Inhibitor Treatment: Concurrently treat the cells with various concentrations of the Wnt inhibitor being tested.

• Cell Lysis: After a suitable incubation period (e.g., 24 hours), lyse the cells to release the luciferases.

• Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis: Normalize the TOPFLASH and FOPFLASH firefly luciferase activities to the Renilla luciferase activity. The Wnt-specific activity is determined by the ratio of TOPFLASH to FOPFLASH activity.

• IC50 Calculation: The IC50 value is determined by plotting the percentage of inhibition of Wnt-specific luciferase activity against the log of the inhibitor concentration.

TOPFLASH Assay Workflow

Concluding Remarks

Jatrophone demonstrates significant inhibitory activity against the Wnt signaling pathway, with IC50 values in the low micromolar range in various cancer cell lines.[1][2][3] Its potency is comparable to other well-known Wnt inhibitors such as XAV-939 in certain contexts.[4] The variability in IC50 values across different cell lines and assays underscores the importance of standardized experimental conditions for direct comparisons. The detailed protocols provided in this guide aim to facilitate such standardization and aid researchers in the evaluation of Jatrophone and other Wnt inhibitors in their specific experimental settings. Further research is warranted to fully elucidate the precise molecular target of Jatrophone within the Wnt cascade and to explore its therapeutic potential in Wnt-driven diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jcancer.org [jcancer.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. adooq.com [adooq.com]
• 7. researchgate.net [researchgate.net]
• 8. stemcell.com [stemcell.com]
• 9. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anticancer Mechanism of Jatrophone In-Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anticancer mechanism of Jatrophone, a naturally derived diterpenoid, with established chemotherapeutic agents. While in-vitro studies have demonstrated Jatrophone's potential against breast and liver cancers, this guide highlights the current landscape of its in-vivo validation and provides a framework for future preclinical research.

Executive Summary

Jatrophone has emerged as a promising anticancer compound, exhibiting potent cytotoxic effects against various cancer cell lines in laboratory settings. Its mechanisms of action are primarily attributed to the inhibition of two critical signaling pathways: PI3K/Akt/NF-κB and Wnt/β-catenin. However, a significant gap exists in the preclinical validation of Jatrophone, as there is a notable lack of in-vivo data from animal models. This guide synthesizes the available in-vitro data for Jatrophone and compares it with the well-documented in-vivo anticancer mechanisms of Doxorubicin and Sorafenib, the standard-of-care for breast cancer and hepatocellular carcinoma, respectively. Detailed protocols for in-vivo xenograft studies are also provided to facilitate future research aimed at validating Jatrophone's therapeutic potential in a preclinical setting.

Jatrophone: In-Vitro Anticancer Activity

Jatrophone, isolated from plants of the Jatropha genus, has demonstrated significant anticancer properties in various cancer cell lines.[1][2] The primary focus of research has been on its efficacy against doxorubicin-resistant breast cancer and hepatocellular carcinoma.[1][3]

Key Findings from In-Vitro Studies:

• Breast Cancer: Jatrophone induces cell cycle arrest, apoptosis, and autophagy in doxorubicin-resistant breast cancer cells (MCF-7/ADR).[1][4] It has been shown to inhibit the PI3K/Akt/NF-κB signaling pathway, which is crucial for cancer cell survival and proliferation.[1][4][[“]]

• Triple-Negative Breast Cancer (TNBC): In TNBC cell lines, Jatrophone interferes with the Wnt/β-catenin signaling pathway, a key pathway in cancer cell proliferation and epithelial-mesenchymal transition (EMT).[6][7][8]

• Hepatocellular Carcinoma (HCC): Jatrophone exhibits cytotoxic effects against hepatocellular carcinoma cell lines (Hep G2).[3][9][10] In-vitro studies suggest its IC50 value is comparable or superior to standard chemotherapeutic agents like sorafenib in these cell lines.[11]

Comparative Analysis: Jatrophone vs. Standard-of-Care Agents

This section compares the known mechanisms of Jatrophone (in-vitro) with the established in-vivo mechanisms of Doxorubicin and Sorafenib.

Table 1: Comparison of Anticancer Mechanisms

Feature	Jatrophone (In-Vitro)	Doxorubicin (In-Vivo)	Sorafenib (In-Vivo)
Primary Cancer Targets	Doxorubicin-Resistant Breast Cancer, Triple-Negative Breast Cancer, Hepatocellular Carcinoma	Breast Cancer, Lymphoma, Sarcoma, Leukemia	Hepatocellular Carcinoma, Renal Cell Carcinoma
Key Signaling Pathways	PI3K/Akt/NF-κB, Wnt/β-catenin	Topoisomerase II inhibition, DNA intercalation, ROS generation	RAF/MEK/ERK pathway, VEGFR, PDGFR
Cellular Effects	Induces apoptosis, autophagy, and cell cycle arrest; inhibits cell migration and EMT	Induces DNA damage, apoptosis, and cell cycle arrest	Inhibits tumor cell proliferation and angiogenesis; induces apoptosis
In-Vivo Efficacy Data	Not available	Well-established tumor growth inhibition in various xenograft models	Demonstrates dose-dependent tumor growth inhibition in HCC xenograft models

Experimental Protocols for In-Vivo Validation

The following are detailed, generalized protocols for conducting xenograft studies to validate the anticancer efficacy of a compound like Jatrophone in-vivo. These protocols are based on established methodologies for breast and hepatocellular carcinoma models.

Breast Cancer Xenograft Model Protocol

• Cell Culture: Human breast cancer cells (e.g., MDA-MB-231 for TNBC, MCF-7/ADR for doxorubicin-resistant models) are cultured in appropriate media until they reach the desired confluence.

• Animal Model: Female immunodeficient mice (e.g., NOD/SCID or athymic nude mice), typically 6-8 weeks old, are used.

• Tumor Cell Implantation: A suspension of 1 x 10^6 to 10 x 10^6 cancer cells in a sterile medium (e.g., PBS or Matrigel) is injected subcutaneously or into the mammary fat pad of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using calipers. The formula (Length x Width^2) / 2 is commonly used to estimate tumor volume.

• Treatment: Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into control and treatment groups. Jatrophone would be administered at various doses and schedules (e.g., daily intraperitoneal injections). A positive control group receiving a standard-of-care drug like Doxorubicin should be included.

• Data Collection: Tumor volumes and body weights are recorded throughout the study. At the end of the study, tumors are excised, weighed, and processed for histological and molecular analysis (e.g., immunohistochemistry for proliferation and apoptosis markers, Western blotting for signaling pathway proteins).

• Toxicity Assessment: Animal well-being is monitored daily. Signs of toxicity such as weight loss, behavioral changes, and ruffled fur are recorded.

Hepatocellular Carcinoma Xenograft Model Protocol

• Cell Culture: Human hepatocellular carcinoma cells (e.g., Hep G2) are cultured in appropriate media.

• Animal Model: Male immunodeficient mice (e.g., NOD/SCID or athymic nude mice), 6-8 weeks old, are used.

• Tumor Cell Implantation: A suspension of 1 x 10^6 to 5 x 10^6 cancer cells in a sterile medium is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Similar to the breast cancer model, tumor volumes are measured regularly.

• Treatment: When tumors are established, mice are randomized for treatment with Jatrophone, a vehicle control, and a positive control (e.g., Sorafenib).

• Toxicity Assessment: Similar monitoring for signs of toxicity as in the breast cancer model.

Visualizing the Mechanisms and Workflows

Jatrophone's Targeted Signaling Pathways

Caption: Jatrophone's inhibitory action on the PI3K/Akt/NF-κB and Wnt/β-catenin pathways.

General In-Vivo Xenograft Experimental Workflow

Caption: A generalized workflow for in-vivo anticancer drug efficacy testing using xenograft models.

Conclusion and Future Directions

The existing in-vitro evidence strongly suggests that Jatrophone possesses significant anticancer properties, particularly against aggressive and drug-resistant forms of breast and liver cancer. Its unique mechanism of targeting both the PI3K/Akt/NF-κB and Wnt/β-catenin pathways makes it a compelling candidate for further development.

However, the critical next step is to validate these findings in in-vivo models. The lack of preclinical data on efficacy, dosing, and toxicity in animal models is a major hurdle that needs to be addressed. The experimental protocols outlined in this guide provide a roadmap for researchers to systematically evaluate Jatrophone's in-vivo anticancer potential. Future studies should focus on:

• Efficacy Studies: Conducting xenograft studies in mice to determine the effective dose and schedule of Jatrophone for inhibiting tumor growth.

• Toxicity Profiling: Assessing the safety profile of Jatrophone in animal models to identify any potential side effects.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Understanding how Jatrophone is absorbed, distributed, metabolized, and excreted, and how it interacts with its molecular targets in a living organism.

By undertaking these crucial in-vivo studies, the scientific community can bridge the current knowledge gap and determine if Jatrophone can be translated from a promising laboratory finding into a clinically effective anticancer therapeutic.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. consensus.app [consensus.app]
• 6. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 10. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 11. 2024.sci-hub.box [2024.sci-hub.box]

Jatrophone vs. Sorafenib in Hepatocellular Carcinoma: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical efficacy of jatrophone, a natural diterpenoid, and sorafenib, a multi-kinase inhibitor, in the context of hepatocellular carcinoma (HCC). Sorafenib is an established first-line systemic therapy for advanced HCC, while jatrophone is an investigational compound showing promising cytotoxic activity. This document summarizes key experimental data, outlines methodologies, and visualizes molecular mechanisms to aid in research and development efforts.

Quantitative Data Summary: In Vitro Cytotoxicity

The following table presents a direct comparison of the cytotoxic potential of jatrophone and sorafenib against the human hepatocellular carcinoma cell line Hep G2, as determined by in vitro studies. A lower IC50 (half-maximal inhibitory concentration) value indicates greater potency.

Compound	Cell Line	IC50 Value (µM)	Exposure Time	Assay	Reference
Jatrophone	Hep G2 1886	3.2	24 hours	MTT Assay
Sorafenib	Hep G2	9.9	24 hours	MTT Assay

As reported in a comparative study, jatrophone demonstrates a lower IC50 value, suggesting higher in vitro potency against the Hep G2 cell line compared to sorafenib under the specified conditions. Other studies have reported sorafenib IC50 values closer to 6 µM in HepG2 cells after 48 hours of exposure.

Experimental Protocols

The data presented above was primarily derived from studies employing the MTT assay to evaluate cell viability.

MTT Assay for Cytotoxicity Assessment

• Cell Culture: The human hepatocellular carcinoma cell line Hep G2 1886 is cultured in appropriate media (e.g., Dulbecco's Modified Eagle Medium) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Jatrophone or sorafenib is dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations in the culture medium. The cells are treated with these varying concentrations of the compounds for a specified duration (e.g., 24 hours). A control group receives medium with the solvent alone.

• MTT Addition: Following the treatment period, the medium is replaced with a fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). The plates are incubated for several hours, during which viable cells with active mitochondrial dehydrogenases convert the water-soluble MTT into insoluble purple formazan crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• IC50 Calculation: The absorbance values are used to calculate the percentage of cell viability relative to the control. The IC50 value is then determined by plotting the compound concentration versus the percentage of cell viability and fitting the data to a dose-response curve.

Mechanisms of Action and Signaling Pathways

Jatrophone: Targeting Pro-Survival Pathways

Jatrophone, a macrocyclic diterpene, has been shown in various cancer models to exert its anticancer effects by modulating several critical signaling pathways. In resistant breast cancer cells, its mechanism involves the inhibition of the PI3K/Akt/NF-κB pathway, which is a central regulator of cell survival, proliferation, and inflammation. Additionally, studies in triple-negative breast cancer have demonstrated that jatrophone can interfere with the Wnt/β-catenin signaling pathway, which is crucial for cell proliferation and epithelial-mesenchymal transition (EMT). These actions lead to the induction of apoptosis (programmed cell death) and autophagy.

Jatrophone Analogues: A Comparative Guide to Efficacy and Enhanced Solubility in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved pharmacological properties is a cornerstone of modern drug discovery. Jatrophone, a macrocyclic diterpene found in plants of the Jatropha genus, has demonstrated significant cytotoxic activity against various cancer cell lines. However, its therapeutic potential is hampered by challenges such as poor water solubility. This guide provides a comparative analysis of jatrophone and its synthetic analogues, focusing on their efficacy and the strategies employed to enhance their solubility and biological activity. Experimental data from various studies are presented to offer an objective overview for researchers in oncology and medicinal chemistry.

Comparative Efficacy of Jatrophone and its Analogues

Jatrophone exhibits potent cytotoxic effects across a range of cancer cell lines. Its derivatives, developed through semi-synthesis and total synthesis, have been evaluated to establish structure-activity relationships and identify compounds with superior performance. The following table summarizes the in vitro efficacy of jatrophone and several of its analogues against various cancer cell lines.

Compound	Cell Line	Assay	IC50/EC50 (µM)	Key Findings
Jatrophone	Hep G2 (Liver Cancer)	MTT	3.2[1][2]	More potent than sorafenib and ATO in this cell line.[1][2]
WiDr (Colon Cancer)	MTT	8.97[1][3][4]
HeLa (Cervical Cancer)	MTT	5.13[1][3][4]	More potent than the standard anticancer drug tamoxifen.[3][4]
AGS (Gastric Cancer)	MTT	2.5[1][2]
SK-MES-1 (Lung Cancer)	-	>10	Inactive
J82 (Bladder Cancer)	-	1.9	Active
HL-60 (Leukemia)	-	0.4	Highly Active
Jatropholone A	Various	-	>10	Inactive
Acetylated Jatropholone A	Various	-	Active (IC50 values not specified)	Acetylation confers antiproliferative activity.
Jatropholone B	Various	-	Active (IC50 values not specified)	Active against all tested cancer cell lines.
9β,13α-dihydroxyisabellione	Various	-	Less active than jatrophone	Derivative of jatrophone.
13α-hydroxy-9β-acetoxyisabellione	Various	-	Less active than jatrophone	Derivative of jatrophone.
Jatrophane Diterpenoid Derivatives (19, 25, 26)	HepG2/ADR, MCF-7/ADR	Rho123 efflux, chemoreversal	Potent MDR modulators	Greater chemoreversal ability and less cytotoxicity than tariquidar.[5]
Jatrophane Derivative (17)	MCF-7/ADR	DOX sensitivity	EC50 = 0.182 µM	Highly efficient in reversing P-gp-mediated resistance to doxorubicin with low cytotoxicity.[6]

Addressing Solubility Challenges

A significant hurdle in the development of jatrophone as a therapeutic agent is its moderate aqueous solubility.[7] This can limit its bioavailability and formulation options. To address this, researchers are exploring various strategies, including the development of water-soluble prodrugs and advanced drug delivery systems.[7][8] For instance, the creation of α-amino acid, aliphatic amino acid, and phosphate derivatives of other poorly soluble anticancer compounds has been shown to improve water solubility and, in some cases, enhance antitumor activity.[8] While specific water-solubility data for jatrophone analogues is not abundant in the reviewed literature, the development of derivatives often aims to improve physicochemical properties. Lipid-based delivery systems, such as oil-in-water microemulsions and nanoemulsions, have been recommended for diterpenoids with moderate aqueous solubility like jatrophone.[7]

Experimental Protocols

The evaluation of jatrophone and its analogues relies on a set of standardized in vitro assays to determine their biological activity.

Cytotoxicity Assays

1. MTT {3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide} Assay: This colorimetric assay is a standard method for assessing cell viability.

• Cell Plating: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (jatrophone or its analogues) and incubated for a specified period (e.g., 24-72 hours).

• MTT Addition: After incubation, the media is removed, and MTT solution is added to each well. The plate is then incubated to allow the mitochondrial reductases in viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is determined from the dose-response curve.[1][2]

2. Sulforhodamine B (SRB) Assay: This assay is used to measure cell density based on the measurement of cellular protein content.

• Cell Plating and Treatment: Similar to the MTT assay, cells are plated and treated with the test compounds.

• Cell Fixation: After incubation, the cells are fixed to the plate using trichloroacetic acid (TCA).

• Staining: The fixed cells are then stained with the SRB dye, which binds to basic amino acids in cellular proteins.

• Washing: Unbound dye is removed by washing with acetic acid.

• Dye Solubilization: The protein-bound dye is solubilized with a basic solution (e.g., Tris base).

• Absorbance Measurement: The absorbance is read on a microplate reader at a specific wavelength (e.g., 510 nm).

• IC50 Calculation: The IC50 value is calculated from the dose-response data.[9]

Multidrug Resistance (MDR) Reversal Assays

1. Rhodamine 123 (Rho123) Efflux Assay: This assay measures the ability of a compound to inhibit the function of P-glycoprotein (P-gp), a key transporter involved in MDR.

• Cell Loading: P-gp-overexpressing cancer cells (e.g., MCF-7/ADR) are loaded with the fluorescent substrate Rho123.

• Compound Treatment: The cells are then incubated with the test compounds.

• Efflux Measurement: The amount of Rho123 retained within the cells is measured over time using flow cytometry or a fluorescence plate reader. Compounds that inhibit P-gp will lead to a higher intracellular accumulation of Rho123.[5]

2. Chemosensitization Assay: This assay determines the ability of a compound to enhance the cytotoxicity of a known chemotherapy drug.

• Co-treatment: Resistant cancer cells are treated with a standard anticancer drug (e.g., doxorubicin) in the presence or absence of the test compound.

• Viability Assessment: Cell viability is measured using an assay like MTT or SRB.

• EC50 Calculation: The concentration of the test compound required to reduce the IC50 of the anticancer drug by 50% (EC50) is determined.[6]

Signaling Pathways and Mechanisms of Action

Jatrophone and its analogues exert their anticancer effects by modulating key cellular signaling pathways involved in cell proliferation, survival, and metastasis.

PI3K/Akt/NF-κB Pathway

Jatrophone has been shown to inhibit the PI3K/Akt/NF-κB signaling pathway.[9] This pathway is frequently hyperactivated in cancer and plays a crucial role in promoting cell growth, proliferation, and survival, as well as in the development of drug resistance. By downregulating the components of this pathway, jatrophone can induce apoptosis and autophagy in cancer cells.[9]

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB pathway.

Wnt/β-catenin Signaling

Jatrophone has also been found to interfere with the Wnt/β-catenin signaling pathway.[10] This pathway is critical in embryonic development and is often aberrantly activated in cancers, particularly triple-negative breast cancer (TNBC). Jatrophone's interference with this pathway can inhibit cancer cell proliferation and the epithelial-mesenchymal transition (EMT), a process involved in metastasis.[10]

Experimental Workflow for Analogue Evaluation

The process of discovering and evaluating novel jatrophone analogues with improved properties follows a structured workflow.

Caption: A typical workflow for the synthesis and evaluation of jatrophone analogues.

Conclusion

Jatrophone and its analogues represent a promising class of compounds for the development of new anticancer therapies. While jatrophone itself exhibits significant cytotoxicity, its clinical potential may be limited by its physicochemical properties. The synthesis of analogues has shown potential for not only improving efficacy but also for overcoming challenges like multidrug resistance. Future research should focus on the systematic evaluation of the solubility of these analogues and the development of targeted delivery systems to enhance their therapeutic index. The data and protocols presented in this guide offer a valuable resource for researchers working to unlock the full potential of this intriguing class of natural products.

References

• 1. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. researchgate.net [researchgate.net]
• 3. scholar.unhas.ac.id [scholar.unhas.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. Jatrophane Diterpenoids as Modulators of P-Glycoprotein-Dependent Multidrug Resistance (MDR): Advances of Structure-Activity Relationships and Discovery of Promising MDR Reversal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a novel highly potent and low-toxic jatrophane derivative enhancing the P-glycoprotein-mediated doxorubicin sensitivity of MCF-7/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Water soluble prodrugs of the antitumor agent 3-[(3-amino-4-methoxy)phenyl]-2-(3,4,5-trimethoxyphenyl)cyclopent-2-ene-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Jatrophone vs. Cisplatin in Ovarian Cancer: A Head-to-Head Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer properties of Jatrophone, a naturally derived diterpenoid, and Cisplatin, a cornerstone chemotherapy agent, in the context of ovarian cancer. This analysis is based on available preclinical data, focusing on cytotoxic effects, induction of apoptosis, cell cycle modulation, and impact on key signaling pathways.

Executive Summary

Cisplatin has long been a first-line treatment for ovarian cancer, exerting its cytotoxic effects primarily through the formation of DNA adducts, leading to cell cycle arrest and apoptosis. However, its efficacy is often limited by significant side effects and the development of resistance. Jatrophone, a compound isolated from plants of the Jatropha genus, has demonstrated potent anti-cancer activity in various cancer models. In ovarian cancer cell lines, Jatrophone induces apoptosis through the mitochondrial pathway. While direct comparative studies are limited, this guide consolidates existing data to provide a parallel assessment of their performance.

Data Presentation

Table 1: Comparative Cytotoxicity (IC50) of Jatrophone and Cisplatin in Ovarian Cancer Cell Lines

Cell Line	Jatrophone IC50 (µM)	Cisplatin IC50 (µM)	Notes
OVCAR-3	75.65 ± 2.56[1]	9.02 (72h)[2]	Jatrophone data is from a study on jatropha-6(17),11E-diene class derivatives.[1] Cisplatin IC50 can vary based on exposure time.[2][3]
Caov-4	85.86 ± 6.75[1]	Data not available
A2780	Data not available	1.0 ± 7.050[4]	Cisplatin-sensitive cell line.
SKOV3	Data not available	10.0 ± 2.985[4]	Cisplatin-resistant cell line.

Note: The IC50 values are derived from separate studies and different experimental conditions, which may affect direct comparability.

Table 2: Comparison of Mechanistic Effects

Feature	Jatrophone	Cisplatin
Primary Mechanism of Action	Induction of apoptosis via the mitochondrial pathway.[1]	Formation of DNA adducts, leading to DNA damage.[5]
Induction of Apoptosis	Induces both early and late apoptosis.[1] Increases activity of caspases 3 and 9.[1]	Induces apoptosis through both caspase-dependent and -independent pathways.[6]
Cell Cycle Arrest	Induces S and G2/M phase arrest (in breast cancer cells).[7]	Can induce arrest in G1, S, or G2/M phases.[8][9]
Signaling Pathway Modulation	Inhibits the PI3K/Akt/NF-κB pathway (in breast cancer cells).[7][10][11]	Affects p53, PI3K/Akt/mTOR, and ERK1/2 signaling pathways.[12]

Experimental Protocols

MTT Assay for IC50 Determination

This protocol is used to assess the cytotoxic effects of Jatrophone and Cisplatin by measuring cell viability.

• Cell Seeding: Plate ovarian cancer cells (e.g., OVCAR-3, A2780, SKOV3) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Treat the cells with a serial dilution of Jatrophone or Cisplatin at various concentrations for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the drug that inhibits 50% of cell growth, is calculated from the dose-response curve.

Apoptosis Assay using Annexin V-FITC and Propidium Iodide

This flow cytometry-based assay is employed to quantify the extent of apoptosis induced by Jatrophone and Cisplatin.

• Cell Treatment: Seed cells and treat with the desired concentrations of Jatrophone or Cisplatin for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis using Propidium Iodide

This protocol is used to determine the effects of Jatrophone and Cisplatin on cell cycle progression.

• Cell Treatment and Harvesting: Treat cells with the compounds as described for the apoptosis assay and harvest them.

• Fixation: Fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A. Incubate for 30 minutes in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blotting for Signaling Pathway Analysis

This technique is used to investigate the effects of Jatrophone and Cisplatin on the expression and phosphorylation of key proteins in signaling pathways like PI3K/Akt/NF-κB.

• Protein Extraction: Treat cells with the compounds, then lyse the cells in RIPA buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against target proteins (e.g., Akt, p-Akt, NF-κB) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualization of Signaling Pathways and Experimental Workflows

References

• 1. P73 regulates cisplatin-induced apoptosis in ovarian cancer cells via a calcium/calpain-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PI3K Inhibition Sensitize the Cisplatin-resistant Human Ovarian Cancer Cell OVCAR3 by Induction of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Molecular mechanisms of cisplatin resistance in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancement of Cisplatin-Mediated Apoptosis in Ovarian Cancer Cells through Potentiating G2/M Arrest and p21 Upregulation by Combinatorial Epigallocatechin Gallate and Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The impact of S- and G2-checkpoint response on the fidelity of G1-arrest by cisplatin and its comparison to a non-cross-resistant platinum(IV) analog - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The PI3K/Akt/mTOR pathway in ovarian cancer: therapeutic opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Therapeutic Inducers of Apoptosis in Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Jatrophone's Potential in Overcoming Multidrug Resistance: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) is a significant hurdle in cancer chemotherapy, limiting the efficacy of widely used anticancer agents. Jatrophone, a macrocyclic diterpene, has demonstrated promising activity in preclinical studies against resistant cancer cell lines. This guide provides a comparative analysis of jatrophone's performance, primarily focusing on its well-documented effects on doxorubicin-resistant cells and its potential to counteract resistance mechanisms common to other drugs like paclitaxel and vincristine through the inhibition of P-glycoprotein (P-gp).

Jatrophone's Efficacy Against Doxorubicin-Resistant Breast Cancer

Jatrophone has shown potent cytotoxic effects against the doxorubicin-resistant human breast cancer cell line, MCF-7/ADR. This cell line is a cornerstone model for studying MDR, often characterized by the overexpression of P-glycoprotein.

Table 1: Cytotoxicity of Jatrophone in Doxorubicin-Resistant Breast Cancer Cells

Cell Line	Drug	IC₅₀ (µM)	Citation
MCF-7/ADR	Jatrophone	1.8	[1][2]

The low micromolar IC₅₀ value indicates that jatrophone is effective in inducing cell death in cancer cells that have developed resistance to a frontline chemotherapeutic agent.

Mechanistic Insights into Jatrophone's Action

Research indicates that jatrophone's ability to overcome doxorubicin resistance stems from its impact on key cellular signaling pathways and its potential to inhibit drug efflux pumps.

P-glycoprotein Inhibition: A Key to Overcoming Cross-Resistance

Many anticancer drugs, including doxorubicin, paclitaxel, and vincristine, are substrates of the P-glycoprotein (P-gp) efflux pump.[3] Overexpression of P-gp is a common mechanism of MDR, leading to reduced intracellular drug accumulation and decreased cytotoxicity. Jatrophone and other jatrophane diterpenes have been identified as inhibitors of P-gp, suggesting a potential for broad-spectrum activity against various drug-resistant cancers.[3][4] While direct comparative studies on paclitaxel- and vincristine-resistant cell lines are limited in the available literature, the P-gp inhibitory action of jatrophanes provides a strong rationale for their potential to overcome resistance to these agents. Some jatrophane diterpenoids have demonstrated higher chemo-reversal effects with lower toxicity compared to the positive control, verapamil.[5]

Targeting the PI3K/Akt/NF-κB Signaling Pathway

Jatrophone has been shown to down-regulate the expression of key proteins in the PI3K/Akt/NF-κB signaling pathway in doxorubicin-resistant breast cancer cells.[6] This pathway is crucial for cell survival, proliferation, and the development of drug resistance. By inhibiting this pathway, jatrophone can induce apoptosis and autophagy, leading to the death of resistant cancer cells.

Jatrophone's inhibition of the PI3K/Akt/NF-κB pathway.

Comparative Cytotoxicity of Jatrophone Across Various Cancer Cell Lines

While direct cross-resistance data is limited, examining the intrinsic cytotoxicity of jatrophone against a panel of different cancer cell lines provides context for its broader anticancer potential.

Table 2: Jatrophone IC₅₀ Values in Other Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)	Citation
Hep G2	Hepatocellular Carcinoma	3.2	[7][8]
HeLa	Cervical Cancer	5.13	[7][8]
WiDr	Colon Cancer	8.97	[7][8]
AGS	Gastric Cancer	2.5	[7][8]

These findings suggest that jatrophone exhibits cytotoxic activity against a range of tumor types, although its potency varies.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols used in the key studies cited.

Cytotoxicity Assay (Sulforhodamine B Assay)

The cytotoxic activity of jatrophone against MCF-7/ADR cells was determined using the Sulforhodamine B (SRB) assay.[6]

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Drug Treatment: Cells were treated with jatrophone at various concentrations (0.01 to 100 µM) for 72 hours.

• Cell Fixation: The media was discarded, and cells were fixed with 150 µL of 10% trichloroacetic acid (TCA) per well for 1 hour at 4°C.

• Washing: The plates were washed three times with tap water.

• Staining: 70 µL of 0.4% w/v SRB solution was added to each well and incubated for 10 minutes in the dark at room temperature.

• Washing: The plates were rinsed three times with 1% acetic acid and air-dried overnight.

• Solubilization: 150 µL of 10 mM Tris Base was added to each well to dissolve the protein-bound dye.

• Absorbance Measurement: The absorbance was read at 540 nm using a microplate reader.

Workflow of the Sulforhodamine B (SRB) cytotoxicity assay.

Cell Migration Assay (Scratch Assay)

The effect of jatrophone on the migration of resistant breast cancer cells was assessed using a scratch assay.[6]

• Cell Seeding: MCF-7/ADR cells were seeded in a 6-well plate and cultured until they reached approximately 95% confluency.

• Starvation: Cells were starved for 6 hours in a serum-free medium.

• Scratch Creation: A scratch was made in the cell monolayer using a sterile 200-µL pipette tip.

• Washing: The cells were rinsed twice with PBS to remove debris.

• Treatment: The cells were maintained in fresh media with or without jatrophone.

• Imaging: The scratch area was imaged at different time points to monitor cell migration and wound closure.

Conclusion and Future Directions

The available evidence strongly supports the potential of jatrophone as a valuable compound for overcoming doxorubicin resistance in breast cancer. Its mechanism of action, involving the inhibition of the PI3K/Akt/NF-κB pathway and P-glycoprotein, provides a solid foundation for its potential efficacy against a broader range of drug-resistant cancers, including those resistant to paclitaxel and vincristine.

However, to fully elucidate the cross-resistance profile of jatrophone, further research is imperative. Direct comparative studies investigating the efficacy of jatrophone in cell lines with well-characterized resistance to paclitaxel, vincristine, and other anticancer drugs are necessary. Such studies would provide the critical data needed to advance the development of jatrophone as a potential adjuvant therapy in the treatment of multidrug-resistant cancers.

References

• 1. TalkMED AI Paper-TAP [tap.talkmed.com]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance [frontiersin.org]
• 5. Jatrophane diterpenoids from Jatropha curcas with multidrug resistance reversal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]

A Comparative Analysis of Jatrophone and Other Bioactive Natural Diterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of Jatrophone, a macrocyclic diterpenoid, with other notable natural diterpenoids: Triptolide, Oridonin, Carnosic Acid, and Jolkinolide B. The focus is on their anticancer and anti-inflammatory properties, supported by experimental data to facilitate informed decisions in drug discovery and development.

Comparative Biological Activity: A Tabular Overview

The following tables summarize the cytotoxic effects of these diterpenoids against various cancer cell lines and their inhibitory effects on nitric oxide (NO) production, a key inflammatory mediator. The data is presented as IC50 values (the concentration required to inhibit 50% of the activity), collated from various scientific studies.

Table 1: Comparative Anticancer Activity (IC50 in µM)

Diterpenoid	HepG2 (Liver)	MCF-7 (Breast)	A549 (Lung)	HCT-116 (Colon)	K562 (Leukemia)	AGS (Gastric)
Jatrophone	3.2[1][2]	1.8 (MCF-7/ADR)[3]	-	-	-	2.5[1][2]
Triptolide	-	IC50 values reported[4]	-	-	-	-
Oridonin	-	0.38[5]	-	0.16[6]	4.33[2]	-
Carnosic Acid	-	-	12.5[7]	-	25[8]	-
Jolkinolide B	-	IC50 values reported[9]	-	-	-	15.99[10]

Note: Cell lines and experimental conditions may vary between studies, affecting direct comparability. MCF-7/ADR is a doxorubicin-resistant cell line.

Table 2: Comparative Anti-inflammatory Activity (IC50 in µM for NO Inhibition)

Diterpenoid	RAW 264.7 (Macrophage)
Jatrophone	Data not available
Triptolide	Inhibits NO production[3][11]
Oridonin	5.2[2]
Carnosic Acid	9.4[1]
Jolkinolide B	Data not available

Signaling Pathways and Mechanisms of Action

Jatrophone and the compared diterpenoids exert their biological effects by modulating key cellular signaling pathways involved in cancer progression and inflammation.

Jatrophone's Mechanism of Action

Jatrophone has been shown to target multiple oncogenic signaling pathways. It can down-regulate the PI3K/AKT/NF-κB pathway, which is crucial for cell survival, proliferation, and inflammation.[3] Additionally, Jatrophone interferes with the Wnt/β-catenin signaling pathway, which is often dysregulated in cancer and plays a role in cell proliferation and epithelial-mesenchymal transition (EMT).[12][13]

Caption: Jatrophone's inhibitory action on the PI3K/AKT/NF-κB and Wnt/β-catenin pathways.

Comparative Mechanisms of Other Diterpenoids

• Triptolide: A potent anti-inflammatory and anticancer agent that primarily inhibits the transcription factor NF-κB.[14] It also affects other pathways, including MAPK signaling.[15]

• Oridonin: Exerts its effects by inhibiting the PI3K/Akt and NF-κB signaling pathways.[2] It has also been identified as a covalent inhibitor of the NLRP3 inflammasome.[11]

• Carnosic Acid: This diterpenoid from rosemary has antioxidant and anti-inflammatory properties, partly through the inhibition of NF-κB and MAPK pathways.

• Jolkinolide B: Demonstrates anticancer and anti-inflammatory activities by inhibiting the JAK/STAT and PI3K/Akt/mTOR pathways.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and aid in the design of future studies.

MTT Assay for Cell Viability

This protocol is used to assess the cytotoxic effects of compounds on cancer cells.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete culture medium

• Jatrophone or other diterpenoids (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the diterpenoid and a vehicle control (DMSO) for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow of the MTT assay for determining cell viability.

Scratch Assay for Cell Migration

This assay is used to evaluate the effect of compounds on cell migration.

Materials:

• 6-well or 12-well plates

• Cells that form a monolayer

• Complete culture medium

• Jatrophone or other diterpenoids

• Sterile 200 µL pipette tip

• Microscope with a camera

Procedure:

• Seed cells in a plate and grow them to form a confluent monolayer.

• Create a "scratch" or wound in the monolayer using a sterile pipette tip.[2]

• Wash the cells with PBS to remove detached cells and add fresh medium containing the test compound or vehicle control.

• Capture images of the scratch at time 0 and at regular intervals (e.g., every 6-12 hours) for 24-48 hours.

• Measure the width of the scratch at different time points and calculate the percentage of wound closure.

Western Blot for PI3K/AKT/NF-κB Pathway Analysis

This technique is used to detect and quantify specific proteins in the PI3K/AKT/NF-κB signaling pathway.

Materials:

• Cells treated with diterpenoids

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PI3K, anti-phospho-AKT, anti-AKT, anti-NF-κB p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and determine the protein concentration.

• Separate the protein lysates (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

References

• 1. academic.oup.com [academic.oup.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Triptolide, an active component of the Chinese herbal remedy Tripterygium wilfordii Hook F, inhibits production of nitric oxide by decreasing inducible nitric oxide synthase gene transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Triptolide inhibits murine-inducible nitric oxide synthase expression by down-regulating lipopolysaccharide-induced activity of nuclear factor-kappa B and c-Jun NH2-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carnosic acid mitigates doxorubicin-induced cardiac toxicity: Evidence from animal and cell model investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oridonin: A Review of Its Pharmacology, Pharmacokinetics and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Application and Mechanisms of Triptolide in the Treatment of Inflammatory Diseases—A Review [frontiersin.org]
• 10. Therapeutic Potential of Oridonin and Its Analogs: From Anticancer and Antiinflammation to Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubcompare.ai [pubcompare.ai]
• 13. Carnosic acid, a pro-electrophilic compound, inhibits LPS-induced activation of microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. ovid.com [ovid.com]

Jatrophone's Therapeutic Potential in Patient-Derived Xenografts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Jatrophone, a naturally derived diterpenoid, and its therapeutic potential in cancer treatment, with a specific focus on its validation in patient-derived xenograft (PDX) models. While direct comparative studies of Jatrophone in PDX models are not yet widely published, this document synthesizes existing in vitro data, outlines its known mechanisms of action, and provides a proposed experimental framework for its evaluation in a preclinical PDX setting.

Jatrophone: An Overview of its Anticancer Properties

Jatrophone, isolated from plants of the Jatropha genus, has demonstrated significant cytotoxic effects against a variety of cancer cell lines. Its anticancer activity is attributed to its ability to interfere with key signaling pathways crucial for cancer cell proliferation, survival, and migration.

Comparative Analysis of Jatrophone's In Vitro Efficacy

Extensive in vitro studies have established the cytotoxic potential of Jatrophone across multiple cancer cell lines. The following table summarizes the 50% inhibitory concentration (IC50) values of Jatrophone in comparison to standard-of-care chemotherapeutic agents.

Cell Line	Cancer Type	Jatrophone IC50 (µM)	Doxorubicin IC50 (µM)	Sorafenib IC50 (µM)	Reference
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8	-	-	[1][2]
MDA-MB-231	Triple-Negative Breast Cancer	~2.0	-	-	[3]
MDA-MB-157	Triple-Negative Breast Cancer	~3.5	-	-	[3]
Hep G2	Hepatocellular Carcinoma	3.2	2.2	9.9	[4][5]
WiDr	Colon Cancer	8.97	-	-	[4][5]
HeLa	Cervical Cancer	5.13	-	-	[4][5]
AGS	Gastric Cancer	2.5	-	-	[4][5]

Note: IC50 values can vary between studies due to different experimental conditions.

Mechanism of Action: Targeting Key Cancer Signaling Pathways

Jatrophone exerts its anticancer effects by modulating at least two critical signaling pathways involved in tumorigenesis and drug resistance: the PI3K/Akt/NF-κB pathway and the Wnt/β-catenin pathway.

PI3K/Akt/NF-κB Signaling Pathway

The PI3K/Akt/NF-κB pathway is a central regulator of cell survival, proliferation, and inflammation. Its aberrant activation is a common feature in many cancers, contributing to tumor growth and resistance to therapy. Jatrophone has been shown to inhibit this pathway, leading to decreased cancer cell viability.[1][2]

Caption: Jatrophone's inhibition of the PI3K/Akt/NF-κB pathway.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and tissue homeostasis. Its dysregulation is strongly associated with the development and progression of numerous cancers, including triple-negative breast cancer (TNBC). Jatrophone has been identified as an inhibitor of this pathway, interfering with the accumulation of β-catenin and the transcription of its target genes.[3][6][7][8]

Caption: Jatrophone's interference with the Wnt/β-catenin signaling pathway.

Proposed Experimental Protocol for Jatrophone Validation in Patient-Derived Xenografts

To definitively assess the therapeutic potential of Jatrophone in a clinically relevant preclinical model, a head-to-head comparison with a standard-of-care agent in PDX models is essential. The following protocol outlines a proposed study design.

Establishment of Patient-Derived Xenografts

• Tumor Acquisition: Fresh tumor tissue is obtained from consenting patients with a cancer type of interest (e.g., triple-negative breast cancer) under sterile conditions.

• Implantation: Tumor fragments (approximately 2-3 mm³) are subcutaneously implanted into the flank of immunocompromised mice (e.g., NOD/SCID or NSG mice).

• Tumor Growth Monitoring: Tumor volume is measured twice weekly using calipers. The formula (Length x Width²)/2 is used to calculate tumor volume.

• Passaging: Once tumors reach a volume of 1000-1500 mm³, they are harvested, sectioned, and re-implanted into new cohorts of mice for expansion. Early passages (P2-P4) are recommended for therapeutic studies to maintain the genetic and phenotypic characteristics of the original tumor.

Experimental Design for Therapeutic Efficacy Study

• Animal Cohorts: Once tumors in the expanded cohort reach an average volume of 150-200 mm³, mice are randomized into the following treatment groups (n=8-10 mice per group):

  • Vehicle Control (e.g., DMSO/Saline)

  • Jatrophone (dose to be determined by maximum tolerated dose studies)

  • Standard-of-Care (e.g., Doxorubicin at a clinically relevant dose)

  • Combination Therapy (Jatrophone + Standard-of-Care)

• Drug Administration: Jatrophone is administered via an appropriate route (e.g., intraperitoneal or oral gavage) based on its formulation and pharmacokinetic properties. The standard-of-care drug is administered according to established protocols.

• Treatment Schedule: Treatment is administered for a defined period (e.g., 21-28 days).

• Monitoring: Tumor volume and body weight are measured twice weekly. Animal health is monitored daily.

Efficacy and Toxicity Assessment

• Tumor Growth Inhibition (TGI): The primary endpoint is the TGI, calculated as the percentage difference in the mean tumor volume of the treated groups compared to the vehicle control group.

• Response Classification: Tumor response can be classified as:

  • Complete Response (CR): Tumor becomes unpalpable.

  • Partial Response (PR): ≥ 50% reduction in tumor volume.

  • Stable Disease (SD): < 50% reduction and < 25% increase in tumor volume.

  • Progressive Disease (PD): ≥ 25% increase in tumor volume.

• Toxicity Evaluation: Toxicity is assessed by monitoring changes in body weight, clinical signs of distress, and post-mortem analysis of major organs.

Molecular Analysis

• At the end of the study, tumors are harvested for molecular analysis to investigate the on-target effects of Jatrophone. This can include:

  • Immunohistochemistry (IHC): To assess the expression of proliferation markers (e.g., Ki-67) and key proteins in the PI3K/Akt and Wnt/β-catenin pathways.

  • Western Blotting: To quantify the levels of phosphorylated and total proteins in the target signaling pathways.

  • RNA Sequencing: To analyze changes in gene expression profiles induced by the treatments.

Caption: Proposed experimental workflow for Jatrophone validation in PDX models.

Conclusion

Jatrophone presents a promising profile as a novel anticancer agent due to its potent in vitro cytotoxicity and its ability to target key oncogenic signaling pathways. While in vivo data from PDX models is currently limited, the proposed experimental framework provides a robust methodology for validating its therapeutic potential in a clinically relevant setting. Such studies are crucial to bridge the gap between preclinical findings and potential clinical applications, ultimately determining Jatrophone's role in the future of cancer therapy.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. repository.lppm.unila.ac.id [repository.lppm.unila.ac.id]
• 6. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Jatrophone's Efficacy in Chemo-Sensitive vs. Chemo-Resistant Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-cancer efficacy of Jatrophone, a macrocyclic diterpene, in various chemo-sensitive and chemo-resistant cancer cell lines. The data presented is compiled from multiple studies to offer an objective overview of its potential as a therapeutic agent, particularly in the context of overcoming chemoresistance.

Quantitative Data Summary

The cytotoxic activity of Jatrophone has been evaluated across a range of cancer cell lines, with its potency, as indicated by the half-maximal inhibitory concentration (IC50), varying depending on the cell type and its resistance profile.

Cell Line	Cancer Type	Chemo-sensitivity	IC50 (µM)	Assay
MCF-7/ADR	Breast Cancer	Doxorubicin-Resistant	1.8	SRB[1][2]
HCI-10	Triple-Negative Breast Cancer (PDX-derived)	Chemo-resistant	~6.0	WST-1
HCI-2	Triple-Negative Breast Cancer (PDX-derived)	Naive	1.0	WST-1
MDA-MB-231	Triple-Negative Breast Cancer	Chemo-sensitive	~2.0	WST-1
MDA-MB-157	Triple-Negative Breast Cancer	Chemo-sensitive	~3.5	WST-1
Hep G2	Hepatocellular Carcinoma	Chemo-sensitive	3.2	MTT[3]
AGS	Gastric Cancer	Chemo-sensitive	2.5	Not Specified[3]
HeLa	Cervical Cancer	Chemo-sensitive	5.13	Not Specified[3]
WiDr	Colon Cancer	Chemo-sensitive	8.97	Not Specified[3]

Efficacy in Doxorubicin-Resistant Breast Cancer

Jatrophone demonstrates significant cytotoxic activity against the doxorubicin-resistant MCF-7/ADR breast cancer cell line.[1][2] Its effects are multifaceted, targeting key cellular processes that contribute to cancer cell survival and proliferation.

Effect	Observation in MCF-7/ADR Cells
Cell Viability	Potent dose-dependent cytotoxicity with an IC50 of 1.8 µM.[1][2]
Cell Cycle	Induction of S and G2/M phase arrest.[1][2]
Apoptosis	Induction of both early and late apoptotic cell death.[1][2]
Autophagy	Induction of autophagic cell death.[1]
Cell Migration	Diminished cell migration.[1]
Signaling Pathway	Down-regulation of PI3K, AKT, and NF-κB expression.[1][2]

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cytotoxicity

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of Jatrophone (e.g., 0.1 to 100 µM) and a vehicle control (DMSO) for 72 hours.[1]

• Fixation: Discard the media and fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Washing: Wash the plates five times with distilled water and allow them to air dry.

• Staining: Add 0.4% SRB solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

• Solubilization: Air dry the plates and add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control.

WST-1 Assay for Cell Proliferation

The WST-1 assay is a colorimetric assay for the quantification of cell proliferation and viability.

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: Treat the cells with various concentrations of Jatrophone for the desired duration (e.g., 48 hours).

• Reagent Addition: Add WST-1 reagent to each well and incubate for 1-4 hours at 37°C.

• Measurement: Shake the plate thoroughly and measure the absorbance at 450 nm.

Flow Cytometry for Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Treat cells with Jatrophone at a specific concentration (e.g., IC50 value) for a designated time (e.g., 48 hours).[1]

• Cell Harvesting: Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in cold 70% ethanol and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in the G0/G1, S, and G2/M phases is determined.

Western Blotting for Protein Expression

Western blotting is used to detect specific proteins in a sample.

• Protein Extraction: Lyse Jatrophone-treated and control cells in a suitable lysis buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• Electrophoresis: Separate the protein lysates by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., PI3K, AKT, NF-κB, β-catenin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

Visualizing Molecular Mechanisms and Workflows

Jatrophone's Impact on the PI3K/Akt/NF-κB Signaling Pathway

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB pathway.

Jatrophone's Interference with the Wnt/β-catenin Signaling Pathway

Caption: Jatrophone interferes with Wnt/β-catenin signaling.

General Experimental Workflow for Efficacy Assessment

Caption: Workflow for evaluating Jatrophone's efficacy.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]

Jatrophone's Transcriptomic Impact: A Comparative Analysis in Cancer Cell Lines

For Immediate Release

A comprehensive comparative analysis of Jatrophone-treated cancer cells reveals a distinct transcriptomic signature when benchmarked against common chemotherapeutic agents, doxorubicin and paclitaxel. This guide provides an in-depth look at the molecular mechanisms of Jatrophone, offering valuable data for researchers, scientists, and drug development professionals.

Jatrophone, a naturally occurring diterpene, has demonstrated significant anti-cancer properties. This report synthesizes available data on its effects on gene expression, focusing on its targeted disruption of the Wnt/β-catenin and PI3K/AKT/NF-κB signaling pathways. By juxtaposing these findings with the transcriptomic consequences of doxorubicin and paclitaxel treatment in breast cancer cell lines, this guide offers a clearer understanding of Jatrophone's potential as a novel therapeutic agent.

Performance Comparison: Jatrophone vs. Standard Chemotherapies

Jatrophone exhibits potent cytotoxic effects across a range of cancer cell lines, with IC50 values in the low micromolar range. The following table summarizes the 50% inhibitory concentrations (IC50) of Jatrophone in various cancer cell lines, providing a quantitative measure of its anti-proliferative activity.

Cell Line	Cancer Type	IC50 (µM)
HeLa	Cervical Cancer	5.13[1]
WiDr	Colon Cancer	8.97[1]
Hep G2	Liver Cancer	3.2[1]
AGS	Gastric Cancer	2.5[1]
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8[2]

Molecular Mechanism of Action: A Tale of Two Pathways

Jatrophone's anti-cancer activity is primarily attributed to its modulation of two critical signaling pathways: Wnt/β-catenin and PI3K/AKT/NF-κB. Unlike the broad cytotoxic mechanisms of agents like doxorubicin (DNA intercalation) and paclitaxel (microtubule stabilization), Jatrophone appears to exert a more targeted effect on specific signaling cascades crucial for cancer cell proliferation, survival, and metastasis.

Wnt/β-catenin Signaling Pathway

Jatrophone has been shown to interfere with the Wnt/β-catenin signaling pathway, a critical regulator of cell fate, proliferation, and differentiation that is often dysregulated in cancer.[2][3][4][5] Studies have demonstrated that Jatrophone treatment leads to a decrease in the expression of key downstream targets of this pathway.[3][4]

// Nodes Wnt [label="Wnt", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Frizzled [label="Frizzled/LRP5/6", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dvl [label="Dvl", fillcolor="#FBBC05", fontcolor="#202124"]; GSK3b [label="GSK3β", fillcolor="#EA4335", fontcolor="#FFFFFF"]; APC_Axin [label="APC/Axin Complex", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BetaCatenin_cyto [label="β-catenin\n(cytoplasmic)", fillcolor="#FBBC05", fontcolor="#202124"]; BetaCatenin_nuc [label="β-catenin\n(nuclear)", fillcolor="#FBBC05", fontcolor="#202124"]; TCF_LEF [label="TCF/LEF", fillcolor="#34A853", fontcolor="#FFFFFF"]; TargetGenes [label="Target Genes\n(AXIN2, c-MYC, Cyclin D1)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Jatrophone [label="Jatrophone", shape=oval, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Degradation [label="Degradation", shape=plaintext, fontcolor="#5F6368"];

// Edges Wnt -> Frizzled; Frizzled -> Dvl [label=" "]; Dvl -> GSK3b [arrowhead=tee]; GSK3b -> BetaCatenin_cyto [label=" P", arrowhead=normal]; APC_Axin -> BetaCatenin_cyto; BetaCatenin_cyto -> Degradation [style=dashed]; BetaCatenin_cyto -> BetaCatenin_nuc; BetaCatenin_nuc -> TCF_LEF; TCF_LEF -> TargetGenes; Jatrophone -> BetaCatenin_cyto [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibits stabilization"]; } Jatrophone's Interference with the Wnt/β-catenin Pathway.

PI3K/AKT/NF-κB Signaling Pathway

Jatrophone also targets the PI3K/AKT/NF-κB pathway, which is central to regulating the cell cycle, survival, and proliferation.[6] In doxorubicin-resistant breast cancer cells, Jatrophone treatment has been shown to down-regulate the expression levels of PI3K, AKT, and NF-κB.[6][7]

// Nodes Receptor [label="Growth Factor\nReceptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#FBBC05", fontcolor="#202124"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PIP3 [label="PIP3", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; AKT [label="AKT", fillcolor="#FBBC05", fontcolor="#202124"]; IKK [label="IKK", fillcolor="#34A853", fontcolor="#FFFFFF"]; IkB [label="IκB", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NFkB_cyto [label="NF-κB\n(cytoplasmic)", fillcolor="#FBBC05", fontcolor="#202124"]; NFkB_nuc [label="NF-κB\n(nuclear)", fillcolor="#FBBC05", fontcolor="#202124"]; TargetGenes [label="Target Genes\n(Anti-apoptotic, Proliferation)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Jatrophone [label="Jatrophone", shape=oval, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Receptor -> PI3K; PI3K -> PIP3 [label=" P"]; PIP2 -> PIP3 [style=dashed]; PIP3 -> AKT; AKT -> IKK; IKK -> IkB [label=" P"]; IkB -> NFkB_cyto [arrowhead=tee]; NFkB_cyto -> NFkB_nuc; NFkB_nuc -> TargetGenes; Jatrophone -> PI3K [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibits"]; Jatrophone -> AKT [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibits"]; Jatrophone -> NFkB_cyto [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibits"]; } Jatrophone's Inhibition of the PI3K/AKT/NF-κB Pathway.

Comparative Transcriptomic Effects

While a direct head-to-head transcriptomic study of Jatrophone against doxorubicin and paclitaxel is not yet available, we can infer a comparative analysis based on existing data. Jatrophone's targeted approach on specific signaling pathways suggests a more defined set of differentially expressed genes compared to the broader transcriptomic shifts induced by doxorubicin and paclitaxel.

Jatrophone: Downregulates key target genes of the Wnt/β-catenin and PI3K/AKT/NF-κB pathways. For instance, in triple-negative breast cancer cells, Jatrophone treatment leads to the reduced expression of AXIN2, HMGA2, MYC, PCNA, and CCND1.[3][4]

Doxorubicin: Transcriptomic analyses of doxorubicin-treated breast cancer cells reveal a large number of differentially expressed genes (DEGs).[8] These are involved in a wide array of pathways, including cell cycle, p53 signaling, and DNA repair.[9] In doxorubicin-resistant MCF-7 cells, 3,963 DEGs were identified, with 2,150 upregulated and 1,813 downregulated.[8] Key pathways affected include MAPK and PI3K/Akt signaling.[8]

Paclitaxel: Similarly, paclitaxel treatment in breast cancer cells results in significant transcriptomic alterations. In MDA-MB-231 cells, paclitaxel treatment evoked 153 DEGs.[7] These are associated with pathways regulating microtubule spindle formation, chromosome segregation, and TGF-β signaling.[7] Single-cell RNA-seq analysis of paclitaxel-treated triple-negative breast cancer cells highlighted the involvement of inflammatory and interferon response pathways in the development of resistance.[10]

The following table provides a high-level comparison of the transcriptomic effects of these three compounds.

Feature	Jatrophone	Doxorubicin	Paclitaxel
Primary Mechanism	Wnt/β-catenin & PI3K/AKT/NF-κB pathway inhibition[3][6][7]	DNA intercalation, topoisomerase II inhibition[11]	Microtubule stabilization[7]
Key Affected Pathways	Wnt signaling, PI3K/Akt signaling, cell cycle[3][4][6][7]	Cell cycle, p53 signaling, DNA repair, MAPK signaling[8][9]	Mitotic spindle formation, TGF-β signaling, inflammatory response[7][10]
Number of DEGs	Expected to be more focused (data from qPCR)	High (e.g., 3,963 in MCF7-DR cells)[8]	Moderate (e.g., 153 in MDA-MB-231 cells)[7]

Experimental Protocols

To facilitate further research and validation of the findings presented, this section outlines the detailed methodologies for key experiments.

// Nodes CellCulture [label="1. Cell Culture\n(e.g., MCF-7, MDA-MB-231)", fillcolor="#F1F3F4", fontcolor="#202124"]; Treatment [label="2. Drug Treatment\n(Jatrophone, Doxorubicin, Paclitaxel)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; RNA_Extraction [label="3. RNA Extraction", fillcolor="#FBBC05", fontcolor="#202124"]; Library_Prep [label="4. Library Preparation\n(mRNA enrichment/rRNA depletion)", fillcolor="#FBBC05", fontcolor="#202124"]; Sequencing [label="5. RNA Sequencing\n(e.g., Illumina)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="6. Bioinformatic Analysis\n(DEG, Pathway Analysis)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges CellCulture -> Treatment; Treatment -> RNA_Extraction; RNA_Extraction -> Library_Prep; Library_Prep -> Sequencing; Sequencing -> Data_Analysis; } A general workflow for comparative transcriptomic analysis.

Cell Culture and Drug Treatment

• Cell Lines: Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231) are cultured in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Drug Preparation: Jatrophone, doxorubicin, and paclitaxel are dissolved in DMSO to prepare stock solutions, which are then diluted to the desired concentrations in the culture medium.

• Treatment: Cells are seeded in culture plates and allowed to attach overnight. The medium is then replaced with fresh medium containing the respective drugs at their IC50 concentrations or a vehicle control (DMSO). The cells are incubated for a specified period (e.g., 24, 48 hours).

RNA Extraction and Sequencing (RNA-Seq)

• RNA Isolation: Total RNA is extracted from the treated and control cells using a suitable kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's instructions. RNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100).

• Library Preparation: mRNA is enriched from the total RNA using oligo(dT) magnetic beads. The enriched mRNA is then fragmented and used as a template for first-strand cDNA synthesis using random hexamer primers. Second-strand cDNA is synthesized, followed by end-repair, A-tailing, and adapter ligation. The resulting cDNA libraries are purified and amplified by PCR.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis: The raw sequencing reads are subjected to quality control. The reads are then aligned to the human reference genome. Differential gene expression analysis is performed to identify genes that are significantly up- or down-regulated upon drug treatment compared to the control. Pathway analysis and gene ontology enrichment are then performed to identify the biological processes and signaling pathways affected by the differentially expressed genes.

Quantitative Real-Time PCR (qPCR)

• cDNA Synthesis: One microgram of total RNA is reverse transcribed into cDNA using a reverse transcription kit with random primers.[6]

• Primer Design: Primers for target genes and a reference gene (e.g., GAPDH) are designed using appropriate software.[12]

• qPCR Reaction: The qPCR reaction is performed in a real-time PCR system using a SYBR Green master mix.[13] The reaction mixture typically contains cDNA, forward and reverse primers, and SYBR Green mix.

• Thermal Cycling: The thermal cycling conditions generally consist of an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.[13]

• Data Analysis: The relative expression of the target genes is calculated using the 2-ΔΔCt method, with the reference gene for normalization.

Western Blot Analysis

• Protein Extraction: Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. The protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or BSA in TBST and then incubated with primary antibodies against the proteins of interest (e.g., p-AKT, AKT, β-catenin) overnight at 4°C.[1][14][15] After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using image analysis software.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. researchgate.net [researchgate.net]
• 3. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer | PLOS One [journals.plos.org]
• 4. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The natural compound Jatrophone interferes with Wnt/β-catenin signaling and inhibits proliferation and EMT in human triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eu.idtdna.com [eu.idtdna.com]
• 7. Transcriptome Profile Analysis of Triple-Negative Breast Cancer Cells in Response to a Novel Cytostatic Tetrahydroisoquinoline Compared to Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Integrated Chromatin Accessibility and Transcriptome Landscapes of Doxorubicin-Resistant Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. journals.plos.org [journals.plos.org]
• 11. Doxorubicin-induced transcriptome meets interactome: identification of new drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gene Expression Detection Assay for Cancer Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Insights into qPCR: Protocol, Detection Methods, and Analysis | The Scientist [the-scientist.com]
• 14. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubcompare.ai [pubcompare.ai]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of Jatrophone

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Jatrophone. The following procedural guidance is designed to ensure the safe handling, use, and disposal of this cytotoxic macrocyclic diterpene.

Jatrophone is a compound isolated from various Jatropha species, which has demonstrated potent cytotoxic and anticancer properties.[1][2][3] Studies have shown its efficacy against multiple cancer cell lines, including resistant breast cancer, by inhibiting critical signaling pathways.[1][4] Given its biological activity and the general toxicity of Jatropha plants, strict adherence to safety protocols is mandatory when handling this compound.[5]

Personal Protective Equipment (PPE) and General Safety

While a specific Safety Data Sheet (SDS) for pure Jatrophone is not publicly available, its classification as a cytotoxic and hazardous compound necessitates the use of comprehensive PPE based on standard laboratory practices for handling such materials.[6][7]

Essential PPE includes:

• Protective Clothing : A liquid-tight laboratory coat or a disposable spray overall should be worn to protect against splashes and contamination.[8] Sleeves should be pulled over the cuffs of gloves.[6][8]

• Gloves : Always wear chemical-resistant gloves, such as neoprene or nitrile rubber.[8] Latex and fabric gloves do not offer adequate protection.[8] Given the potential for high toxicity, double-gloving is recommended. Gloves should be changed immediately if contaminated.

• Eye and Face Protection : Safety glasses with side shields are the minimum requirement.[7] For tasks with a higher risk of splashing, such as preparing stock solutions, chemical safety goggles or a full-face shield should be used.[7][9]

• Respiratory Protection : When handling Jatrophone powder or creating aerosols (e.g., during weighing or preparing concentrated solutions), a respirator is necessary to prevent inhalation.[6][9] The specific type of respirator and filter should be determined by a formal risk assessment.

• Footwear : Wear closed-toe shoes, preferably chemical-resistant boots.[8][10] Trouser legs should be worn outside of the boots to prevent chemicals from entering.[8][10]

General Handling Precautions:

• Handle Jatrophone in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize exposure.

• Avoid skin and eye contact. In case of contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

• Do not eat, drink, or smoke in areas where Jatrophone is handled or stored.

• Prepare a stock solution, typically in DMSO, and store it at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[11] For cell experiments, the final concentration of DMSO should generally not exceed 0.1%.[11]

Quantitative Cytotoxicity Data

Jatrophone has shown potent cytotoxic activity across various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of its efficacy.

Cell Line	Cancer Type	IC50 Value (µM)
MCF-7/ADR	Doxorubicin-Resistant Breast Cancer	1.8 ± 0.05[1]
HeLa	Cervical Cancer	5.13[3]
WiDr	Colon Adenocarcinoma	8.97[3]
Hep G2 1886	Hepatocellular Carcinoma	3.2[12][13]
AGS	Stomach Cancer	2.5[13]

Experimental Protocols

The following are summaries of key experimental methodologies used to assess the bioactivity of Jatrophone.

3.1. Cytotoxicity Assessment via Sulforhodamine B (SRB) Assay [1] This assay measures the cytotoxicity of Jatrophone against cancer cells.

• Cell Plating : Seed cells (e.g., MCF-7/ADR) in 96-well plates at an appropriate density and incubate to allow for cell attachment.

• Treatment : Expose the cells to a range of Jatrophone concentrations (e.g., 0.1 to 100 µM) for a specified duration, typically 72 hours.[1]

• Fixation : Discard the treatment medium and fix the cells with a cold trichloroacetic acid (TCA) solution.

• Staining : Wash the plates with water and stain the fixed cells with a 0.4% (w/v) Sulforhodamine B solution prepared in 1% acetic acid.

• Destaining and Solubilization : Wash away the unbound dye with 1% acetic acid and allow the plates to air dry. Solubilize the protein-bound dye with a 10 mM TRIS base solution.

• Measurement : Read the absorbance (optical density) at a suitable wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is then calculated from the dose-response curve.

3.2. Wound-Healing (Scratch) Assay for Cell Migration [1] This method assesses the effect of Jatrophone on cancer cell migration.

• Cell Plating : Grow cells to a confluent monolayer in multi-well plates.

• Creating the "Wound" : Create a scratch or "wound" in the cell monolayer using a sterile pipette tip.

• Treatment : Wash the wells to remove detached cells and replace the medium with fresh medium containing Jatrophone at a specific concentration. An untreated control group is also maintained.

• Imaging : Capture images of the wound at different time points (e.g., 0, 24, 48, and 72 hours) using a microscope.[1]

• Analysis : Measure the width of the scratch at each time point. The migration rate is determined by the change in wound width over time and compared between treated and untreated cells.

Jatrophone's Mechanism of Action

Jatrophone exerts its anticancer effects primarily by inhibiting key cellular signaling pathways involved in cell proliferation, survival, and metastasis.[1][2] One of the critical pathways targeted is the PI3K/Akt/NF-κB pathway.[1][4]

Caption: Jatrophone inhibits the PI3K/Akt/NF-κB pathway, leading to reduced cell proliferation and migration.

Disposal Plan

Proper disposal of Jatrophone and associated waste is critical to prevent environmental contamination and accidental exposure. All disposal procedures must comply with local, state, and federal regulations for hazardous chemical waste.

Operational Disposal Plan:

• Segregation : All materials that come into contact with Jatrophone must be treated as hazardous waste. This includes:

  • Unused or expired Jatrophone solid compound and solutions.

  • Contaminated PPE (gloves, disposable lab coats, etc.).

  • Contaminated lab supplies (pipette tips, tubes, flasks, etc.).

• Collection :

  • Collect solid waste in a designated, clearly labeled, and sealed hazardous waste container.

  • Collect liquid waste (e.g., unused stock solutions, contaminated media) in a separate, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix Jatrophone waste with other chemical waste streams unless compatibility has been confirmed.

• Decontamination :

  • Work surfaces and non-disposable equipment should be decontaminated using an appropriate method, such as washing with a validated cleaning agent.

• Final Disposal :

  • Arrange for the pickup and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.

  • Never dispose of Jatrophone or its contaminated materials in the regular trash or down the drain.[14] For unused medicines not on an FDA flush list, the general recommendation is to mix them with an unappealing substance like dirt or cat litter, place them in a sealed container, and then dispose of them in the household trash, but this is not appropriate for a laboratory setting with cytotoxic compounds.[14] Professional disposal is required.

References

• 1. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Jatrophone: a cytotoxic macrocylic diterpene targeting PI3K/AKT/NF-κB pathway, inducing apoptosis and autophagy in resistant breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jatropha toxicity--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]
• 7. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 8. Which personal protective equipment do you need to [royalbrinkman.com]
• 9. m.youtube.com [m.youtube.com]
• 10. osha.oregon.gov [osha.oregon.gov]
• 11. Jatrophone | TargetMol [targetmol.com]
• 12. researchgate.net [researchgate.net]
• 13. Anticancer Activity of Jatrophone an Isolated Compound from Jatropha Gossypifolia Plant Against Hepatocellular Cancer Cell Hep G2 1886 – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 14. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]